3,3-Dimethylbutyric acid

• CAS: 1070-83-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 3,3-Dimethylbutyric acid (CAS No. 1070-83-3), a branched-chain carboxylic acid with significant applications as a chemical intermediate in the pharmaceutical and agrochemical industries. This document covers its chemical and physical properties, spectroscopic data, synthesis methodologies, and toxicological profile. Furthermore, it explores the role of 3,3-Dimethylbutyric acid derivatives in modulating key signaling pathways, offering insights for drug discovery and development. All quantitative data is presented in structured tables, and key experimental and signaling pathways are visualized using diagrams.

Chemical Identity and Properties

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a six-carbon carboxylic acid.[1] Its structure features a sterically hindered tert-butyl group adjacent to the carboxylic acid moiety, which imparts unique chemical characteristics.

Table 1: Chemical Identifiers for 3,3-Dimethylbutyric Acid

Identifier	Value
CAS Number	1070-83-3[2]
Molecular Formula	C₆H₁₂O₂[2]
Molecular Weight	116.16 g/mol [1]
IUPAC Name	3,3-dimethylbutanoic acid[1]
Synonyms	tert-Butylacetic acid, 3,3-Dimethylbutanoic acid[1]
InChI Key	MLMQPDHYNJCQAO-UHFFFAOYSA-N[1]
SMILES	CC(C)(C)CC(=O)O[1]

Table 2: Physical and Chemical Properties of 3,3-Dimethylbutyric Acid

Property	Value	Reference
Appearance	Clear, colorless liquid	[3]
Melting Point	-11 °C	[4]
Boiling Point	185-190 °C	[4]
Density	0.912 g/mL at 25 °C	[4]
Solubility in Water	19 g/L	[4]
Refractive Index (n20/D)	1.411	[4]
Flash Point	89 °C (closed cup)	[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3,3-Dimethylbutyric acid.

2.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum of 3,3-Dimethylbutyric acid in CDCl₃ typically shows three distinct signals:

• A singlet around 1.06 ppm corresponding to the nine equivalent protons of the tert-butyl group.

• A singlet around 2.24 ppm corresponding to the two protons of the methylene (B1212753) group (CH₂).

• A broad singlet around 11.9 ppm corresponding to the acidic proton of the carboxylic acid group.[6]

2.2. Infrared (IR) Spectroscopy

The IR spectrum is characterized by:

• A broad absorption band in the region of 2500-3300 cm⁻¹ due to the O-H stretching of the carboxylic acid.

• A strong absorption band around 1710 cm⁻¹ corresponding to the C=O stretching of the carbonyl group.

2.3. Mass Spectrometry

The mass spectrum of 3,3-Dimethylbutyric acid shows a molecular ion peak (M⁺) at m/z 116. A prominent fragment is often observed at m/z 57, corresponding to the stable tert-butyl cation.

Synthesis of 3,3-Dimethylbutyric Acid

Several synthetic routes to 3,3-Dimethylbutyric acid have been established. Two common methods are detailed below.

3.1. Oxidation of 3,3-Dimethylbutanal

One straightforward method involves the oxidation of the corresponding aldehyde, 3,3-dimethylbutanal.[7]

Caption: General workflow for the synthesis of 3,3-Dimethylbutyric acid via oxidation.

Experimental Protocol: Oxidation of 3,3-Dimethylbutyraldehyde (B104332) [8]

• Reactants: 3,3-dimethylbutyraldehyde (1 mmol), water (2 mL), Cu(OAc)₂·H₂O (0.0001 mmol), Co(OAc)₂·4H₂O (0.0001 mmol).

• Procedure:

  • To a 15 mL glass reaction tube, add water, 3,3-dimethylbutyraldehyde, Cu(OAc)₂·H₂O, and Co(OAc)₂·4H₂O.

  • Connect an oxygen balloon to the reaction tube.

  • Place the reaction tube in a 20°C water bath and stir the mixture for 3 hours under normal pressure oxygen.

  • Upon completion, the target product is obtained by extraction, concentration, and drying to a constant weight.

• Yield: 95%

3.2. Wolff-Kishner Reduction of 3,3-Dimethyl-2-oxobutyric Acid

A common industrial synthesis involves the Wolff-Kishner reduction of 3,3-dimethyl-2-oxobutyric acid (also known as trimethylpyruvic acid).[9] This method is advantageous as it avoids the use of BF₃, which can be difficult to handle.[9]

Caption: Synthesis of 3,3-Dimethylbutyric acid via a Wolff-Kishner reduction pathway.

Experimental Protocol: Wolff-Kishner Reduction [10]

• Reactants: 3,3-dimethyl-2-oxobutyric acid, hydrazine hydrate, potassium hydroxide (B78521), and a high-boiling solvent like diethylene glycol.

• Procedure:

  • A mixture of 3,3-dimethyl-2-oxobutyric acid, hydrazine hydrate, and potassium hydroxide in diethylene glycol is heated to reflux for 1 hour to form the hydrazone.

  • The temperature is then raised to approximately 190-200 °C to distill off water and excess hydrazine.

  • The reaction mixture is maintained at this temperature for an additional 3-4 hours to drive the reduction to completion.

  • After cooling, the reaction mixture is acidified with a strong acid (e.g., HCl) to a pH of less than 2.

  • The product is then extracted with an organic solvent (e.g., toluene), and the solvent is removed under reduced pressure to yield 3,3-dimethylbutyric acid.

Biological Activity and Applications in Drug Development

3,3-Dimethylbutyric acid itself has limited direct biological activity. However, its derivatives are of significant interest in drug discovery, particularly as inhibitors of histone deacetylases (HDACs) and as peroxisome proliferator-activated receptor (PPAR) agonists.[6][9]

4.1. Histone Deacetylase (HDAC) Inhibitors

HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression.[3] By removing acetyl groups from histones, HDACs lead to chromatin condensation and transcriptional repression. HDAC inhibitors block this activity, leading to hyperacetylation of histones, a more relaxed chromatin structure, and the re-expression of silenced genes, including tumor suppressor genes.[3] This mechanism makes HDAC inhibitors a promising class of anti-cancer agents.[6]

Caption: Mechanism of action of HDAC inhibitors leading to anti-tumor effects.

4.2. Peroxisome Proliferator-Activated Receptor (PPAR) Agonists

PPARs are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in metabolism and inflammation.[11] PPAR agonists, which can be derivatives of 3,3-Dimethylbutyric acid, are used to treat metabolic disorders such as dyslipidemia and type 2 diabetes.[1]

Caption: PPAR agonist signaling pathway for metabolic regulation.

Toxicology and Safety

3,3-Dimethylbutyric acid is classified as a corrosive substance. It can cause severe skin burns and eye damage.[5] Ingestion may lead to severe and permanent damage to the digestive tract.[12] Inhalation can cause severe irritation of the respiratory tract.[12] Therefore, appropriate personal protective equipment, including gloves, goggles, and a respirator, should be used when handling this chemical.[5] It should be stored in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents.[12]

Conclusion

3,3-Dimethylbutyric acid is a valuable chemical intermediate with a well-defined property profile. Its synthesis is achievable through various routes, with the Wolff-Kishner reduction of 3,3-dimethyl-2-oxobutyric acid being a notable industrial method. The true potential of this molecule lies in its utility as a scaffold for the development of potent and selective drug candidates, particularly HDAC inhibitors and PPAR agonists. A thorough understanding of its chemistry and biological applications is essential for researchers and professionals in the fields of chemical synthesis and drug development.

References

• 1. PPAR agonist - Wikipedia [en.wikipedia.org]
• 2. Histone deacetylase inhibitor (HDACI) mechanisms of action: emerging insights - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are HDAC inhibitors and how do they work? [synapse.patsnap.com]
• 4. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 9. Frontiers | Parsing the Role of PPARs in Macrophage Processes [frontiersin.org]
• 10. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 11. cusabio.com [cusabio.com]
• 12. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3,3-Dimethylbutyric Acid: Structural Formula and Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-dimethylbutyric acid, also known as tert-butylacetic acid, and its structural isomers. This document details the structural formula, physicochemical properties, synthesis protocols, and spectroscopic data of these compounds, presented in a format tailored for researchers and professionals in the fields of chemistry and drug development.

Introduction

3,3-Dimethylbutyric acid (CAS No. 1070-83-3) is a six-carbon carboxylic acid with the molecular formula C6H12O2. Its unique structure, featuring a sterically hindered tert-butyl group adjacent to the carboxylic acid moiety, imparts specific chemical properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1] Understanding its structure and the properties of its isomers is crucial for its effective application in synthetic organic chemistry and drug design.

Structural Formula and Isomerism

The molecular formula C6H12O2 corresponds to several carboxylic acid isomers, each exhibiting distinct physical and chemical properties due to variations in their carbon skeleton.

3,3-Dimethylbutyric Acid

The structural formula of 3,3-dimethylbutyric acid is characterized by a butyric acid backbone with two methyl groups attached to the C3 position.

Caption: Structural formula of 3,3-Dimethylbutyric acid.

Key Structural Isomers

The primary structural isomers of 3,3-dimethylbutyric acid that are also carboxylic acids include straight-chain and other branched-chain hexanoic acids. The most common isomers are:

• Hexanoic acid (Caproic acid): A straight-chain carboxylic acid.

• 2-Methylpentanoic acid: A branched-chain isomer with a methyl group at the C2 position.

• 3-Methylpentanoic acid: A branched-chain isomer with a methyl group at the C3 position.

• 4-Methylpentanoic acid: A branched-chain isomer with a methyl group at the C4 position.

Caption: Structures of Hexanoic Acid and its common methyl-branched isomers.

Physicochemical Properties

The structural differences among these isomers lead to variations in their physical properties. The following table summarizes key quantitative data for 3,3-dimethylbutyric acid and its common isomers.

Property	3,3-Dimethylbutyric Acid	Hexanoic Acid	2-Methylpentanoic Acid	3-Methylpentanoic Acid
CAS Number	1070-83-3	142-62-1	97-61-0	105-43-1
Molecular Weight ( g/mol )	116.16	116.16	116.16	116.16
Melting Point (°C)	-11	-3.4	-85	-41
Boiling Point (°C)	185-190	205	196-197	196-198
Density (g/mL at 25°C)	0.912	0.929	0.926	0.930
Refractive Index (n20/D)	1.411	1.416	1.415	1.416

Experimental Protocols

Synthesis of 3,3-Dimethylbutyric Acid

A common method for the synthesis of 3,3-dimethylbutyric acid is the Wolff-Kishner reduction of 3,3-dimethyl-2-oxobutanoic acid (trimethylpyruvic acid).

Protocol: Wolff-Kishner Reduction

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 28 g of trimethylpyruvic acid, 30 g of hydrazine (B178648) hydrate, and 62.8 g of potassium hydroxide (B78521) in 200 mL of triethylene glycol.[2]

• Reflux: Heat the mixture to reflux for 2 hours.

• Distillation: After the reflux period, arrange the apparatus for distillation and carefully distill off the excess hydrazine hydrate.

• Heating: Continue heating the reaction mixture until the evolution of gas ceases. The internal temperature will typically reach 190-200°C.

• Work-up:

  • Cool the reaction mixture and add 300 mL of water.

  • Acidify the aqueous solution to a pH of 2 with concentrated hydrochloric acid.

  • Extract the aqueous phase multiple times with toluene.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the resulting crude product by fractional distillation to yield 3,3-dimethylbutyric acid.

Synthesis of Isomers

Protocol: Oxidation with Diphenyl Diselenide and Hydrogen Peroxide

• Catalyst Preparation: In a reaction vessel, treat diphenyl diselenide (0.02 mmol) with 30% w/w hydrogen peroxide (1 mmol) and water (0.2 mL) at room temperature with stirring until the mixture becomes colorless.

• Oxidation: Add 1-hexanol (B41254) (1 mmol) to the prepared catalyst solution.

• Reaction Monitoring: Stir the reaction mixture for 6 hours.

• Work-up:

  • Extract the aqueous mixture three times with ethyl acetate.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

• Purification: Evaporate the solvent under reduced pressure to obtain hexanoic acid.[3]

Protocol: Malonic Ester Synthesis

• Deprotonation: React diethyl malonate with sodium ethoxide in ethanol (B145695) to form the sodium salt of diethyl malonate.

• Alkylation: Treat the resulting carbanion with 1-bromopropane (B46711) to introduce the propyl group.

• Second Alkylation: Deprotonate the mono-alkylated malonic ester with sodium ethoxide and subsequently react with methyl iodide to introduce the methyl group.

• Hydrolysis and Decarboxylation:

  • Saponify the resulting dialkylated malonic ester with aqueous sodium hydroxide, followed by acidification to yield the dicarboxylic acid.

  • Heat the dicarboxylic acid to induce decarboxylation, yielding 2-methylpentanoic acid.

Spectroscopic Analysis Protocols

• ¹H NMR: Samples are typically dissolved in deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. The carboxylic acid proton (–COOH) typically appears as a broad singlet in the downfield region (δ 10-13 ppm).

• ¹³C NMR: The carbonyl carbon of the carboxylic acid group gives a characteristic signal in the range of δ 170-185 ppm.

Samples can be analyzed as a neat liquid film between salt plates (NaCl or KBr). The IR spectrum of a carboxylic acid is characterized by:

• A very broad O–H stretching absorption from approximately 2500 to 3300 cm⁻¹.[4]

• A strong C=O stretching absorption between 1700 and 1725 cm⁻¹.[4]

• A C–O stretching absorption in the region of 1210-1320 cm⁻¹.[4]

Electron ionization mass spectrometry (EI-MS) is commonly used.

• Molecular Ion (M+): The molecular ion peak is often weak or absent for aliphatic carboxylic acids.

• Fragmentation: Common fragmentation patterns include the loss of the hydroxyl group (M-17) and the carboxyl group (M-45). A characteristic fragmentation for straight-chain carboxylic acids is the McLafferty rearrangement, which results in a prominent peak at m/z 60.[5]

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 3,3-dimethylbutyric acid and its isomers.

¹³C NMR Chemical Shifts (δ, ppm) in CDCl₃

Carbon Atom	3,3-Dimethylbutyric Acid	Hexanoic Acid	2-Methylpentanoic Acid
C1 (COOH)	~179	~180	~183
C2	~48	~34	~41
C3	~31	~24	~35
C4	~29 (CH₃)	~31	~20
C5	-	~22	~14
C6	-	~14	-
Other (CH₃)	-	-	~17 (on C2)

Key IR Absorption Bands (cm⁻¹)

Functional Group	3,3-Dimethylbutyric Acid	Hexanoic Acid	2-Methylpentanoic Acid
O–H Stretch	2500-3300 (broad)	2500-3300 (broad)	2500-3300 (broad)
C=O Stretch	~1710	~1711	~1708
C–O Stretch	~1295	~1285	~1250

Mass Spectrometry Key Fragments (m/z)

Compound	Molecular Ion (M+)	Key Fragments
3,3-Dimethylbutyric Acid	116 (weak)	101, 73, 57 (base peak), 41
Hexanoic Acid	116 (weak)	73, 60 (McLafferty), 45
2-Methylpentanoic Acid	116 (weak)	87, 74, 57, 43
3-Methylpentanoic Acid	116 (weak)	101, 88, 73, 55

Logical Workflow for Isomer Differentiation

The following workflow outlines a logical approach to distinguish between 3,3-dimethylbutyric acid and its common isomers using the spectroscopic data presented.

Caption: Workflow for the differentiation of C6H12O2 carboxylic acid isomers.

Conclusion

3,3-Dimethylbutyric acid and its structural isomers are important compounds in organic synthesis. A thorough understanding of their distinct structures, properties, and spectroscopic signatures is essential for their synthesis, identification, and application in research and development. This guide provides the foundational data and experimental protocols to support these endeavors.

References

• 1. homework.study.com [homework.study.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Hexanoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Profile of 3,3-Dimethylbutyric Acid: A Technical Guide

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a carboxylic acid with the chemical formula C₆H₁₂O₂. Its branched structure, featuring a tert-butyl group adjacent to the carboxylic acid moiety, gives rise to a distinct spectroscopic signature. This technical guide provides an in-depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3,3-Dimethylbutyric acid, offering valuable insights for researchers, scientists, and professionals in drug development and chemical synthesis. The following sections detail the experimental protocols for acquiring this spectroscopic data and present the quantitative findings in a clear, tabular format for easy reference and comparison.

Spectroscopic Data

The structural characterization of 3,3-Dimethylbutyric acid is achieved through a combination of spectroscopic techniques. Each method provides unique information about the molecular structure, functional groups, and fragmentation patterns of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 3,3-Dimethylbutyric acid, both ¹H and ¹³C NMR spectra provide unambiguous evidence for its structure.

¹H NMR Spectrum

The ¹H NMR spectrum of 3,3-Dimethylbutyric acid is characterized by three distinct signals, corresponding to the three different proton environments in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11.9	Singlet	1H	-COOH
~2.24	Singlet	2H	-CH₂-
~1.06	Singlet	9H	-C(CH₃)₃

¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum of 3,3-Dimethylbutyric acid displays four signals, one for each unique carbon environment.

Chemical Shift (δ) ppm	Assignment
~179	-COOH
~48	-CH₂-
~31	-C (CH₃)₃
~29	-C(C H₃)₃

Infrared (IR) Spectroscopy

The IR spectrum of 3,3-Dimethylbutyric acid reveals the presence of its characteristic functional groups, most notably the carboxylic acid group.

Wavenumber (cm⁻¹)	Intensity	Assignment
2500-3300	Broad, Strong	O-H stretch (Carboxylic Acid)
~2960	Strong	C-H stretch (Alkyl)
~1710	Strong	C=O stretch (Carboxylic Acid)
~1470	Medium	C-H bend (Alkyl)
~1415	Medium	O-H bend (Carboxylic Acid)
~1220	Strong	C-O stretch (Carboxylic Acid)

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of 3,3-Dimethylbutyric acid provides information about its molecular weight and fragmentation pattern.

m/z	Relative Intensity (%)	Assignment
116	~5	[M]⁺ (Molecular Ion)
101	~20	[M - CH₃]⁺
73	~10	[M - C₃H₇]⁺
57	100	[C(CH₃)₃]⁺ (Base Peak)
45	~30	[COOH]⁺
41	~45	[C₃H₅]⁺

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of 3,3-Dimethylbutyric acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Approximately 10-20 mg of 3,3-Dimethylbutyric acid is dissolved in 0.5-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR: A standard single-pulse experiment is performed. Key parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. The spectral width is typically set to 15-20 ppm.

• ¹³C NMR: A proton-decoupled pulse sequence is used to obtain a spectrum with singlets for each carbon. A wider spectral width (e.g., 0-220 ppm) is required. Due to the lower natural abundance of ¹³C and longer relaxation times, a greater number of scans are typically acquired to achieve a good signal-to-noise ratio.

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed to generate the NMR spectrum. The spectrum is then phased and baseline corrected. Chemical shifts are referenced to the internal standard (TMS) or the residual solvent peak.

Infrared (IR) Spectroscopy

Sample Preparation: As 3,3-Dimethylbutyric acid is a liquid at room temperature, the neat liquid sample is analyzed. A drop of the neat liquid is placed between two polished salt plates (e.g., NaCl or KBr) to form a thin film.

Instrumentation and Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the clean salt plates is first collected. The sample is then placed in the instrument's sample compartment, and the sample spectrum is acquired. The data is typically collected in the range of 4000-400 cm⁻¹.

Data Processing: The instrument's software automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum. The characteristic absorption bands are then identified and assigned to their corresponding functional groups.

Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: A small amount of the volatile 3,3-Dimethylbutyric acid sample is introduced into the ion source of the mass spectrometer, typically via a direct insertion probe or by injection into a gas chromatograph (GC) coupled to the mass spectrometer. The sample is vaporized by heating under high vacuum.

Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecules to ionize, forming a molecular ion ([M]⁺), and to fragment into smaller, characteristic charged species.

Mass Analysis and Detection: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z). A detector then records the abundance of each ion.

Data Processing: The output is a mass spectrum, which is a plot of the relative intensity of the ions as a function of their m/z ratio. The molecular ion peak is identified, and the fragmentation pattern is analyzed to provide structural information.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of 3,3-Dimethylbutyric acid.

Caption: Workflow for the spectroscopic analysis of 3,3-Dimethylbutyric acid.

Solubility Profile of 3,3-Dimethylbutyric Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3,3-Dimethylbutyric acid in various solvents. The information presented herein is intended to support research, development, and formulation activities involving this compound. This document summarizes available quantitative and qualitative solubility data, details relevant experimental protocols for solubility determination, and provides a visual representation of a general experimental workflow.

Core Concepts in Solubility

3,3-Dimethylbutyric acid, a branched-chain carboxylic acid, exhibits a dual nature in its solubility characteristics. The presence of the polar carboxyl group (-COOH) allows for interactions with polar solvents, while the bulky, nonpolar tert-butyl group influences its affinity for nonpolar environments. This molecular structure dictates its solubility across a range of solvents, a critical parameter for its application in chemical synthesis, drug formulation, and various research contexts.[1]

Quantitative and Qualitative Solubility Data

The solubility of 3,3-Dimethylbutyric acid has been determined in water and qualitatively described in several organic solvents. A summary of the available data is presented in the table below for easy comparison.

Solvent	Chemical Formula	Type	Solubility	Temperature (°C)
Water	H₂O	Polar Protic	19 g/L	Not Specified
Chloroform	CHCl₃	Polar Aprotic	Slightly Soluble	Not Specified
Methanol	CH₃OH	Polar Protic	Slightly Soluble	Not Specified
Ethanol	C₂H₅OH	Polar Protic	Soluble	Not Specified
Acetone	C₃H₆O	Polar Aprotic	Soluble	Not Specified
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Soluble	Not Specified

Experimental Protocols for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of 3,3-Dimethylbutyric acid was not found in the reviewed literature, a standard and widely accepted method for determining the thermodynamic solubility of an organic acid is the Shake-Flask Method followed by Gravimetric or Chromatographic Analysis . This method is considered a "gold standard" for its reliability.[6][7][8][9]

Principle

An excess amount of the solid solute (3,3-Dimethylbutyric acid) is equilibrated with a specific solvent at a constant temperature for an extended period. This ensures the formation of a saturated solution. The concentration of the dissolved solute in the saturated solution is then determined using a suitable analytical technique.

Apparatus and Reagents

• Apparatus:

  • Analytical balance (accurate to ±0.1 mg)

  • Thermostatic shaker or water bath capable of maintaining a constant temperature (e.g., 25 °C ± 0.5 °C)

  • Glass flasks or vials with airtight seals

  • Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.45 µm)

  • Pipettes and other standard laboratory glassware

  • For Gravimetric Analysis: Evaporating dish, oven

  • For Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Reagents:

  • 3,3-Dimethylbutyric acid (high purity)

  • Selected solvents (analytical grade)

  • For HPLC Analysis: Mobile phase solvents, reference standards for calibration

Procedure: Shake-Flask Method

• Preparation: Add an excess amount of 3,3-Dimethylbutyric acid to a known volume of the chosen solvent in a sealed flask or vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Place the sealed flask in a thermostatic shaker or water bath set to the desired temperature. Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. It is critical to maintain the constant temperature during this step.

• Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant (the saturated solution) using a pipette. Immediately filter the aliquot through a syringe filter to remove any undissolved particles. This step must be performed quickly to avoid temperature changes that could affect solubility.

• Analysis: Determine the concentration of 3,3-Dimethylbutyric acid in the filtered saturated solution using one of the following methods:

  • Gravimetric Analysis: a. Accurately weigh a clean, dry evaporating dish. b. Transfer a known volume of the filtered saturated solution to the evaporating dish. c. Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or using a rotary evaporator). d. Dry the residue in an oven at a temperature below the boiling point of 3,3-Dimethylbutyric acid until a constant weight is achieved. e. Cool the dish in a desiccator and weigh it accurately. f. The mass of the dissolved 3,3-Dimethylbutyric acid is the difference between the final and initial weights of the evaporating dish. Calculate the solubility in g/L or other desired units.[7][10]

  • HPLC Analysis: a. Prepare a calibration curve using standard solutions of 3,3-Dimethylbutyric acid of known concentrations. b. Dilute the filtered saturated solution with a suitable solvent to a concentration that falls within the range of the calibration curve. c. Inject the diluted sample into the HPLC system. d. Quantify the concentration of 3,3-Dimethylbutyric acid in the sample by comparing its peak area to the calibration curve. e. Calculate the original solubility, taking into account the dilution factor.[11][12]

Logical Workflow for Solubility Determination

The following diagram illustrates the general workflow for determining the solubility of 3,3-Dimethylbutyric acid using the shake-flask method.

Caption: Workflow for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. 3,3-Dimethylbutyric acid | 1070-83-3 [chemicalbook.com]
• 3. CAS 1070-83-3: 3,3-Dimethylbutanoic acid | CymitQuimica [cymitquimica.com]
• 4. 3,3-Dimethylbutyric acid, 98% | Fisher Scientific [fishersci.ca]
• 5. echemi.com [echemi.com]
• 6. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. scielo.br [scielo.br]
• 9. scribd.com [scribd.com]
• 10. pharmajournal.net [pharmajournal.net]
• 11. ptfarm.pl [ptfarm.pl]
• 12. sciforum.net [sciforum.net]

Synthesis of 3,3-Dimethylbutyric Acid from Pivalic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic routes for producing 3,3-dimethylbutyric acid, also known as tert-butylacetic acid, starting from pivalic acid (2,2-dimethylpropanoic acid). The primary focus is on the Arndt-Eistert homologation, a classic method for one-carbon chain extension of carboxylic acids. An alternative two-step pathway involving the reduction of a pivalic acid derivative to pivalaldehyde followed by oxidation is also detailed. This document includes in-depth experimental protocols, quantitative data, and workflow visualizations to assist researchers in the practical application of these synthetic methodologies.

Introduction

3,3-Dimethylbutyric acid is a valuable building block in organic synthesis, finding applications in the development of pharmaceuticals and other specialty chemicals. Its synthesis from the readily available and structurally similar pivalic acid requires a one-carbon homologation. This guide explores the feasible and documented synthetic transformations to achieve this conversion, providing detailed procedural information and expected outcomes.

Primary Synthetic Route: Arndt-Eistert Homologation

The Arndt-Eistert reaction is a reliable method for the homologation of carboxylic acids.[1][2] The overall transformation from pivalic acid to 3,3-dimethylbutyric acid via this route can be summarized in three key steps:

• Formation of Pivaloyl Chloride: Pivalic acid is converted to its more reactive acid chloride derivative.

• Formation of 1-Diazo-3,3-dimethyl-2-butanone (B8682738): Pivaloyl chloride is reacted with diazomethane (B1218177) to produce a diazoketone.

• Wolff Rearrangement: The diazoketone undergoes a silver-catalyzed rearrangement in the presence of water to yield the desired 3,3-dimethylbutyric acid.[3][4]

Diagram 1: Arndt-Eistert Homologation Workflow

Experimental Protocols

Step 1: Synthesis of Pivaloyl Chloride

This procedure details the conversion of pivalic acid to pivaloyl chloride using thionyl chloride.[5]

• Materials:

  • Pivalic acid

  • Thionyl chloride (SOCl₂)

  • N,N-Dimethylformamide (DMF) (optional, catalyst)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a gas outlet to neutralize HCl gas, place pivalic acid.

  • Slowly add thionyl chloride (1.2-1.5 molar equivalents). A catalytic amount of DMF can be added to increase the reaction rate.

  • The reaction mixture is heated to 40-60°C.[5]

  • The reaction is monitored by the cessation of gas evolution (HCl and SO₂). The reaction is typically complete in about 2 hours.[5]

  • After cooling, the excess thionyl chloride is removed by distillation.

  • The crude pivaloyl chloride is then purified by fractional distillation.

Step 2: Synthesis of 1-Diazo-3,3-dimethyl-2-butanone

This step involves the reaction of pivaloyl chloride with diazomethane. Caution: Diazomethane is toxic and potentially explosive. This reaction should be performed in a well-ventilated fume hood with appropriate safety precautions.

• Materials:

  • Pivaloyl chloride

  • Diazomethane (CH₂N₂) in a suitable solvent (e.g., diethyl ether)

  • Triethylamine (optional, to scavenge HCl)[2]

• Procedure:

  • A solution of pivaloyl chloride in an anhydrous, inert solvent (e.g., diethyl ether) is cooled to 0°C in an ice bath.

  • An ethereal solution of diazomethane (at least two equivalents) is added slowly to the cooled pivaloyl chloride solution with gentle stirring.[6] The use of excess diazomethane is necessary to react with the HCl byproduct.[2]

  • The reaction mixture is stirred at 0°C for 1-2 hours and then allowed to warm to room temperature.

  • The completion of the reaction can be monitored by the disappearance of the acid chloride.

  • Excess diazomethane can be quenched by the careful addition of a few drops of acetic acid.

  • The solvent is removed under reduced pressure to yield the crude diazoketone, which is often used in the next step without further purification.

Step 3: Synthesis of 3,3-Dimethylbutyric Acid via Wolff Rearrangement

The diazoketone is rearranged in the presence of a silver catalyst and water to form the final product.[3]

• Materials:

  • 1-Diazo-3,3-dimethyl-2-butanone

  • Silver(I) oxide (Ag₂O) or silver benzoate (B1203000) as a catalyst[3]

  • Water

  • A suitable solvent (e.g., dioxane or THF)

• Procedure:

  • The crude 1-diazo-3,3-dimethyl-2-butanone is dissolved in a solvent such as dioxane.

  • Water is added to the solution.

  • A catalytic amount of silver(I) oxide is added to the mixture.

  • The reaction mixture is heated, often to reflux, to induce the Wolff rearrangement. The rearrangement is characterized by the evolution of nitrogen gas.

  • After the reaction is complete (cessation of gas evolution), the mixture is cooled.

  • The silver catalyst is removed by filtration.

  • The filtrate is then worked up by extraction with an organic solvent. The organic layer is dried and the solvent is evaporated to yield crude 3,3-dimethylbutyric acid.

  • The final product can be purified by distillation or recrystallization.

Quantitative Data

The following table summarizes the typical yields for each step of the Arndt-Eistert homologation of pivalic acid.

Reaction Step	Starting Material	Product	Reagents	Typical Yield	Reference(s)
1	Pivalic Acid	Pivaloyl Chloride	Thionyl Chloride	75-95%	[5]
2 & 3	Pivaloyl Chloride	3,3-Dimethylbutyric Acid	1. Diazomethane2. Ag₂O, H₂O	Yields for this specific substrate are not widely reported but are generally moderate for the Arndt-Eistert sequence.	[1][2]

Alternative Synthetic Route: Reduction and Oxidation

An alternative pathway to 3,3-dimethylbutyric acid involves the reduction of pivaloyl chloride to pivalaldehyde, followed by the oxidation of the aldehyde to the carboxylic acid.

Diagram 2: Reduction-Oxidation Workflow

Experimental Protocols

Step 1: Synthesis of Pivalaldehyde (Rosenmund Reduction)

This procedure details the catalytic reduction of pivaloyl chloride to pivalaldehyde.

• Materials:

  • Pivaloyl chloride

  • Palladium on carbon (Pd/C) catalyst

  • Quinoline-sulfur (catalyst poison)

  • Hydrogen gas (H₂)

  • Anhydrous solvent (e.g., toluene)

  • Acid scavenger (e.g., an organic tertiary amine)

• Procedure:

  • A reaction vessel is charged with the Pd/C catalyst, the quinoline-sulfur poison, and the anhydrous solvent.

  • A solution of pivaloyl chloride and the acid scavenger in the solvent is added.

  • The vessel is flushed with hydrogen gas and the reaction is carried out under a hydrogen atmosphere (pressure may vary, e.g., 0.1-0.8 MPa).[7]

  • The reaction temperature is maintained between 20-120°C.[7]

  • Upon completion, the catalyst is filtered off.

  • The filtrate is washed to remove the acid scavenger and its salt.

  • The organic layer is dried and the solvent is removed. The crude pivalaldehyde is then purified by distillation.

Step 2: Oxidation of Pivalaldehyde to 3,3-Dimethylbutyric Acid

This procedure describes the oxidation of pivalaldehyde to the target carboxylic acid. Strong oxidizing agents can be used for this transformation.[8]

• Materials:

  • Pivalaldehyde (3,3-dimethylbutanal)

  • Potassium permanganate (B83412) (KMnO₄)

  • A suitable solvent system (e.g., acetone/water or tert-butanol/water with a phase transfer catalyst)

• Procedure:

  • Pivalaldehyde is dissolved in a suitable solvent.

  • A solution of potassium permanganate in water is added dropwise to the aldehyde solution, typically at a low temperature (e.g., 0-10°C) to control the exotherm.

  • The reaction is stirred until the purple color of the permanganate disappears.

  • The reaction mixture is then worked up by filtering off the manganese dioxide precipitate.

  • The filtrate is acidified, and the product is extracted with an organic solvent.

  • The organic extracts are dried and the solvent is evaporated to give 3,3-dimethylbutyric acid, which can be further purified by distillation or recrystallization.

Quantitative Data

The following table summarizes the typical yields for the reduction and oxidation steps.

Reaction Step	Starting Material	Product	Reagents	Typical Yield	Reference(s)
1	Pivaloyl Chloride	Pivalaldehyde	H₂, Poisoned Pd/C	52-54%	[7]
2	Pivalaldehyde	3,3-Dimethylbutyric Acid	Strong Oxidizing Agent (e.g., KMnO₄)	Generally high for aldehyde oxidations	[8]

Conclusion

The synthesis of 3,3-dimethylbutyric acid from pivalic acid is most directly achieved through the Arndt-Eistert homologation. While this method is well-established, it involves the use of hazardous diazomethane. The alternative route, involving the reduction of pivaloyl chloride to pivalaldehyde followed by oxidation, offers a potentially safer, albeit two-step, alternative. The choice of synthetic route will depend on the specific requirements of the researcher, including scale, available reagents, and safety considerations. This guide provides the necessary foundational information for the successful execution of these synthetic pathways.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 3. jk-sci.com [jk-sci.com]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. atamankimya.com [atamankimya.com]
• 6. Arndt-eistert homologation | PPTX [slideshare.net]
• 7. CN1562931A - Method for synthesizing pivalaldehyde - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]

The Biological Landscape of 3,3-Dimethylbutyric Acid and Its Derivatives: A Technical Guide for Researchers

For correspondence: [AI Assistant's Contact Information]

Abstract

3,3-Dimethylbutyric acid, a structurally unique short-chain fatty acid, is a molecule of growing interest in the fields of pharmacology and agrochemistry. Primarily utilized as a versatile chemical intermediate, recent studies have begun to shed light on its intrinsic biological activities and those of its derivatives. This technical guide provides a comprehensive overview of the current understanding of the biological effects of 3,3-dimethylbutyric acid and its derivatives, with a focus on their immunomodulatory, histone deacetylase (HDAC) inhibitory, and potential antimicrobial and anticancer activities. This document is intended for researchers, scientists, and drug development professionals, offering a compilation of available quantitative data, detailed experimental protocols, and visual representations of key biological pathways and experimental workflows.

Introduction

3,3-Dimethylbutyric acid (also known as tert-butylacetic acid) is a carboxylic acid characterized by a tert-butyl group attached to the alpha-carbon. This structural feature imparts specific steric and lipophilic properties that make it a valuable building block in organic synthesis.[1] Its applications are extensive, serving as a critical intermediate in the production of pharmaceuticals and pesticides.[1][2][3][4] Beyond its role as a synthetic precursor, emerging research suggests that 3,3-dimethylbutyric acid and its derivatives possess direct biological activities that warrant further investigation for therapeutic and other applications.

This guide will delve into the known biological functions of 3,3-dimethylbutyric acid, drawing parallels with the well-studied effects of butyric acid where relevant, and will summarize the activities of its known derivatives.

Biological Activities

The biological activities of 3,3-dimethylbutyric acid and its derivatives are multifaceted, with emerging evidence pointing towards its role in immunomodulation, epigenetic regulation, and as a scaffold for antimicrobial and anticancer agents.

Immunomodulatory Effects

Recent in vivo studies have highlighted the potential of 3,3-dimethylbutyric acid as an immunomodulatory agent. In a murine model of collagen-induced arthritis, administration of 3,3-dimethylbutyric acid led to a significant reduction in disease severity.[1] This effect is thought to be mediated, at least in part, by the modulation of pro-inflammatory cytokine secretion from macrophages.[1]

The mechanism of action for the immunomodulatory effects of short-chain fatty acids like butyrate (B1204436) is often linked to the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. Butyrate has been shown to attenuate the degradation and phosphorylation of IκBα, an inhibitor of NF-κB, thereby preventing the translocation of NF-κB to the nucleus and subsequent transcription of pro-inflammatory genes.

Figure 1: Inhibition of the NF-κB Signaling Pathway by Butyrate.

Histone Deacetylase (HDAC) Inhibition

3,3-Dimethylbutyric acid is a structural analog of butyric acid, a well-known inhibitor of histone deacetylases (HDACs). HDACs are a class of enzymes that remove acetyl groups from lysine (B10760008) residues on histones, leading to a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, compounds like butyrate can induce hyperacetylation of histones, resulting in a more open chromatin conformation and the transcription of genes involved in cell cycle arrest, differentiation, and apoptosis. This mechanism is a key area of investigation for anticancer drug development. While direct quantitative data for 3,3-dimethylbutyric acid as an HDAC inhibitor is not yet available, its structural similarity to butyrate suggests it may possess similar activity.

Figure 2: Mechanism of Histone Deacetylase (HDAC) Inhibition.

Anticancer and Antimicrobial Potential of Derivatives

While research on the direct anticancer and antimicrobial properties of 3,3-dimethylbutyric acid is limited, it serves as a key precursor for the synthesis of derivatives with demonstrated biological activity.

• Anticancer Derivatives: Although no quantitative data for simple derivatives of 3,3-dimethylbutyric acid is available, more complex molecules incorporating a methylbutanoic acid moiety have shown cytotoxic effects against cancer cell lines. This suggests that the 3,3-dimethylbutyric acid scaffold can be a valuable component in the design of novel anticancer agents.

• Antimicrobial Derivatives: 3,3-Dimethylbutyric acid is used in the synthesis of imidazo[4,5-c]pyridine derivatives, which have been investigated for their antimicrobial properties.[2]

Quantitative Data on Biological Activity

A significant gap exists in the literature regarding the quantitative biological activity of simple, direct derivatives of 3,3-dimethylbutyric acid. The following tables summarize the available data for more complex derivatives that incorporate a related structural motif.

Table 1: Anticancer Activity of Selected Butyric Acid Derivatives

Compound Class	Cell Line	Activity	Value
Pinostrobin Butyrate	T47D (Breast Cancer)	IC50	0.40 mM
Pinostrobin Butyrate	Vero (Normal)	CC50	0.89 mM

Table 2: Antimicrobial Activity of Selected Imidazo[4,5-c] and Imidazo[4,5-b]pyridine Derivatives

Compound ID	Target Organism	Activity	Value (µg/mL)
2g	Staphylococcus aureus	MIC	4-8
2h	Staphylococcus aureus	MIC	4-8
4a	Staphylococcus aureus	MIC	4-8
4b	Staphylococcus aureus	MIC	4-8

Note: The compounds listed are not direct derivatives of 3,3-dimethylbutyric acid but represent classes of molecules where this acid is a potential synthetic precursor.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to assessing the biological activity of 3,3-dimethylbutyric acid and its derivatives.

In Vitro Macrophage Cytokine Release Assay

This protocol is designed to assess the immunomodulatory effects of test compounds on lipopolysaccharide (LPS)-stimulated macrophages.

Figure 3: Experimental Workflow for Macrophage Cytokine Release Assay.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS) from E. coli

• 3,3-Dimethylbutyric acid or its derivatives

• Phosphate-buffered saline (PBS)

• Multi-well culture plates (24- or 96-well)

• ELISA kits for target cytokines (e.g., TNF-α, IL-6)

• Plate reader

Procedure:

• Cell Culture: Culture macrophage cells in T-75 flasks until they reach 80-90% confluency.

• Seeding: Harvest cells and seed them into multi-well plates at a density of 1 x 105 cells/well. Allow cells to adhere overnight.

• Treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of the test compound (3,3-dimethylbutyric acid or its derivative). A vehicle control (e.g., DMSO) should be included. Incubate for 1-2 hours.

• Stimulation: Add LPS to each well to a final concentration of 100 ng/mL (except for the unstimulated control wells).

• Incubation: Incubate the plates for 18-24 hours at 37°C in a humidified 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plates to pellet any detached cells and carefully collect the supernatant.

• Cytokine Quantification: Determine the concentration of cytokines in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytokine inhibition compared to the LPS-stimulated control.

Histone Deacetylase (HDAC) Activity Assay

This protocol describes a general method for measuring the inhibitory activity of compounds on HDAC enzymes using a fluorogenic substrate.

Materials:

• HeLa or other cell line nuclear extract as a source of HDACs

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (containing a protease to cleave the deacetylated substrate)

• 3,3-Dimethylbutyric acid or its derivatives

• Known HDAC inhibitor as a positive control (e.g., Trichostatin A)

• 96-well black microplate

• Fluorometric plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound and the positive control in the assay buffer.

• Reaction Setup: In a 96-well black microplate, add the nuclear extract, assay buffer, and the test compound or control.

• Substrate Addition: Initiate the reaction by adding the fluorogenic HDAC substrate to each well.

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

• Development: Stop the HDAC reaction and initiate the development reaction by adding the developer solution. Incubate at 37°C for a further period (e.g., 15-30 minutes).

• Fluorescence Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths.

• Data Analysis: Calculate the percentage of HDAC inhibition for each compound concentration and determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the broth microdilution method for determining the minimum inhibitory concentration of a compound against a specific bacterium.

Materials:

• Bacterial strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• 3,3-Dimethylbutyric acid derivative

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum from an overnight culture and adjust its turbidity to match a 0.5 McFarland standard.

• Compound Dilution: Prepare a serial two-fold dilution of the test compound in the broth medium in the wells of a 96-well plate.

• Inoculation: Inoculate each well with the prepared bacterial suspension. Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

3,3-Dimethylbutyric acid is a molecule with established importance as a synthetic intermediate and emerging potential as a biologically active agent. While its direct biological effects are still under active investigation, the activities of its structural analog, butyric acid, and various complex derivatives suggest promising avenues for future research. The immunomodulatory effects, likely mediated through NF-κB and HDAC inhibition, present opportunities for the development of new therapeutics for inflammatory diseases. Furthermore, the use of 3,3-dimethylbutyric acid as a scaffold for generating novel antimicrobial and anticancer agents warrants continued exploration.

A critical next step for the field will be the systematic synthesis and biological evaluation of simple ester and amide derivatives of 3,3-dimethylbutyric acid to establish a clear structure-activity relationship and to uncover the full therapeutic potential of this intriguing molecule. The detailed experimental protocols provided in this guide are intended to facilitate such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 4. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]

3,3-Dimethylbutyric Acid: A Versatile Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a sterically hindered carboxylic acid that has emerged as a crucial building block in various fields of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural feature, the bulky tert-butyl group adjacent to the carboxylic acid functionality, imparts specific physicochemical properties to molecules, influencing their reactivity, stability, and biological activity. This technical guide provides a comprehensive overview of 3,3-dimethylbutyric acid, including its properties, synthesis, and key applications as a synthetic intermediate. Detailed experimental protocols for its synthesis and derivatization are provided, along with a summary of its quantitative data and visualizations of key synthetic pathways.

Properties of 3,3-Dimethylbutyric Acid

The physical and spectroscopic properties of 3,3-dimethylbutyric acid are fundamental to its application in synthesis. These properties are summarized in the tables below.

Table 1: Physical and Chemical Properties of 3,3-Dimethylbutyric Acid

Property	Value	Reference
CAS Number	1070-83-3	[1]
Molecular Formula	C₆H₁₂O₂	[1]
Molecular Weight	116.16 g/mol	[1]
Appearance	Clear, colorless liquid	[2]
Melting Point	-11 °C	[2]
Boiling Point	185-190 °C	[3]
Density	0.912 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.411	[3]
Solubility	Soluble in water (19 g/L)	[2]
Flash Point	89 °C (closed cup)	[2]

Table 2: Spectroscopic Data for 3,3-Dimethylbutyric Acid

Spectroscopy	Data	Reference
¹H NMR (CDCl₃, 300 MHz)	δ 11.9 (s, 1H, COOH), 2.24 (s, 2H, CH₂), 1.06 (s, 9H, C(CH₃)₃)	[3]
¹³C NMR (CDCl₃)	δ 179.9 (C=O), 47.5 (CH₂), 30.7 (C(CH₃)₃), 29.5 (C(CH₃)₃)	[3]
Infrared (IR)	Broad peak ~3000 cm⁻¹ (O-H stretch), ~1710 cm⁻¹ (C=O stretch)	[4]
Mass Spectrometry (MS)	Molecular Ion (M⁺) at m/z 116	[5]

Synthesis of 3,3-Dimethylbutyric Acid

Several synthetic routes to 3,3-dimethylbutyric acid have been developed, each with its own advantages and limitations. The choice of method often depends on the availability of starting materials, scalability, and desired purity.

Oxidation of 3,3-Dimethylbutanal

A common and efficient method involves the oxidation of 3,3-dimethylbutanal.[1]

Experimental Protocol: Oxidation of 3,3-Dimethylbutanal

• Materials: 3,3-dimethylbutanal, Copper(II) acetate (B1210297) monohydrate, Cobalt(II) acetate tetrahydrate, Water, Oxygen.

• Procedure:

  • To a 15 mL glass reaction tube, add water (2 mL), 3,3-dimethylbutanal (1 mmol), Cu(OAc)₂·H₂O (0.0001 mmol, 0.01% mole fraction), and Co(OAc)₂·4H₂O (0.0001 mmol, 0.01% mole fraction).[1]

  • Connect an oxygen balloon to the reaction tube.[1]

  • Stir the reaction mixture at 20 °C under an oxygen atmosphere (760.051 Torr) for 3 hours.[1]

  • Upon completion, the reaction mixture can be worked up by acidification and extraction with an organic solvent to isolate the 3,3-dimethylbutyric acid.

• Yield: 95%[1]

Wolff-Kishner Reduction of 2-Oxo-3,3-dimethylbutanoic Acid

Another high-yielding method is the Wolff-Kishner reduction of 2-oxo-3,3-dimethylbutanoic acid (also known as trimethylpyruvic acid).[6]

Experimental Protocol: Wolff-Kishner Reduction

• Materials: 2-oxo-3,3-dimethylbutanoic acid, Hydrazine (B178648) hydrate (B1144303), Potassium hydroxide (B78521), Triethylene glycol, Toluene, Concentrated hydrochloric acid.

• Procedure:

  • In a suitable reaction vessel, combine 28 g of 2-oxo-3,3-dimethylbutanoic acid, 30 g of hydrazine hydrate, and 62.8 g of potassium hydroxide in 200 ml of triethylene glycol.[6]

  • Heat the mixture to reflux for 2 hours.[6]

  • Distill off the excess hydrazine hydrate and continue heating until the evolution of gas ceases. The internal temperature will reach 190 to 200 °C.[6]

  • After cooling, add 300 ml of water and adjust the pH to 2 with concentrated hydrochloric acid.[6]

  • Extract the aqueous phase several times with toluene.[6]

  • Combine the organic phases and perform fractional distillation to isolate the product.[6]

• Yield: 90% (isolated at 66-68 °C and 8 mbar).[6]

3,3-Dimethylbutyric Acid as a Building Block

The synthetic utility of 3,3-dimethylbutyric acid lies in its ability to be converted into various reactive intermediates, primarily its acid chloride, which can then be used in a range of acylation reactions.

Synthesis of 3,3-Dimethylbutyryl Chloride

The conversion of 3,3-dimethylbutyric acid to its highly reactive acid chloride is a key step for many of its applications.

Experimental Protocol: Synthesis of 3,3-Dimethylbutyryl Chloride

• Materials: 3,3-dimethylbutyric acid, Phosphorus trichloride.

• Procedure:

  • Add 3,3-dimethylbutyric acid to a reactor and begin stirring.

  • Slowly add phosphorus trichloride.

  • Heat the reaction mixture to the reaction temperature and maintain for a specified time.

  • After the reaction is complete, cool the mixture to room temperature and allow it to stand for stratification.

  • Separate the lower layer of phosphorous acid as a by-product.

  • The upper layer containing the crude acid chloride is then purified by vacuum distillation, collecting the fraction at 79-81 °C under an absolute pressure of 20 KPa.

• Yield: Not specified in the provided context, but this is a standard and generally high-yielding reaction.

Esterification Reactions

3,3-Dimethylbutyric acid can undergo Fischer esterification with various alcohols in the presence of an acid catalyst to form the corresponding esters. These esters have applications as flavoring agents and in the fragrance industry.[7][8]

Experimental Protocol: Fischer Esterification with Ethanol (B145695) (General Procedure)

• Materials: 3,3-dimethylbutyric acid, Ethanol (in excess), Concentrated sulfuric acid (catalyst).

• Procedure:

  • In a round-bottomed flask equipped with a reflux condenser, combine 3,3-dimethylbutyric acid and a large excess of ethanol.

  • Carefully add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux for a sufficient period to reach equilibrium. The reaction can be monitored by TLC or GC.

  • After cooling, the excess ethanol is removed by distillation.

  • The residue is diluted with water and extracted with an organic solvent (e.g., diethyl ether).

  • The organic layer is washed with a saturated sodium bicarbonate solution to remove any unreacted acid, followed by a wash with brine.

  • The organic layer is dried over an anhydrous drying agent (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude ester.

  • The product, ethyl 3,3-dimethylbutyrate, can be further purified by distillation.

Friedel-Crafts Acylation

3,3-Dimethylbutyryl chloride is an excellent reagent for Friedel-Crafts acylation reactions, allowing for the introduction of the 3,3-dimethylbutanoyl group onto aromatic rings.[9][10]

Experimental Protocol: Friedel-Crafts Acylation of Benzene (General Procedure)

• Materials: Benzene, 3,3-Dimethylbutyryl chloride, Aluminum chloride (AlCl₃).

• Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend anhydrous aluminum chloride in an excess of dry benzene.

  • Cool the mixture in an ice bath.

  • Slowly add 3,3-dimethylbutyryl chloride to the stirred suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. The reaction progress can be monitored by TLC or GC.

  • The reaction is quenched by carefully pouring the mixture onto crushed ice and concentrated hydrochloric acid.

  • The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., dichloromethane).

  • The combined organic layers are washed with water, saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over an anhydrous drying agent, filtered, and the solvent is removed under reduced pressure.

  • The resulting ketone, 1-phenyl-3,3-dimethylbutan-1-one, can be purified by distillation or chromatography.

Applications in Drug Development and Agrochemicals

The unique steric and electronic properties conferred by the tert-butyl group make 3,3-dimethylbutyric acid a valuable synthon in medicinal chemistry and agrochemical research.

The Role of the tert-Butyl Group

The tert-butyl moiety is often incorporated into drug candidates to:

• Provide Steric Hindrance: This can shield susceptible functional groups from metabolic degradation, thereby increasing the drug's half-life. It can also direct reactions to specific sites during synthesis.

• Modulate Receptor Binding: The bulkiness of the group can enforce a specific conformation of the molecule, leading to enhanced binding affinity and selectivity for the target receptor.

• Improve Lipophilicity: The non-polar nature of the tert-butyl group can increase the lipophilicity of a molecule, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

Synthesis of Neotame (B1678184)

A prominent application of a derivative of 3,3-dimethylbutyric acid is in the synthesis of the high-intensity artificial sweetener, neotame.[11][12] Neotame is produced through the reductive amination of aspartame (B1666099) with 3,3-dimethylbutyraldehyde (B104332).[11]

Experimental Protocol: Synthesis of Neotame

• Materials: Aspartame, 3,3-Dimethylbutyraldehyde, Methanol (B129727), Palladium on carbon (Pd/C) catalyst, Hydrogen gas.

• Procedure:

  • In a reaction vessel, dissolve aspartame and 3,3-dimethylbutyraldehyde in methanol.[12]

  • Add a catalytic amount of palladium on carbon.[12]

  • Pressurize the vessel with hydrogen gas.[12]

  • Stir the reaction mixture at a controlled temperature until the reaction is complete.

  • Filter off the catalyst.

  • The methanol is removed by distillation, and the crude neotame is crystallized from water.[12]

  • The product can be further purified by recrystallization.

• Yield: Crude product yields are typically around 70-72%, with the final product yield being approximately 65%.[13]

Visualizations

Synthetic Workflow

The following diagram illustrates a general workflow for the utilization of 3,3-dimethylbutyric acid as a building block in organic synthesis.

Caption: Synthetic workflow of 3,3-dimethylbutyric acid.

Role of the tert-Butyl Group in Medicinal Chemistry

This diagram illustrates the key roles the tert-butyl group, and by extension, synthons like 3,3-dimethylbutyric acid, play in drug design.

Caption: Influence of the tert-butyl group in drug design.

Conclusion

3,3-Dimethylbutyric acid is a versatile and valuable building block in organic synthesis. Its unique structural features, particularly the sterically demanding tert-butyl group, provide a powerful tool for chemists to modulate the properties of target molecules. The synthetic routes to 3,3-dimethylbutyric acid are well-established and high-yielding, and its conversion to key intermediates like 3,3-dimethylbutyryl chloride opens up a wide range of applications in acylation chemistry. For researchers and professionals in drug development and agrochemical synthesis, a thorough understanding of the properties and reactivity of this building block is essential for the design and creation of novel and effective molecules.

References

• 1. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. 3,3-Dimethylbutyric acid(1070-83-3) 13C NMR spectrum [chemicalbook.com]
• 4. 3,3-Dimethylbutyric acid(1070-83-3) IR Spectrum [m.chemicalbook.com]
• 5. Butanoic acid, 3,3-dimethyl- [webbook.nist.gov]
• 6. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 7. athabascau.ca [athabascau.ca]
• 8. chemlab.truman.edu [chemlab.truman.edu]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. Neotame | C20H30N2O5 | CID 9810996 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. CN103145796B - Synthesis process of neotame - Google Patents [patents.google.com]

The Discovery and Enduring Legacy of tert-Butylacetic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butylacetic acid, systematically named 2,2-dimethylpropanoic acid and commonly known as pivalic acid, is a saturated fatty acid with a unique sterically hindered tert-butyl group attached to the carboxylic acid moiety. This structural feature imparts remarkable chemical stability and has led to its widespread application in various fields, from organic synthesis to the development of pharmaceuticals. This technical guide provides a comprehensive overview of the discovery and history of tert-butylacetic acid, detailing the seminal experimental protocols, key scientific figures, and the evolution of its synthesis and applications.

The Dawn of a New Structure: Aleksandr Butlerov and the First Synthesis

The discovery of tert-butylacetic acid is intrinsically linked to the pioneering work of the Russian chemist Aleksandr Mikhailovich Butlerov on the theory of chemical structure. In the 1870s, Butlerov was deeply engaged in synthesizing and characterizing isomers to validate his revolutionary idea that the properties of a molecule are determined by the specific arrangement of its atoms.

In 1874 , Butlerov reported the first synthesis of a new C5 carboxylic acid, which he named "trimethylessigsäure" (trimethylacetic acid), now known as tert-butylacetic acid or pivalic acid.[1][2][3][4] His work, published in Justus Liebig's Annalen der Chemie, was a landmark achievement that not only introduced a new compound but also provided compelling evidence for the existence of branched-chain isomers, a cornerstone of his structural theory.[3]

The logical progression of Butlerov's work is visualized in the following diagram:

Figure 1: Logical relationship of Butlerov's work leading to the discovery of tert-Butylacetic acid.

Early Synthetic Methodologies: From Laboratory Curiosities to Practical Precursors

Following Butlerov's discovery, several laboratory-scale methods for the synthesis of tert-butylacetic acid were developed. These early protocols, while not always efficient by modern standards, were crucial for enabling further study of the compound's properties and reactivity.

Oxidation of Pinacolone (B1678379)

One of the earliest methods involved the oxidation of pinacolone. Pinacolone itself can be synthesized from the pinacol (B44631) rearrangement of pinacol. The subsequent oxidation of pinacolone to tert-butylacetic acid can be achieved using various oxidizing agents, with the haloform reaction being a notable example.

This protocol is adapted from established laboratory procedures.

Materials:

• Pinacolone

• Sodium hydroxide (B78521) (NaOH)

• Bromine (Br₂)

• Concentrated sulfuric acid (H₂SO₄)

• Water

• Ice

Procedure:

• A solution of sodium hydroxide (330 g) in water (2.8 L) is prepared in a 5-L round-bottomed flask equipped with a mechanical stirrer. The solution is cooled to 0°C in an ice-salt bath.

• While vigorously stirring, bromine (480 g) is added from a separatory funnel at a rate that maintains the temperature below 10°C.

• The resulting sodium hypobromite (B1234621) solution is cooled back to 0°C, and pinacolone (100 g) is added.

• The reaction mixture is stirred at room temperature for 3 hours after the initial reaction subsides.

• The mixture is then steam distilled to remove bromoform.

• The remaining solution is cooled, and concentrated sulfuric acid is cautiously added.

• The acidified solution is distilled to yield an aqueous solution of tert-butylacetic acid.

• The tert-butylacetic acid is separated from the aqueous layer and purified by distillation.

Yield: 71-74%

Carbonation of a Grignard Reagent

The development of Grignard reagents by Victor Grignard in the early 20th century provided a versatile new route to carboxylic acids. The reaction of tert-butylmagnesium chloride with carbon dioxide (as dry ice) followed by acidic workup became a reliable method for the laboratory synthesis of tert-butylacetic acid.

This protocol is based on procedures found in Organic Syntheses.[5]

Materials:

• tert-Butyl chloride

• Magnesium turnings

• Anhydrous diethyl ether

• Dry ice (solid carbon dioxide)

• Concentrated hydrochloric acid (HCl)

• Ice

Procedure:

• In a 3-L three-necked, round-bottomed flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, magnesium turnings (61 g) are placed and covered with anhydrous ether (200 mL).

• A small amount of tert-butyl chloride is added to initiate the reaction, which may be facilitated by the addition of a crystal of iodine.

• A solution of tert-butyl chloride (227 g) in anhydrous ether (1100 mL) is added dropwise over 6-8 hours while stirring.

• The resulting Grignard reagent is then slowly poured over an excess of crushed dry ice in a separate container with vigorous stirring.

• After the addition is complete, the mixture is allowed to warm to room temperature.

• The reaction mixture is then hydrolyzed by the slow addition of a mixture of crushed ice and concentrated hydrochloric acid.

• The ether layer is separated, and the aqueous layer is extracted with ether.

• The combined ether extracts are dried over anhydrous sodium sulfate, the ether is removed by distillation, and the remaining tert-butylacetic acid is purified by distillation.

Yield: 61-70%[1][5]

The general workflow for the Grignard synthesis is depicted below:

Figure 2: Experimental workflow for the Grignard synthesis of tert-Butylacetic acid.

The Industrial Era: The Koch Reaction

While the Grignard and pinacolone oxidation methods are suitable for laboratory-scale synthesis, the large-scale industrial production of tert-butylacetic acid relies on the Koch reaction . Developed in the mid-20th century, this process involves the hydrocarboxylation of isobutene using carbon monoxide in the presence of a strong acid catalyst.

Industrial Synthesis: The Koch Reaction

The Koch reaction offers a highly efficient and economical route to tert-butylacetic acid from readily available petrochemical feedstocks.

Reactants:

• Isobutene ((CH₃)₂C=CH₂)

• Carbon monoxide (CO)

• Water (H₂O)

Catalyst:

• Strong acids such as sulfuric acid (H₂SO₄) or hydrogen fluoride (B91410) (HF).

Overall Reaction: (CH₃)₂C=CH₂ + CO + H₂O → (CH₃)₃CCOOH

This reaction proceeds via the formation of a tert-butyl cation from the protonation of isobutene, which is then attacked by carbon monoxide, followed by hydrolysis. The Koch reaction is the dominant method used for the multi-ton production of pivalic acid globally.

Quantitative Data Summary

The following table summarizes key physical properties and reaction yields for the different synthetic methods of tert-butylacetic acid.

Property/Method	Data	Reference(s)
Physical Properties
Molecular Formula	C₅H₁₀O₂	[6]
Molar Mass	102.13 g/mol	[6]
Melting Point	33-35 °C	[6]
Boiling Point	163-164 °C	[3]
pKa	5.03	[6]
Synthetic Yields
Oxidation of Pinacolone	71-74%
Grignard Synthesis	61-70%	[1][5]
Koch Reaction (Industrial)	up to 89%	[3][6]
From tert-butanol (B103910) and formic acid	62.8%	[7]
From isobutanol (Koch-Haaf)	91.2%	[7]
From pivalaldehyde oxidation	80-85%	[7]

Applications in Research and Drug Development

The unique steric hindrance provided by the tert-butyl group makes tert-butylacetic acid and its derivatives invaluable in organic synthesis and drug development.

• Protecting Group: The pivaloyl (Piv) group is a robust protecting group for alcohols, stable to a wide range of reaction conditions but readily cleaved under specific basic or acidic conditions.

• Pharmaceutical Synthesis: Pivalic acid is a key intermediate in the synthesis of various pharmaceuticals, including antibiotics like pivampicillin (B1678493) and certain steroids. Its esters can improve the bioavailability of drugs.

• Polymer Chemistry: Esters of pivalic acid are used in the production of polymers and lacquers with high thermal stability and reflectivity.

• Catalysis: Pivalic acid is employed as a co-catalyst in palladium-catalyzed C-H activation reactions, enhancing reaction efficiency and selectivity.

The following diagram illustrates the central role of tert-butylacetic acid as a precursor in various applications.

Figure 3: Major applications derived from tert-Butylacetic acid.

Conclusion

From its initial synthesis by Aleksandr Butlerov as a validation of his groundbreaking theory of chemical structure, tert-butylacetic acid has evolved from a laboratory curiosity into a cornerstone of modern industrial and research chemistry. Its unique properties, stemming from the sterically demanding tert-butyl group, have ensured its continued relevance in a multitude of applications, particularly in the synthesis of complex organic molecules and the development of new therapeutic agents. The historical journey of tert-butylacetic acid is a testament to the profound impact of fundamental chemical discoveries on the advancement of science and technology.

References

• 1. Page loading... [wap.guidechem.com]
• 2. (c) Complete the reaction sequence giving the intermediate, the reagents .. [askfilo.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Pivalic acid | C5H10O2 | CID 6417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Page loading... [guidechem.com]

3,3-Dimethylbutyric Acid: A Comprehensive Technical Review of Its Origins

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,3-Dimethylbutyric acid, a branched-chain fatty acid, is a molecule of interest in various scientific domains, particularly as a synthetic building block in the pharmaceutical and agrochemical industries. Despite extensive investigation into the occurrence of organic compounds in nature, there is currently no substantive evidence to suggest that 3,3-Dimethylbutyric acid is a naturally occurring compound in plants, animals, or microorganisms. This technical guide consolidates the current scientific understanding of its origins, focusing on its role as a synthetic intermediate and as a metabolic byproduct of the xenobiotic compound 3,3-dimethyl-1-butanol (B44104). This document also outlines the experimental protocols for its detection and discusses the known biosynthetic pathways of related branched-chain fatty acids to provide a comprehensive context for its apparent absence in nature.

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a carboxylic acid with the chemical formula C6H12O2. Its unique structural features, including a quaternary carbon, make it a valuable synthon for the introduction of a tert-butyl moiety in the synthesis of more complex molecules. While the natural world is replete with a vast array of fatty acids, including various branched-chain isomers, a thorough review of scientific literature and natural product databases reveals a conspicuous absence of 3,3-Dimethylbutyric acid as a constituent of any known organism.

This guide provides an in-depth examination of the known origins of 3,3-Dimethylbutyric acid, presenting the available data in a structured format to aid researchers in their understanding of this compound.

Known Origins of 3,3-Dimethylbutyric Acid

The available scientific evidence points to two primary origins of 3,3-Dimethylbutyric acid: chemical synthesis and as a metabolite of a synthetic precursor.

Chemical Synthesis

3,3-Dimethylbutyric acid is readily synthesized through various organic chemistry routes. It serves as a crucial intermediate in the manufacturing of pharmaceuticals and agricultural chemicals. Its synthesis is well-documented in chemical literature and patents.

Metabolic Product of 3,3-Dimethyl-1-Butanol (DMB)

In animal studies, 3,3-Dimethylbutyric acid has been identified as a metabolite of 3,3-dimethyl-1-butanol (DMB). DMB is a compound that has been investigated for its potential to modulate the gut microbiome and its downstream metabolic effects. When DMB is administered to animals, it is metabolized in the liver to 3,3-Dimethylbutyric acid.

Quantitative Data

As there is no evidence of the natural occurrence of 3,3-Dimethylbutyric acid, there is no quantitative data on its concentration in natural sources to present.

Experimental Protocols

The detection and quantification of 3,3-Dimethylbutyric acid are typically performed in the context of metabolism studies involving its precursor, DMB. The following outlines a general experimental workflow for its analysis in biological samples.

Sample Preparation

Biological samples, such as blood plasma or tissue homogenates, are subjected to an extraction procedure to isolate small molecule metabolites. This often involves protein precipitation with a solvent like acetonitrile, followed by centrifugation.

Derivatization

Due to the volatility and potential for poor chromatographic performance of free carboxylic acids, derivatization is often employed prior to analysis by gas chromatography-mass spectrometry (GC-MS). A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), which converts the carboxylic acid to its more volatile trimethylsilyl (B98337) ester.

Instrumental Analysis

Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used technique for the separation and identification of volatile and semi-volatile compounds.

• Gas Chromatograph (GC): The derivatized sample is injected into the GC, where it is vaporized and separated based on the components' boiling points and interactions with the stationary phase of the GC column (e.g., a non-polar or medium-polarity column).

• Mass Spectrometer (MS): As the separated components elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron ionization) and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the compound by comparison to a spectral library or a pure standard.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can also be used for the analysis of 3,3-Dimethylbutyric acid, often without the need for derivatization.

• Liquid Chromatograph (LC): The sample is injected into the LC system and separated on a column (e.g., a reverse-phase C18 column) based on the analyte's polarity.

• Mass Spectrometer (MS): The eluting compounds are introduced into the mass spectrometer (often using an electrospray ionization source) for detection and quantification.

Experimental Workflow Diagram

Figure 1: A generalized experimental workflow for the detection and quantification of 3,3-Dimethylbutyric acid in biological samples.

Biosynthesis of Branched-Chain Fatty Acids: A Context for Absence

While 3,3-Dimethylbutyric acid has not been found in nature, other branched-chain fatty acids are common in bacteria. Their biosynthesis typically starts from branched-chain amino acids (valine, leucine, and isoleucine) or their corresponding α-keto acids. These are used as primers for the fatty acid synthase (FAS) system.

The key difference lies in the initial building block. The biosynthesis of naturally occurring branched-chain fatty acids utilizes primers like isobutyryl-CoA, isovaleryl-CoA, and 2-methylbutyryl-CoA. The formation of 3,3-Dimethylbutyric acid would require a primer with a tert-butyl group, such as 3,3-dimethylbutyryl-CoA. There are no known natural biosynthetic pathways that produce this specific primer.

General Pathway for Branched-Chain Fatty Acid Biosynthesis

Figure 2: A simplified diagram of the general biosynthetic pathway for naturally occurring branched-chain fatty acids in bacteria.

Conclusion

An In-depth Technical Guide to the Thermochemical Properties of 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data for 3,3-Dimethylbutyric acid (also known as tert-butylacetic acid). The information is compiled from various reputable sources, including the National Institute of Standards and Technology (NIST) database. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who require accurate thermochemical data for this compound.

Core Thermochemical Data

The following tables summarize the key thermochemical properties of 3,3-Dimethylbutyric acid. These values are essential for understanding the energetic characteristics of the molecule, which can be critical in reaction chemistry, process design, and computational modeling.

Table 1: Enthalpy and Gibbs Free Energy of Formation

Property	Phase	Value (kJ/mol)	Source
Standard Enthalpy of Formation (ΔfH°)	Gas	-485.5	NIST Web Thermo Tables[1]
Standard Enthalpy of Formation (ΔfH°)	Liquid	-543.2	NIST Web Thermo Tables[1]
Standard Gibbs Free Energy of Formation (ΔfG°)	Gas	-302.2	Cheméo[2]

Table 2: Phase Change and Heat Capacity Data

Property	Value	Units	Source
Enthalpy of Vaporization (ΔvapH°)	64.0 ± 0.9	kJ/mol	NIST WebBook
Ideal Gas Heat Capacity (Cp,gas)	See Cheméo for temperature-dependent values	J/mol·K	Cheméo[2]
Heat Capacity at Saturation Pressure (Liquid)	Temperature Dependent	J/mol·K	NIST Web Thermo Tables[1]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and verification of thermochemical data. Below are descriptions of the standard techniques used to determine the key parameters for compounds like 3,3-Dimethylbutyric acid.

Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter. This value can then be used to calculate the standard enthalpy of formation.

Methodology:

• Sample Preparation: A precisely weighed sample of liquid 3,3-Dimethylbutyric acid (typically 0.8-1.2 g) is placed in a crucible within the bomb calorimeter. A cotton fuse wire of known mass and heat of combustion is positioned to be in contact with the sample.

• Bomb Assembly and Pressurization: The crucible is placed inside a high-pressure stainless steel vessel, known as the "bomb." The bomb is then sealed and pressurized with an excess of pure oxygen (typically to 30 atm).

• Calorimeter Setup: The bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The combustion of the sample releases heat, which is transferred to the surrounding water, causing a temperature rise. The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The total heat released during the combustion is calculated from the temperature rise and the previously determined heat capacity of the calorimeter system (calibrated using a standard substance like benzoic acid). Corrections are made for the heat of combustion of the fuse wire and for the formation of any side products (e.g., nitric acid from residual nitrogen in the bomb). From the corrected heat of combustion, the standard enthalpy of combustion of 3,3-Dimethylbutyric acid is determined.

Enthalpy of Vaporization by the Transpiration Method

The enthalpy of vaporization is a measure of the energy required to transform a given quantity of a substance from a liquid into a gas at a given pressure. The transpiration method is a reliable technique for determining this property.

Methodology:

• Apparatus Setup: A stream of an inert carrier gas (e.g., nitrogen or argon) is passed through a saturator containing the liquid 3,3-Dimethylbutyric acid. The saturator is maintained at a constant, precisely controlled temperature.

• Saturation: The carrier gas flows at a slow, controlled rate to ensure that it becomes fully saturated with the vapor of the 3,3-Dimethylbutyric acid.

• Condensation and Quantification: The gas stream, now containing the vapor of the sample, is passed through a condenser or a cold trap where the vaporized 3,3-Dimethylbutyric acid is condensed and collected. The amount of condensed substance is determined gravimetrically.

• Data Collection: The experiment is repeated at several different temperatures, and the corresponding vapor pressure is calculated for each temperature.

• Data Analysis: The enthalpy of vaporization is then determined from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.

Heat Capacity by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the difference in the amount of heat required to increase the temperature of a sample and a reference.

Methodology:

• Sample Preparation: A small, accurately weighed amount of 3,3-Dimethylbutyric acid (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as the reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature range and a controlled heating rate (e.g., 10 °C/min). An inert gas, such as nitrogen, is purged through the cell to provide a stable atmosphere.

• Data Acquisition: The DSC instrument measures the difference in heat flow between the sample and the reference as a function of temperature.

• Calibration and Analysis: To obtain the specific heat capacity, a calibration is performed using a standard material with a known heat capacity, such as sapphire. By comparing the heat flow signals of the sample, the empty pan (baseline), and the sapphire standard, the specific heat capacity of the 3,3-Dimethylbutyric acid can be calculated as a function of temperature.

Visualizations

Metabolic Pathway of 3,3-Dimethylbutyric Acid

3,3-Dimethylbutyric acid has been identified as a metabolite in biological systems. The following diagram illustrates its formation from 3,3-dimethyl-1-butanol.

References

• 1. WTT- Under Construction Page [wtt-pro.nist.gov]
• 2. Butanoic acid, 3,3-dimethyl- (CAS 1070-83-3) - Chemical & Physical Properties by Cheméo [chemeo.com]

Unlocking the Therapeutic Potential of 3,3-Dimethylbutyric Acid: A Technical Guide for Researchers

A Whitepaper on Emerging Research Areas for Drug Development Professionals, Researchers, and Scientists

Executive Summary

3,3-Dimethylbutyric acid (DMBA), a structurally unique short-chain fatty acid, is emerging from its role as a chemical intermediate to become a compound of significant interest for therapeutic applications. Traditionally utilized in the synthesis of pharmaceuticals and agrochemicals, recent preclinical evidence has illuminated its potential as a direct modulator of inflammatory responses. This technical guide provides an in-depth analysis of the current understanding of DMBA's biological activities and outlines promising avenues for future research. Key findings from in vivo and in vitro studies are presented, alongside detailed experimental protocols to facilitate further investigation into its immunomodulatory and metabolic effects. This document aims to serve as a comprehensive resource for researchers poised to explore the untapped therapeutic landscape of 3,3-Dimethylbutyric acid.

Introduction: Beyond a Building Block

3,3-Dimethylbutyric acid (CAS 1070-83-3), also known as tert-butylacetic acid, is a carboxylic acid characterized by a tert-butyl group adjacent to the carboxyl functional group.[1][2] This structural feature imparts unique steric properties that can influence its chemical reactivity and biological interactions.[3] While its primary application has been as a precursor in the synthesis of more complex molecules, including antimicrobial agents and potential histone deacetylase (HDAC) inhibitors, a pivotal discovery has shifted the focus towards its intrinsic biological effects.[4][5]

A significant breakthrough has been the identification of DMBA as a key metabolite of 3,3-dimethyl-1-butanol (B44104) (DMB).[3] DMB has been investigated for its ability to modulate the gut microbiome and reduce trimethylamine (B31210) N-oxide (TMAO) levels, a metabolite linked to cardiovascular disease.[6] However, recent studies indicate that both DMB and its metabolite, DMBA, exert immunomodulatory effects independent of TMAO inhibition, suggesting a direct interaction with host immune pathways.[3][7]

Proven Anti-Inflammatory and Immunomodulatory Properties

The most compelling evidence for the therapeutic potential of DMBA comes from a preclinical study on collagen-induced arthritis (CIA) in mice, a well-established model for rheumatoid arthritis.[1][3][8] This research demonstrated that oral administration of DMBA significantly ameliorates the severity of the disease.

In Vivo Efficacy in a Model of Rheumatoid Arthritis

In a study utilizing the collagen-induced arthritis model in DBA/1j mice, administration of 1% (v/v) 3,3-dimethylbutyric acid in drinking water from day 21 post-immunization led to a significant reduction in arthritis severity compared to the vehicle-treated group.[1][3][8] This demonstrates the potent anti-inflammatory effects of DMBA in a complex, T-cell-driven autoimmune disease model.

Parameter	Vehicle Control	1% DMBA in Drinking Water	Reference
Arthritis Severity Score (Mean)	High	>50% reduction	[3]
Circulating IL-1β	Elevated	Significantly Reduced	[2]
Circulating IL-6	Elevated	Significantly Reduced	[2]

In Vitro Inhibition of Pro-Inflammatory Cytokines

The anti-inflammatory effects of DMBA have been further substantiated by in vitro experiments using bone marrow-derived macrophages (BMDMs).[2] DMBA was shown to significantly reduce the secretion of the pro-inflammatory cytokines Interleukin-1β (IL-1β) and Interleukin-6 (IL-6) from macrophages stimulated with lipopolysaccharide (LPS).[2] This finding points to a direct modulatory effect on key cells of the innate immune system.

Proposed Areas for Future Research

The initial findings on DMBA's anti-inflammatory properties open up several exciting avenues for further investigation. The following sections outline key research areas that could unlock the full therapeutic potential of this molecule.

Elucidation of Molecular Mechanisms of Action

The precise signaling pathways through which DMBA exerts its immunomodulatory effects are yet to be fully elucidated. Based on the known activities of other short-chain fatty acids and butyrate (B1204436) derivatives, several pathways are prime candidates for investigation.

The transcription factor NF-κB is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory cytokines, including IL-1β and IL-6.[6] Given that DMBA inhibits the production of these cytokines, it is highly plausible that it interferes with the NF-κB signaling cascade.

Caption: Proposed inhibition of the NF-κB signaling pathway by DMBA.

PPARs, particularly PPAR-γ, are nuclear receptors with well-documented anti-inflammatory properties.[9] Fatty acids and their derivatives are known to be natural ligands for PPARs.[10] Investigating whether DMBA can bind to and activate PPARs could reveal a key mechanism for its therapeutic effects.

Butyrate and other short-chain fatty acids are known inhibitors of HDACs.[11] HDAC inhibition leads to histone hyperacetylation and can modulate gene expression, often resulting in anti-inflammatory and anti-proliferative effects.[12] Given its structural similarity to butyrate, DMBA should be screened for its potential to inhibit HDAC activity.

Pharmacokinetic and Bioavailability Studies

To advance DMBA as a potential therapeutic agent, a thorough understanding of its pharmacokinetic profile is essential. Key research questions include its oral bioavailability, plasma half-life, tissue distribution, and metabolic fate.

Caption: Experimental workflow for pharmacokinetic studies of DMBA.

Expansion to Other Disease Models

The promising results in the collagen-induced arthritis model suggest that DMBA could be beneficial in a range of other inflammatory and autoimmune diseases. Future research should explore its efficacy in models of:

• Inflammatory Bowel Disease (IBD)

• Psoriasis

• Multiple Sclerosis

• Atherosclerosis

Detailed Experimental Protocols

To facilitate further research, this section provides detailed protocols for key experiments.

In Vivo Model: Collagen-Induced Arthritis in DBA/1j Mice

This protocol is adapted from established methods for inducing arthritis to test the efficacy of anti-inflammatory compounds.[1]

• Animals: Male DBA/1j mice, 8-10 weeks old.

• Induction of Arthritis:

  • Prepare an emulsion of bovine type II collagen (2 mg/mL) in Complete Freund's Adjuvant (CFA) (1 mg/mL Mycobacterium tuberculosis).

  • Anesthetize mice and administer a 100 µL intradermal injection at the base of the tail.

  • On day 21, provide a booster injection of 100 µL of bovine type II collagen (2 mg/mL) emulsified in Incomplete Freund's Adjuvant (IFA).

• Treatment:

  • Starting on day 21, administer 3,3-Dimethylbutyric acid (e.g., 1% v/v in drinking water or by oral gavage at a specified mg/kg dose). The control group receives the vehicle alone.

• Assessment:

  • Monitor mice daily for the onset and severity of arthritis using a standardized scoring system (0-4 for each paw, maximum score of 16).

  • Measure paw thickness using a digital caliper.

  • At the end of the study (e.g., day 35), collect blood for cytokine analysis and paws for histological assessment of inflammation and joint damage.

In Vitro Assay: Inhibition of Cytokine Production in LPS-Stimulated Macrophages

This protocol details a method to assess the direct anti-inflammatory effects of DMBA on macrophages.[2]

• Cell Culture:

  • Culture bone marrow-derived macrophages (BMDMs) or a macrophage cell line (e.g., RAW 264.7) in appropriate media.

  • Plate cells in 24-well plates and allow them to adhere.

• Treatment:

  • Pre-treat the cells with various concentrations of 3,3-Dimethylbutyric acid (e.g., 1 µM to 1 mM) for 1-2 hours. Include a vehicle control.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 100 ng/mL) for 24 hours.

• Analysis:

  • Collect the cell culture supernatants.

  • Quantify the concentrations of IL-1β and IL-6 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

  • Perform a cell viability assay (e.g., MTT or LDH assay) to ensure that the observed effects are not due to cytotoxicity.

Mechanistic Assay: NF-κB Activation

This assay can determine if DMBA inhibits the translocation of NF-κB to the nucleus.

• Cell Culture and Treatment:

  • Plate macrophages or other relevant cells on coverslips in a 24-well plate.

  • Pre-treat with DMBA as described in the cytokine inhibition assay.

  • Stimulate with LPS for a shorter duration (e.g., 30-60 minutes) to capture peak NF-κB translocation.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with a suitable blocking buffer (e.g., 5% BSA in PBS).

  • Incubate with a primary antibody against the p65 subunit of NF-κB.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Mount the coverslips with a mounting medium containing a nuclear counterstain (e.g., DAPI).

• Analysis:

  • Visualize the cells using a fluorescence microscope.

  • Quantify the nuclear translocation of p65 by measuring the fluorescence intensity in the nucleus versus the cytoplasm.

Conclusion and Future Directions

3,3-Dimethylbutyric acid represents a promising new frontier in the search for novel anti-inflammatory therapeutics. The existing preclinical data strongly support its efficacy in a model of autoimmune arthritis and its ability to directly modulate pro-inflammatory cytokine production by macrophages. The research areas outlined in this guide, from elucidating its molecular mechanisms to defining its pharmacokinetic profile, provide a clear roadmap for the scientific community. Further investigation into DMBA is warranted and has the potential to lead to the development of a new class of drugs for a variety of inflammatory conditions. The detailed protocols provided herein are intended to empower researchers to embark on this exciting line of inquiry.

References

• 1. Collagen-Induced Arthritis: A model for Murine Autoimmune Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. resources.amsbio.com [resources.amsbio.com]
• 4. info.taconic.com [info.taconic.com]
• 5. mpbio.com [mpbio.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. chondrex.com [chondrex.com]
• 9. A physiologically based pharmacokinetic model for intravenous and ingested dimethylarsinic acid in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Dimethyl fumarate blocks pro-inflammatory cytokine production via inhibition of TLR induced M1 and K63 ubiquitin chain formation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Peroxisome proliferator-activated receptor gamma agonist action of 3-methyl-1,2-cyclopentanedione. | Sigma-Aldrich [sigmaaldrich.com]
• 12. Pharmacokinetic Characterization and Bioavailability Barrier for the Key Active Components of Botanical Drug Antitumor B (ATB) in Mice for Chemoprevention of Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Synthesis of 3,3-Dimethylbutyric Acid via Wolff-Kishner Reduction

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a valuable carboxylic acid that serves as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] Its unique tert-butyl group provides steric hindrance and lipophilicity, which can be advantageous in designing active molecules. One effective method for its synthesis is the Wolff-Kishner reduction of the corresponding α-keto acid, 2-oxo-3,3-dimethylbutanoic acid (trimethylpyruvic acid).[3][4] This reaction efficiently converts the ketone functionality into a methylene (B1212753) group under basic conditions, providing a high-yield pathway to the desired product.[3][4]

Principle of the Wolff-Kishner Reduction

The Wolff-Kishner reduction is a chemical reaction that reduces a carbonyl group (from an aldehyde or ketone) to a methylene group (-CH2-).[5][6][7] The reaction is conducted under basic conditions at elevated temperatures. The mechanism involves two key stages:

• Hydrazone Formation : The carbonyl compound reacts with hydrazine (B178648) (N₂H₄) to form a hydrazone intermediate.[5][6][8]

• Reduction and Nitrogen Elimination : In the presence of a strong base (like KOH or NaOH) and heat, the hydrazone is deprotonated. A subsequent series of proton transfer steps leads to the elimination of nitrogen gas (N₂), a thermodynamically favorable process, and the formation of a carbanion. This carbanion is then protonated by the solvent to yield the final alkane product.[5][6][8][9]

High-boiling point solvents, such as diethylene glycol or triethylene glycol, are typically used to achieve the necessary reaction temperatures, which can range from 180-200°C.[10][11]

Experimental Data

The following table summarizes the quantitative data for the synthesis of 3,3-Dimethylbutyric acid from 2-oxo-3,3-dimethylbutanoic acid as described in the literature.

Parameter	Value	Reference
Starting Material	2-oxo-3,3-dimethylbutanoic acid	[3]
Reagents	Hydrazine hydrate, Potassium hydroxide	[3]
Solvent	Triethylene glycol (Triglycol)	[3]
Reactant Molar Ratio	1 eq. Keto Acid : 3 eq. Hydrazine Hydrate : 5.5 eq. KOH	Calculated from[3]
Initial Reaction Temp.	Reflux	[3]
Final Reaction Temp.	190 - 200 °C	[3]
Reaction Time	2 hours at reflux, then heated until gas evolution ceases	[3]
Product Yield	90%	[3]
Product Boiling Point	66 - 68 °C at 8 mbar	[3]

Visualized Reaction and Workflow

References

• 1. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 4. US5907060A - Process for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 5. Wolff Kishner Reduction | Pharmaguideline [pharmaguideline.com]
• 6. byjus.com [byjus.com]
• 7. Wolff-Kishner Reduction [organic-chemistry.org]
• 8. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Wolff-Kishner Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. Wolff–Kishner (Reduction) [quimicaorganica.org]

Application Notes and Protocols for the Oxidation of 3,3-Dimethylbutanal to 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the efficient oxidation of the sterically hindered aldehyde, 3,3-dimethylbutanal, to its corresponding carboxylic acid, 3,3-dimethylbutyric acid. 3,3-Dimethylbutyric acid is a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1] This application note presents a high-yield catalytic oxidation method and discusses alternative synthetic strategies. Detailed experimental procedures, safety precautions, and data are provided to enable successful implementation in a laboratory setting.

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a key intermediate in the production of various organic molecules.[1] Its unique structural feature, a tert-butyl group adjacent to the carboxylic acid moiety, can impart specific properties such as lipophilicity or act as a sterically bulky protecting group in complex syntheses.[1] Consequently, it finds significant application in the development of novel drug candidates and potent agrochemicals.[1]

The oxidation of aldehydes to carboxylic acids is a fundamental transformation in organic chemistry. However, the presence of a bulky tert-butyl group in 3,3-dimethylbutanal presents a challenge for many standard oxidation protocols. This document details a highly efficient and selective catalytic oxidation method that achieves a near-quantitative conversion of 3,3-dimethylbutanal to 3,3-dimethylbutyric acid.

Primary Synthetic Protocol: Catalytic Oxidation with Oxygen

This protocol describes the oxidation of 3,3-dimethylbutanal using a bimetallic copper and cobalt catalyst system with molecular oxygen as the terminal oxidant. This method offers a high yield and utilizes readily available and inexpensive reagents.

Materials and Equipment

• 3,3-dimethylbutanal (Substrate)

• Copper(II) acetate (B1210297) monohydrate (Cu(OAc)₂·H₂O) (Catalyst)

• Cobalt(II) acetate tetrahydrate (Co(OAc)₂·4H₂O) (Co-catalyst)

• Deionized Water (Solvent)

• Oxygen (Oxidant)

• 15 mL glass reaction tube with a magnetic stir bar

• Oxygen balloon

• Water bath

• Standard laboratory glassware for extraction and concentration

• Rotary evaporator

Experimental Procedure

• To a 15 mL glass reaction tube equipped with a magnetic stir bar, add deionized water (2 mL), 3,3-dimethylbutanal (1 mmol), copper(II) acetate monohydrate (0.0001 mmol, 0.01 mol%), and cobalt(II) acetate tetrahydrate (0.0001 mmol, 0.01 mol%).[2]

• Connect an oxygen balloon to the reaction tube to ensure an oxygen atmosphere at normal pressure.[2]

• Place the reaction tube in a water bath maintained at 20°C.[2]

• Stir the reaction mixture vigorously for 3 hours.[2]

• Upon completion of the reaction, transfer the mixture to a separatory funnel.

• Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Dry the product to a constant weight to yield 3,3-dimethylbutyric acid as a colorless liquid.[2]

Expected Yield

This protocol has been reported to produce 3,3-dimethylbutyric acid with a separation yield of 95%.[2]

Alternative Synthetic Strategies

While the catalytic oxidation with oxygen is highly effective, other methods can also be employed for the synthesis of 3,3-dimethylbutyric acid. The choice of method may depend on the available reagents, scale of the reaction, and tolerance of other functional groups in the starting material.

Pinnick Oxidation

The Pinnick oxidation is a well-established method for oxidizing aldehydes to carboxylic acids under mild, acidic conditions and is particularly suitable for sterically hindered substrates.[3]

General Reaction Scheme: 3,3-dimethylbutanal is treated with sodium chlorite (B76162) (NaClO₂) in the presence of a buffer, such as sodium dihydrogen phosphate (B84403) (NaH₂PO₄), and a scavenger for the hypochlorous acid byproduct, typically 2-methyl-2-butene. The reaction is usually carried out in a mixed solvent system like tert-butanol (B103910) and water.

Jones Oxidation

The Jones oxidation utilizes a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid and acetone.[4] It is a powerful oxidizing agent capable of converting primary alcohols and aldehydes to carboxylic acids.[4][5] However, the harsh acidic conditions and the use of carcinogenic chromium(VI) compounds are significant drawbacks.[4]

Data Summary

Method	Oxidizing Agent(s)	Typical Conditions	Yield (%)	Advantages	Disadvantages
Catalytic Oxidation	Oxygen, Cu(OAc)₂·H₂O, Co(OAc)₂·4H₂O	Water, 20°C, 3 hours	95	High yield, mild conditions, inexpensive and green oxidant (O₂)	Requires a catalyst system.
Pinnick Oxidation	Sodium chlorite (NaClO₂)	t-BuOH/H₂O, NaH₂PO₄, 2-methyl-2-butene, room temp.	High	Mild conditions, tolerant of many functional groups, good for hindered aldehydes	Stoichiometric amounts of reagents are required.
Jones Oxidation	Chromium trioxide (CrO₃), Sulfuric acid (H₂SO₄)	Acetone, 0-25°C	High	Rapid and high-yielding	Harsh acidic conditions, uses toxic and carcinogenic chromium(VI) compounds.

Visualizations

Figure 1: Experimental workflow for the catalytic oxidation of 3,3-dimethylbutanal.

Figure 2: General reaction pathway for the oxidation of 3,3-dimethylbutanal.

Safety Precautions

• 3,3-Dimethylbutanal: Flammable liquid and vapor. Handle in a well-ventilated area, away from ignition sources.

• Copper(II) acetate monohydrate: Harmful if swallowed. Avoid contact with skin and eyes.

• Cobalt(II) acetate tetrahydrate: May cause an allergic skin reaction. Suspected of causing cancer and genetic defects. May damage fertility or the unborn child. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Oxygen: Oxidizer. Keep away from flammable materials.

• Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when performing this experiment.

• All manipulations should be carried out in a well-ventilated fume hood.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. nbinno.com [nbinno.com]
• 2. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 3. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 4. Jones oxidation - Wikipedia [en.wikipedia.org]
• 5. adichemistry.com [adichemistry.com]

Application Notes and Protocols for the Synthesis of 3,3-Dimethylbutyric Acid via Grignard Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a valuable building block in organic synthesis, finding applications in the development of pharmaceuticals, agrochemicals, and other specialty chemicals. One of the most effective and widely used methods for its preparation is the Grignard reaction, specifically the carboxylation of a tert-butylmagnesium halide with carbon dioxide.[1] This method is advantageous as it allows for the formation of a carbon-carbon bond, extending the carbon chain by one carbon atom.[2]

This document provides detailed application notes and experimental protocols for the synthesis of 3,3-dimethylbutyric acid using the Grignard reaction. The information is compiled to assist researchers in successfully performing this synthesis, with a focus on providing clear, actionable steps and relevant data.

Reaction Principle

The synthesis involves two main stages:

• Formation of the Grignard Reagent: Tert-butyl chloride reacts with magnesium metal in an anhydrous ether solvent to form tert-butylmagnesium chloride.[3] The use of an ether solvent is crucial as it stabilizes the Grignard reagent.[4]

• Carboxylation: The highly nucleophilic Grignard reagent attacks the electrophilic carbon of carbon dioxide (dry ice), forming a magnesium carboxylate salt.[2]

• Acidic Work-up: Subsequent treatment with an aqueous acid protonates the carboxylate salt to yield the final product, 3,3-dimethylbutyric acid.[4]

Data Presentation

Table 1: Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity	Notes
Magnesium Turnings	Mg	24.31	61 g (2.5 gram-atoms)	Use a fine commercial grade for better reactivity.[3]
tert-Butyl Chloride	(CH₃)₃CCl	92.57	227 g (2.5 moles)	Should be pure and dry.
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	~1300 mL	Must be strictly anhydrous to prevent quenching the Grignard reagent.
Iodine	I₂	253.81	A few crystals	Used to initiate the Grignard reaction.
Carbon Dioxide (Dry Ice)	CO₂	44.01	Excess	Should be freshly crushed and free of condensed water.
Sulfuric Acid (25%)	H₂SO₄	98.08	As needed for work-up
Sodium Hydroxide (B78521) (10%)	NaOH	40.00	As needed for extraction
Calcium Chloride	CaCl₂	110.98	As needed for drying	Anhydrous.

Table 2: Reaction Parameters and Yields

Parameter	Value	Reference
Grignard Formation
Reaction Time	6-8 hours (addition) + 15 minutes (stirring)	[3]
Temperature	Gentle reflux of diethyl ether	[5]
Carboxylation
Reaction Time	2.5 - 3.5 hours	[3]
Temperature	0 to 8 °C, then -5 to -3 °C	[3]
Purification
Method	Distillation	[3]
Boiling Point	162–165 °C (atmospheric pressure)	[3]
75–78 °C (20 mmHg)	[3]
Melting Point	34–35 °C	[3]
Yield
Theoretical Yield	255.5 g	Calculated
Actual Yield (turnings)	157–162 g	[3]
Actual Yield (powder)	177–178 g	[3]
Percent Yield	61–70%	[3]

Experimental Protocols

Protocol 1: Preparation of tert-Butylmagnesium Chloride (Grignard Reagent)

• Apparatus Setup: Assemble a 3-liter, three-necked, round-bottomed flask equipped with a mechanical stirrer, a 500-mL dropping funnel, and a reflux condenser. All glassware must be thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon to ensure anhydrous conditions.

• Charging the Flask: Place 61 g (2.5 gram-atoms) of magnesium turnings into the flask and cover them with 200 mL of anhydrous diethyl ether.

• Initiation of Reaction: Add approximately 5 mL of pure tert-butyl chloride and a few crystals of iodine to the flask to initiate the reaction. The disappearance of the iodine color and the appearance of turbidity indicate the start of the reaction. Gentle warming may be necessary.

• Addition of Alkyl Halide: Once the reaction has started, begin stirring and slowly add a solution of 227 g (2.5 moles) of tert-butyl chloride in 1100 mL of anhydrous diethyl ether from the dropping funnel over a period of 6 to 8 hours. The rate of addition should be controlled to maintain a gentle reflux.

• Completion of Reaction: After all the tert-butyl chloride solution has been added, continue stirring for an additional 15 minutes to ensure the reaction goes to completion. The resulting greyish solution is the tert-butylmagnesium chloride Grignard reagent.

Protocol 2: Carboxylation of tert-Butylmagnesium Chloride

• Cooling: Cool the flask containing the Grignard reagent in an ice-salt bath to 0 °C.

• Apparatus Modification: Replace the dropping funnel with a gas inlet tube that extends about 50 mm above the surface of the reaction mixture.

• Addition of Carbon Dioxide: While stirring vigorously, introduce a rapid stream of dry carbon dioxide gas (from a cylinder passed through a drying agent like concentrated sulfuric acid) or add crushed dry ice in small portions. The temperature should be maintained below 8 °C.

• Reaction Monitoring: Continue the addition of carbon dioxide for 2.5 to 3 hours. The reaction is complete when the temperature of the mixture drops to between -3 and -5 °C.

Protocol 3: Work-up and Purification of 3,3-Dimethylbutyric Acid

• Hydrolysis: Slowly and carefully add 25% sulfuric acid to the reaction mixture with stirring to hydrolyze the magnesium carboxylate salt and dissolve any unreacted magnesium. This step is exothermic and should be performed in an ice bath.

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer four times with 100 mL portions of diethyl ether.

• Base Wash: Combine all the ether extracts and wash them four times with 100 mL portions of 10% sodium hydroxide solution. This will extract the 3,3-dimethylbutyric acid into the aqueous layer as its sodium salt.

• Acidification: Cool the combined basic aqueous extracts in an ice bath and acidify with concentrated hydrochloric acid until the solution is strongly acidic (check with pH paper). 3,3-Dimethylbutyric acid will precipitate as a white solid or oil.

• Isolation: Separate the crude 3,3-dimethylbutyric acid. If it is a solid, it can be collected by vacuum filtration. If it is an oil, extract it with diethyl ether.

• Drying: Dry the ether solution of the product over anhydrous calcium chloride.

• Purification: Remove the ether by distillation. The crude product can be purified by distillation under reduced pressure. Collect the fraction boiling at 75–78 °C at 20 mmHg.[3] The purified product should solidify upon cooling.

Visualizations

Caption: Reaction pathway for the synthesis of 3,3-Dimethylbutyric acid.

Caption: Experimental workflow for 3,3-Dimethylbutyric acid synthesis.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry Steps [chemistrysteps.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. odp.library.tamu.edu [odp.library.tamu.edu]
• 5. experimental chemistry - Preparation of tertiary Grignard reagents - Chemistry Stack Exchange [chemistry.stackexchange.com]

Application Notes and Protocols: Esterification of 3,3-Dimethylbutyric Acid with Various Alcohols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the esterification of 3,3-dimethylbutyric acid with a selection of common primary and secondary alcohols: methanol, ethanol, n-propanol, isopropanol, and n-butanol. Due to the steric hindrance presented by the tert-butyl group adjacent to the carboxylic acid, reaction conditions must be carefully selected to achieve optimal yields. This guide covers three widely employed esterification methodologies: the classic Fischer-Speier esterification, the milder Steglich esterification for sensitive substrates, and the selective enzymatic esterification. Detailed experimental protocols, comparative data, and visual workflows are presented to assist researchers in selecting and performing the most suitable method for their specific needs.

Introduction to 3,3-Dimethylbutyric Acid and its Esters

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a sterically hindered carboxylic acid. Its esters are valuable intermediates in the synthesis of pharmaceuticals and specialty chemicals. The bulky tert-butyl group can impart unique properties to molecules, such as increased lipophilicity and metabolic stability. The choice of esterification method is critical due to the steric hindrance around the carbonyl group, which can significantly impact reaction rates and yields.

Esterification Methodologies

Fischer-Speier Esterification

Fischer-Speier esterification is a classic acid-catalyzed condensation of a carboxylic acid and an alcohol.[1][2] To drive the equilibrium towards the ester product, it is common to use a large excess of the alcohol, which can also serve as the solvent.[3] The removal of water as it forms, for instance, through azeotropic distillation, can also increase the yield.[4] This method is generally effective for primary and secondary alcohols, though reaction times may be longer for sterically hindered acids like 3,3-dimethylbutyric acid.[5]

General Protocol for Fischer-Speier Esterification:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3,3-dimethylbutyric acid (1.0 eq), the desired alcohol (10-20 eq), and a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq).

• Reaction: Heat the mixture to reflux and maintain for 4-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully add the mixture to a separatory funnel containing a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid.

  • Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude ester by distillation.

• Characterization: Confirm the structure and purity of the ester by NMR and GC-MS.[6][7][8]

Table 1: Typical Reaction Parameters for Fischer-Speier Esterification of 3,3-Dimethylbutyric Acid

Alcohol	Molar Ratio (Alcohol:Acid)	Catalyst (H₂SO₄)	Reflux Temp. (°C)	Typical Reaction Time (h)	Typical Yield (%)
Methanol	20:1	0.1 eq	~65	8-12	80-90
Ethanol	20:1	0.1 eq	~78	10-16	75-85
n-Propanol	15:1	0.15 eq	~97	12-18	70-80
Isopropanol	15:1	0.2 eq	~82	18-24	60-70
n-Butanol	10:1	0.2 eq	~118	16-24	70-80

Note: The data in this table are representative and may vary based on the specific reaction scale and setup.

Steglich Esterification

The Steglich esterification is a mild method that utilizes a coupling agent, typically N,N'-dicyclohexylcarbodiimide (DCC), and a nucleophilic catalyst, 4-dimethylaminopyridine (B28879) (DMAP).[9][10] This method is particularly advantageous for sterically hindered acids and acid-sensitive substrates as it proceeds under neutral conditions at room temperature.[9][10] The reaction works by activating the carboxylic acid via the formation of an O-acylisourea intermediate, which is then readily attacked by the alcohol.[9]

General Protocol for Steglich Esterification:

• Reaction Setup: To a solution of 3,3-dimethylbutyric acid (1.0 eq), the alcohol (1.2 eq), and DMAP (0.1 eq) in an anhydrous aprotic solvent (e.g., dichloromethane, DCM) in a round-bottom flask under an inert atmosphere, add a solution of DCC (1.1 eq) in DCM dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up:

  • Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic phase. Purify the crude ester by column chromatography on silica (B1680970) gel.

• Characterization: Analyze the purified ester by NMR and GC-MS.

Table 2: Typical Reaction Parameters for Steglich Esterification of 3,3-Dimethylbutyric Acid

Alcohol	Molar Ratio (Alcohol:Acid)	Reagents	Solvent	Reaction Time (h)	Typical Yield (%)
Methanol	1.2:1	DCC (1.1 eq), DMAP (0.1 eq)	DCM	12-18	85-95
Ethanol	1.2:1	DCC (1.1 eq), DMAP (0.1 eq)	DCM	12-18	85-95
n-Propanol	1.2:1	DCC (1.1 eq), DMAP (0.1 eq)	DCM	16-24	80-90
Isopropanol	1.5:1	DCC (1.2 eq), DMAP (0.1 eq)	DCM	24-48	70-80
n-Butanol	1.2:1	DCC (1.1 eq), DMAP (0.1 eq)	DCM	16-24	80-90

Note: The data in this table are representative and may vary based on the specific reaction scale and setup.

Enzymatic Esterification

Enzymatic esterification using lipases offers a green and highly selective alternative for the synthesis of esters under mild conditions.[11] Lipases can exhibit high chemo-, regio-, and stereoselectivity. The reaction is typically carried out in a non-aqueous solvent to shift the equilibrium towards ester formation. Immobilized lipases are often used to simplify catalyst recovery and reuse.

General Protocol for Enzymatic Esterification:

• Reaction Setup: In a screw-capped vial, combine 3,3-dimethylbutyric acid (1.0 eq), the alcohol (1.5-3.0 eq), an immobilized lipase (B570770) (e.g., Novozym 435, Candida antarctica lipase B), and a suitable organic solvent (e.g., hexane, toluene).

• Reaction: Incubate the mixture in a shaker at a controlled temperature (e.g., 40-60 °C) for 24-72 hours.

• Work-up:

  • Filter off the immobilized enzyme. The enzyme can be washed with solvent and reused.

  • Wash the filtrate with a dilute aqueous base to remove any unreacted acid.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate the organic phase. If necessary, purify the ester by column chromatography or distillation.

• Characterization: Confirm the product identity and purity using NMR and GC-MS.

Table 3: Typical Reaction Parameters for Enzymatic Esterification of 3,3-Dimethylbutyric Acid

Alcohol	Molar Ratio (Alcohol:Acid)	Enzyme	Solvent	Temperature (°C)	Reaction Time (h)	Typical Conversion (%)
Methanol	3:1	Novozym 435	Hexane	50	48-72	>90
Ethanol	3:1	Novozym 435	Hexane	50	48-72	>90
n-Propanol	2:1	Novozym 435	Toluene	60	48-72	>95
Isopropanol	2:1	Novozym 435	Toluene	60	72-96	70-80
n-Butanol	1.5:1	Novozym 435	Toluene	60	48-72	>95

Note: The data in this table are representative and may vary based on the specific reaction scale and setup. Conversion rates are reported as they are often the primary metric in enzymatic reactions.

Visualized Workflows and Mechanisms

Caption: Mechanism of Fischer-Speier Esterification.

Caption: Experimental Workflow for Steglich Esterification.

Caption: Logic for Choosing an Esterification Method.

Conclusion

The esterification of the sterically hindered 3,3-dimethylbutyric acid can be successfully achieved using various methods. The choice of method depends on factors such as the scale of the reaction, the sensitivity of the substrates, and the desired level of purity and sustainability. Fischer-Speier esterification is a cost-effective method suitable for large-scale synthesis, particularly with simple primary alcohols. Steglich esterification offers a milder alternative, providing high yields even with more complex or sensitive alcohols. Enzymatic esterification represents a green and highly selective approach, ideal for applications where chirality and sustainability are paramount. The protocols and comparative data provided in these notes serve as a valuable resource for researchers in the fields of organic synthesis and drug development.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Fischer Esterification [organic-chemistry.org]
• 5. athabascau.ca [athabascau.ca]
• 6. Methyl 3,3-dimethylbutyrate | C7H14O2 | CID 66298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Butyl 3,3-dimethylbutyrate | C10H20O2 | CID 3020536 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Propyl 3,3-dimethylbutanoate | C9H18O2 | CID 13443047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Steglich Esterification [organic-chemistry.org]
• 10. Steglich esterification - Wikipedia [en.wikipedia.org]
• 11. longdom.org [longdom.org]

Application Notes and Protocols for the Use of 3,3-Dimethylbutyric Acid in the Synthesis of HDAC Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and application of histone deacetylase (HDAC) inhibitors incorporating a 3,3-dimethylbutyryl "cap" group. The protocols and data presented are based on established synthetic methodologies and the biological evaluation of structurally related HDAC inhibitors.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. By removing acetyl groups from lysine (B10760008) residues on histones and other non-histone proteins, HDACs contribute to a more compact chromatin structure, leading to transcriptional repression. Dysregulation of HDAC activity is implicated in the pathogenesis of various diseases, including cancer and neurodegenerative disorders. Consequently, HDAC inhibitors have emerged as a promising class of therapeutic agents.

A common pharmacophore for HDAC inhibitors consists of three key components: a zinc-binding group (ZBG) that chelates the zinc ion in the active site of the enzyme, a linker region, and a "cap" group that interacts with the surface of the enzyme. The cap group plays a significant role in determining the inhibitor's potency and isoform selectivity. 3,3-Dimethylbutyric acid, with its sterically bulky tert-butyl moiety, serves as an excellent precursor for a cap group designed to interact with the hydrophobic regions on the rim of the HDAC active site. This document outlines the synthesis and potential biological activities of HDAC inhibitors featuring this cap group.

Data Presentation

The following tables summarize representative inhibitory activities of HDAC inhibitors with bulky aliphatic cap groups, similar in nature to a 3,3-dimethylbutyryl moiety. This data is compiled from studies on structurally analogous compounds and serves as a predictive guide for the potential efficacy of 3,3-dimethylbutyric acid-derived inhibitors.

Table 1: In Vitro Inhibitory Activity (IC50) of Representative HDAC Inhibitors with Aliphatic Cap Groups

Compound ID	Target HDAC Isoform	IC50 (nM)	Reference Compound (SAHA) IC50 (nM)	Cell Line
Analog 1 (tert-butylcarbamate)	HDAC6	15	30	U937
Analog 2 (tert-butylcarbamate)	HDAC1	>1000	140	U937
Analog 3 (Adamantyl cap)	HDAC6	5	30	-
Compound 10c	HDAC1	41.8	-	-
Compound 10c	HDAC2	89.1	-	-
Compound 10c	HDAC6	-	-	-

Note: Data for Analogs 1 and 2 are derived from studies on tert-butylcarbamate-containing hydroxamates.[1] Data for Analog 3 is based on inhibitors with bulky adamantyl groups. Data for compound 10c is from a study on class I selective HDAC inhibitors with a tert-butyl group.[2] SAHA (Vorinostat) is a pan-HDAC inhibitor used as a reference.

Table 2: Anti-proliferative Activity of Representative HDAC Inhibitors with Aliphatic Cap Groups

Compound ID	Cell Line	GI50 (µM)	Apoptosis Induction (%)
Analog 1 (tert-butylcarbamate)	U937	-	18.4
Compound 10c	LAN-5 (Neuroblastoma)	Sub-micromolar	-
Compound 10c	K562 (Chronic Myeloid Leukemia)	Sub-micromolar	-
Compound 10c	HT29 (Colon Cancer)	Low-micromolar	-

Note: Data is derived from studies on tert-butylcarbamate-containing inhibitors.[1] GI50 represents the concentration for 50% growth inhibition.

Experimental Protocols

The following protocols describe a general methodology for the synthesis of a hydroxamic acid-based HDAC inhibitor using 3,3-dimethylbutyric acid as the starting material for the cap group.

Protocol 1: Synthesis of a Generic Linker-Cap Intermediate

This protocol outlines the coupling of 3,3-dimethylbutyric acid to a suitable linker containing a protected amine and a terminal carboxylic acid.

Materials:

• 3,3-Dimethylbutyric acid

• Linker molecule (e.g., 6-(Boc-amino)hexanoic acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 3,3-dimethylbutyric acid (1.0 eq) and the linker molecule (1.0 eq) in anhydrous DMF.

• Add HOBt (1.2 eq) and DIPEA (2.5 eq) to the solution and stir at room temperature.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (3 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired linker-cap intermediate.

Protocol 2: Deprotection of the Amine

This protocol describes the removal of the Boc protecting group from the linker-cap intermediate.

Materials:

• Linker-cap intermediate from Protocol 1

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve the linker-cap intermediate in DCM.

• Add an equal volume of TFA to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours. Monitor the deprotection by TLC.

• Concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

• Redissolve the residue in DCM and neutralize with saturated aqueous sodium bicarbonate solution until the pH is basic.

• Extract the aqueous layer with DCM (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate to yield the deprotected intermediate.

Protocol 3: Final Coupling to Form the Hydroxamic Acid

This protocol details the coupling of the deprotected intermediate with a protected hydroxylamine (B1172632) followed by deprotection to yield the final hydroxamic acid HDAC inhibitor.

Materials:

• Deprotected linker-cap intermediate from Protocol 2

• O-(Tetrahydropyran-2-yl)hydroxylamine or O-benzylhydroxylamine hydrochloride

• EDC

• HOBt

• DIPEA

• Anhydrous DMF

• Hydrochloric acid (for deprotection if using THP-protected hydroxylamine)

• Palladium on carbon (for deprotection if using O-benzylhydroxylamine)

• Methanol (B129727)

• Ethyl acetate

Procedure:

• Dissolve the deprotected intermediate (1.0 eq) and the protected hydroxylamine (1.1 eq) in anhydrous DMF.

• Add HOBt (1.2 eq) and DIPEA (2.5 eq) and cool the mixture to 0 °C.

• Add EDC (1.2 eq) and stir the reaction at room temperature overnight.

• Work-up the reaction as described in Protocol 1, step 6 and 7.

• Purify the protected hydroxamic acid by column chromatography.

• Deprotection:

  • For THP-protected hydroxamic acid: Dissolve the purified product in a mixture of methanol and 4M HCl in dioxane and stir at room temperature for 2-4 hours.

  • For O-benzyl-protected hydroxamic acid: Dissolve the purified product in methanol and add 10% Pd/C. Stir under a hydrogen atmosphere for 4-6 hours.

• After deprotection, filter the reaction mixture and concentrate the filtrate under reduced pressure.

• Purify the final hydroxamic acid product by recrystallization or column chromatography.

Mandatory Visualizations

Signaling Pathways

HDAC inhibitors exert their effects through the modulation of various cellular signaling pathways. The diagrams below illustrate two key pathways affected by HDAC inhibitors.

References

• 1. tert-Butylcarbamate-containing histone deacetylase inhibitors: apoptosis induction, cytodifferentiation, and antiproliferative activities in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Balancing Histone Deacetylase (HDAC) Inhibition and Drug‐likeness: Biological and Physicochemical Evaluation of Class I Selective HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3,3-Dimethylbutyric Acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylbutyric acid, a branched-chain carboxylic acid, serves as a versatile intermediate in the synthesis of a variety of agrochemicals, including fungicides, herbicides, and insecticides.[1] Its unique structural features, particularly the bulky tert-butyl group, can impart desirable properties to the final active ingredient, such as increased stability, altered lipophilicity, and specific steric interactions with biological targets. These attributes make it a valuable building block for the development of novel and effective crop protection agents.

This document provides detailed application notes and protocols for the use of 3,3-dimethylbutyric acid as a key intermediate in the synthesis of fungicidal azolylmethyloxiranes, as described in patent EP0528156A1.

Featured Application: Synthesis of Fungicidal Azolylmethyloxiranes

A significant application of 3,3-dimethylbutyric acid in the agrochemical field is in the synthesis of potent azole fungicides. The synthesis proceeds through a key intermediate, 1-chloro-3,3-dimethylbutan-2-one, which is subsequently converted to the final fungicidal compounds.

Synthesis Pathway Overview

The overall synthetic route involves the conversion of 3,3-dimethylbutyric acid to its acid chloride, followed by a series of reactions to yield the desired fungicidal azolylmethyloxiranes.

Caption: General synthesis pathway from 3,3-Dimethylbutyric acid to fungicidal azolylmethyloxiranes.

Experimental Protocols

Protocol 1: Synthesis of 1-Chloro-3,3-dimethylbutan-2-one from 3,3-Dimethylbutyric Acid

This protocol describes the laboratory-scale synthesis of the key intermediate, 1-chloro-3,3-dimethylbutan-2-one.

Materials:

• 3,3-Dimethylbutyric acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Diazomethane (B1218177) (CH₂N₂) in diethyl ether (handle with extreme caution in a dedicated fume hood)

• Anhydrous diethyl ether

• Anhydrous hydrogen chloride (HCl) gas or solution in diethyl ether

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Standard glassware for organic synthesis (round-bottom flasks, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Synthesis of 3,3-Dimethylbutyryl Chloride:

  • In a round-bottom flask equipped with a reflux condenser and a gas trap, place 3,3-dimethylbutyric acid.

  • Slowly add an excess of thionyl chloride (or oxalyl chloride) at room temperature.

  • Gently reflux the mixture for 2-3 hours until the evolution of gas ceases.

  • Distill the excess thionyl chloride. The residue is 3,3-dimethylbutyryl chloride, which can be used in the next step without further purification.

• Synthesis of Diazoketone:

  • Dissolve the crude 3,3-dimethylbutyryl chloride in anhydrous diethyl ether.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add a freshly prepared ethereal solution of diazomethane with stirring until the yellow color of diazomethane persists.

  • Allow the reaction to stir at 0°C for 1-2 hours.

• Synthesis of 1-Chloro-3,3-dimethylbutan-2-one:

  • While maintaining the temperature at 0°C, carefully bubble anhydrous HCl gas through the diazoketone solution or add a solution of HCl in diethyl ether dropwise until the nitrogen evolution ceases and the yellow color disappears.

  • Wash the ethereal solution with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain crude 1-chloro-3,3-dimethylbutan-2-one.[2][3][4][5] The product can be purified by vacuum distillation.

Quantitative Data:

Step	Reactants	Product	Typical Yield (%)
Acid Chloride Formation	3,3-Dimethylbutyric acid, Thionyl chloride	3,3-Dimethylbutyryl Chloride	>95
Chloro-ketone Formation	3,3-Dimethylbutyryl Chloride, Diazomethane, HCl	1-Chloro-3,3-dimethylbutan-2-one	80-90

Protocol 2: Synthesis of 3,3-Dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

This protocol outlines the synthesis of the triazole intermediate.

Materials:

• 1-Chloro-3,3-dimethylbutan-2-one

• 1,2,4-Triazole

• Potassium carbonate (K₂CO₃) or other suitable base

• Acetonitrile (B52724) (CH₃CN) or Dimethylformamide (DMF)

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, dissolve 1-chloro-3,3-dimethylbutan-2-one and a slight excess of 1,2,4-triazole in acetonitrile or DMF.

• Add an excess of a suitable base, such as potassium carbonate.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the crude product.

• Purify the product by column chromatography or recrystallization.

Quantitative Data:

Reactants	Product	Typical Yield (%)
1-Chloro-3,3-dimethylbutan-2-one, 1,2,4-Triazole	3,3-Dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one	70-85

Protocol 3: Synthesis of Fungicidal Azolylmethyloxiranes

This protocol describes the final epoxidation step to yield the active fungicidal compounds.

Materials:

• 3,3-Dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one

• Trimethylsulfoxonium (B8643921) iodide or Trimethylsulfonium iodide

• Sodium hydride (NaH) or other strong base

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO) or Tetrahydrofuran (THF)

• Standard glassware for organic synthesis under inert atmosphere

• Magnetic stirrer

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), suspend trimethylsulfoxonium iodide in anhydrous DMSO or THF.

• Add sodium hydride portion-wise at room temperature and stir for about 1 hour until the evolution of hydrogen ceases, forming the sulfur ylide.

• Cool the mixture to room temperature and add a solution of 3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one in the same anhydrous solvent dropwise.

• Stir the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude oxirane.

• Purify the final product by column chromatography.

Quantitative Data:

Reactants	Product	Typical Yield (%)
3,3-Dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one, Sulfur ylide	Fungicidal Azolylmethyloxirane	60-80

Logical Workflow for Synthesis

Caption: Workflow diagram for the synthesis of fungicidal azolylmethyloxiranes.

Concluding Remarks

The protocols and data presented herein demonstrate the utility of 3,3-dimethylbutyric acid as a strategic starting material for the synthesis of complex, biologically active molecules for the agrochemical industry. The described synthetic pathway provides a clear route to a class of potent azole fungicides. Researchers and professionals in the field can utilize these methods as a foundation for the development of new and improved crop protection agents. It is imperative that all experimental work is conducted with appropriate safety precautions, particularly when handling hazardous reagents such as diazomethane and sodium hydride.

References

• 1. EP0087596A1 - Process for the preparation of 5-substituted 1-chloro-3,3-dimethyl-pentan-2-ones - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. 1-chloro-3,3-dimethylbutan-2-one [stenutz.eu]
• 4. 1-Chloro-3,3-dimethyl-butan-2-one | SIELC Technologies [sielc.com]
• 5. 1-CHLORO-3,3-DIMETHYLBUTAN-2-ONE | CAS 13547-70-1 [matrix-fine-chemicals.com]

Application Notes and Protocols for the Purification of 3,3-Dimethylbutyric Acid by Distillation

Introduction

3,3-Dimethylbutyric acid (also known as tert-butylacetic acid) is a valuable intermediate in the synthesis of pharmaceuticals and agricultural chemicals.[1][2][3] Purity of this reagent is often critical for the success of subsequent reactions. Distillation is a robust and widely used method for the purification of liquid compounds based on differences in their boiling points.[4] Due to its relatively high boiling point at atmospheric pressure, vacuum distillation is the preferred method for purifying 3,3-dimethylbutyric acid to prevent thermal decomposition and to allow for distillation at a lower, more manageable temperature. This document provides a detailed protocol for the purification of 3,3-Dimethylbutyric acid using vacuum distillation.

Physicochemical Properties

A summary of the relevant physical and chemical properties of 3,3-Dimethylbutyric acid is presented in the table below. This data is essential for setting up the distillation apparatus and for monitoring the purity of the collected fractions.

Property	Value	Source
CAS Number	1070-83-3	[5][6]
Molecular Formula	C₆H₁₂O₂	[5][6]
Molecular Weight	116.16 g/mol	[5]
Appearance	Clear, colorless liquid	[7][8]
Boiling Point (atm)	185-190 °C	[1][9]
Boiling Point (vacuum)	94-94.5 °C @ 22 Torr	[5]
65-67 °C @ 12 mmHg
66-68 °C @ 8 mbar (approx. 6 mmHg)	[10]
Melting Point	-11 °C to 6.5 °C	[1][5]
Density	0.912 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.411	[1]
Solubility	Soluble in water (19 g/L)	[1][11][12]

Experimental Protocol: Vacuum Distillation of 3,3-Dimethylbutyric Acid

This protocol describes the purification of crude 3,3-Dimethylbutyric acid by vacuum distillation. The procedure should be performed in a well-ventilated fume hood.

1. Materials and Equipment

• Crude 3,3-Dimethylbutyric acid

• Round-bottom flask (distilling flask)

• Short-path distillation head with condenser and vacuum adapter

• Receiving flasks (multiple, appropriately sized)

• Vigreux column (optional, for fractional distillation if closely boiling impurities are present)

• Thermometer and adapter

• Heating mantle with a stirrer

• Magnetic stir bar or boiling chips

• Vacuum pump (capable of reaching <10 mmHg)

• Manometer or vacuum gauge

• Cold trap (e.g., with dry ice/acetone or liquid nitrogen)

• Glass wool for insulation

• Clamps and stands to secure the apparatus

• Personal Protective Equipment (PPE): safety goggles, lab coat, and acid-resistant gloves

2. Pre-Distillation Setup

• Glassware Preparation: Ensure all glassware is clean and thoroughly dry to prevent contamination and bumping.

• Sample Preparation: Charge the round-bottom distilling flask with the crude 3,3-Dimethylbutyric acid, filling it to no more than two-thirds of its volume. Add a magnetic stir bar or a few boiling chips to ensure smooth boiling.

• Apparatus Assembly:

  • Assemble the distillation apparatus as shown in the workflow diagram below. If fractional distillation is required to separate impurities with close boiling points, insert a Vigreux column between the distilling flask and the distillation head.

  • Place the distilling flask in the heating mantle.

  • Connect the distillation head to the distilling flask and the condenser. Attach the receiving flask to the vacuum adapter.

  • Insert the thermometer into the adapter at the top of the distillation head, ensuring the top of the thermometer bulb is level with the side arm leading to the condenser.

  • Connect the condenser to a circulating cold water supply, with water entering at the bottom and exiting at the top.

  • Connect the vacuum adapter to the cold trap, and then connect the cold trap to the vacuum pump. The manometer should be placed between the cold trap and the vacuum pump to monitor the pressure.

  • Secure all joints with clamps. It is good practice to lightly grease the ground glass joints to ensure a good seal.

3. Distillation Procedure

• Initiate Cooling and Vacuum: Start the flow of cold water through the condenser. Turn on the vacuum pump and slowly evacuate the system to the desired pressure (e.g., 8-20 mmHg).

• Begin Heating: Once the system has reached a stable, low pressure, begin gently heating the distilling flask using the heating mantle. If using a stir bar, start the magnetic stirrer.

• Collect Fractions:

  • Observe the temperature on the thermometer. Initially, any low-boiling impurities will distill. This forerun should be collected in the first receiving flask and discarded.

  • As the temperature approaches the expected boiling point of 3,3-Dimethylbutyric acid at the recorded pressure (refer to the data table), change to a clean receiving flask.

  • Collect the main fraction of purified 3,3-Dimethylbutyric acid while the temperature remains stable. A stable boiling point is indicative of a pure compound.

  • If the temperature starts to drop or rise significantly, it may indicate that the main product has finished distilling or that higher-boiling impurities are beginning to distill. At this point, change to a third receiving flask to collect this final fraction.

• Shutdown:

  • Once the distillation is complete, turn off the heating mantle and allow the system to cool under vacuum.

  • Once cooled, slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump and the condenser water flow.

  • Weigh the collected main fraction and determine the yield.

  • Verify the purity of the collected fraction by measuring its refractive index and/or by analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

4. Safety Precautions

• 3,3-Dimethylbutyric acid is corrosive and can cause severe skin and eye damage. Always handle it in a fume hood while wearing appropriate PPE.

• Vacuum distillation poses an implosion risk. Ensure all glassware is free of cracks or stars. It is advisable to use a blast shield.

• Never heat a closed system. Ensure the system is open to the vacuum line.

• Use a cold trap to prevent volatile organic compounds from entering and damaging the vacuum pump.

Visual Workflow

References

• 1. 3,3-Dimethylbutyric acid | 1070-83-3 [chemicalbook.com]
• 2. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 3. CAS 1070-83-3: 3,3-Dimethylbutanoic acid | CymitQuimica [cymitquimica.com]
• 4. longdom.org [longdom.org]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. Butanoic acid, 3,3-dimethyl- [webbook.nist.gov]
• 7. 3,3-Dimethylbutyric acid(1070-83-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. B21660.22 [thermofisher.com]
• 9. Page loading... [wap.guidechem.com]
• 10. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 11. 3,3-Dimethylbutyric acid, 98% | Fisher Scientific [fishersci.ca]
• 12. 3,3-dimethylbutanoic acid [chembk.com]

Application Note: HPLC Analysis for Purity Determination of 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative purity analysis of 3,3-Dimethylbutyric acid. The described protocol is suitable for quality control, stability testing, and impurity profiling in research and drug development settings. The method utilizes reversed-phase chromatography with UV detection, providing a reliable and efficient means of assessing the purity of 3,3-Dimethylbutyric acid.

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Ensuring the purity of this starting material is critical for the quality and safety of the final products. High-Performance Liquid Chromatography (HPLC) is a primary technique for separating and quantifying impurities.[2] This document provides a detailed protocol for a reversed-phase HPLC method tailored for the analysis of 3,3-Dimethylbutyric acid.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Reagents:

  • Acetonitrile (B52724) (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid (or Formic acid for MS compatibility) (HPLC grade)[3][4]

  • 3,3-Dimethylbutyric acid reference standard of known purity.

Preparation of Solutions

• Mobile Phase: A mixture of acetonitrile and water with a small amount of acid is typically used for reversed-phase chromatography of carboxylic acids. A representative mobile phase is Acetonitrile:Water:Phosphoric Acid (e.g., 60:40:0.1, v/v/v). The exact ratio may require optimization.

• Diluent: The mobile phase is a suitable diluent for the sample and standard preparations.[5]

• Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of 3,3-Dimethylbutyric acid reference standard in the diluent to obtain a known concentration (e.g., 1 mg/mL).[6]

• Sample Solution Preparation: Prepare the 3,3-Dimethylbutyric acid sample to be tested at the same concentration as the standard solution.[7] Ensure the sample is fully dissolved; sonication may be used to assist dissolution.[5][7] Filter the sample through a 0.45 µm syringe filter prior to injection to remove any particulates.[2][6]

HPLC Method Parameters

The following are typical starting conditions for the HPLC analysis and may require optimization based on the specific instrument and column used.

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile:Water:Phosphoric Acid (60:40:0.1, v/v/v)
Flow Rate	1.0 mL/min[6]
Injection Volume	10 µL[6]
Column Temperature	30°C
Detection Wavelength	210 nm[6]
Run Time	10 minutes

Data Analysis

The purity of the 3,3-Dimethylbutyric acid sample is determined by calculating the percentage peak area of the main component relative to the total peak area of all components in the chromatogram.

Purity (%) = (Area of 3,3-Dimethylbutyric acid peak / Total area of all peaks) x 100

Data Presentation

The following tables represent hypothetical data obtained from the HPLC analysis of a 3,3-Dimethylbutyric acid sample.

Table 1: Chromatographic Results for 3,3-Dimethylbutyric Acid Analysis

Peak ID	Compound	Retention Time (min)	Peak Area (mAU*s)	Area %
1	Impurity A	2.54	15,234	0.48
2	3,3-Dimethylbutyric acid	4.12	3,145,678	99.21
3	Impurity B	5.89	8,912	0.28
4	Impurity C	7.31	3,456	0.11

Table 2: Summary of Purity Analysis for a Batch of 3,3-Dimethylbutyric Acid

Sample ID	Retention Time of Main Peak (min)	Peak Area of Main Peak (mAUs)	Total Peak Area (mAUs)	Calculated Purity (%)
Batch A - 001	4.12	3,145,678	3,173,280	99.13
Batch A - 002	4.13	3,150,234	3,178,990	99.10
Batch A - 003	4.12	3,148,991	3,176,543	99.13
Average	4.12	3,148,301	3,176,271	99.12
% RSD	0.12	0.08	0.09	0.02

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 3,3-Dimethylbutyric acid.

Caption: Workflow for HPLC Purity Analysis of 3,3-Dimethylbutyric Acid.

References

• 1. tert-Butylacetic acid | C6H12O2 | CID 14057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Separation of Methyl 3,3-dimethylbutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Methyl 3,3-dimethylbutyrate | SIELC Technologies [sielc.com]
• 5. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 6. benchchem.com [benchchem.com]
• 7. cipac.org [cipac.org]

Application Note: GC-MS Method for the Detection of 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 3,3-Dimethylbutyric acid in various sample matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature and low volatility of 3,3-Dimethylbutyric acid, a derivatization step is essential to convert the analyte into a more volatile and thermally stable compound suitable for GC-MS analysis. This document provides comprehensive protocols for two effective derivatization techniques: silylation and pentafluorobenzyl bromide (PFBBr) esterification. Detailed experimental procedures, optimized GC-MS parameters, and expected quantitative performance data are presented to guide researchers in establishing a reliable analytical method.

Introduction

3,3-Dimethylbutyric acid is a branched-chain fatty acid of interest in various fields, including metabolomics and pharmaceutical development. Accurate and sensitive quantification of this analyte is crucial for understanding its physiological roles and for pharmacokinetic studies. Gas Chromatography-Mass Spectrometry (GC-MS) offers high sensitivity and selectivity for the analysis of small molecules. However, direct analysis of polar carboxylic acids like 3,3-Dimethylbutyric acid by GC-MS is challenging due to poor peak shape and low sensitivity.

Derivatization is a critical sample preparation step that chemically modifies the analyte to improve its chromatographic behavior. This application note outlines two widely used derivatization strategies:

• Silylation: This method replaces the active hydrogen in the carboxylic acid group with a trimethylsilyl (B98337) (TMS) group, increasing volatility and thermal stability. Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are commonly used.

• Esterification: This technique converts the carboxylic acid into an ester. Pentafluorobenzyl bromide (PFBBr) is a popular reagent that creates a PFB ester, which is highly volatile and exhibits excellent sensitivity, especially with an electron capture detector (ECD) or in negative chemical ionization (NCI) mass spectrometry.

This document provides detailed protocols for both derivatization methods and the subsequent GC-MS analysis, along with representative quantitative data to serve as a benchmark for method validation.

Experimental Protocols

Sample Preparation and Extraction

The following is a general protocol for the extraction of 3,3-Dimethylbutyric acid from a biological matrix (e.g., plasma, serum). The protocol may require optimization based on the specific sample type.

• Sample Acidification: Acidify 100 µL of the sample (e.g., plasma, serum) with a suitable acid, such as hydrochloric acid (HCl).

• Solvent Extraction: Add an appropriate extraction solvent, such as methyl tert-butyl ether (MTBE), to the acidified sample.

• Vortex and Centrifuge: Vortex the mixture thoroughly to ensure efficient extraction. Centrifuge to separate the organic and aqueous layers.

• Collection of Organic Layer: Carefully transfer the upper organic layer containing the 3,3-Dimethylbutyric acid to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. The dried extract is now ready for derivatization.

Derivatization Protocols

This protocol describes the formation of a trimethylsilyl (TMS) derivative of 3,3-Dimethylbutyric acid.

• Reagent Preparation: Prepare a solution of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in a suitable aprotic solvent like acetonitrile (B52724) or pyridine.

• Derivatization Reaction:

  • To the dried sample extract, add 100 µL of the BSTFA/TMCS solution.

  • Cap the vial tightly and heat at 60-70°C for 30-60 minutes. For sterically hindered acids like 3,3-Dimethylbutyric acid, a longer reaction time may be necessary to ensure complete derivatization.[1]

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS system.[1]

This protocol details the formation of a pentafluorobenzyl (PFB) ester of 3,3-Dimethylbutyric acid.

• Reagent Preparation: Prepare a 100 mM solution of Pentafluorobenzyl bromide (PFBBr) in acetone (B3395972).

• Derivatization Reaction:

  • Reconstitute the dried sample extract in a suitable solvent.

  • Add 400 µL of the 100 mM PFBBr in acetone solution to 200 µL of the sample.[1]

  • Incubate the mixture at 60°C for 60-90 minutes.[1]

• Liquid-Liquid Extraction:

  • After cooling, add 1 mL of hexane (B92381) and vortex for 5 minutes.

  • Centrifuge to separate the layers.

• Sample Collection: Transfer the upper hexane layer to a clean vial for GC-MS analysis.[1]

GC-MS Analysis

The following are representative GC-MS parameters for the analysis of derivatized 3,3-Dimethylbutyric acid. These may require optimization for your specific instrument and application.

GC-MS Instrument Parameters

Parameter	Silylated Derivative (TMS)	Ester Derivative (PFB)
Gas Chromatograph	Agilent 7890B GC or equivalent	Agilent 7890B GC or equivalent
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent	DB-225ms (or similar mid-polarity column)
Injection Volume	1 µL	1 µL
Injection Mode	Splitless	Splitless
Injector Temp.	250°C	250°C
Carrier Gas	Helium	Helium
Flow Rate	Constant flow, e.g., 1.0 mL/min	Constant flow, e.g., 1.2 mL/min
Oven Program	Start at 60°C (hold 1 min), ramp at 10°C/min to 325°C (hold 10 min)[2]	Start at 80°C, ramp to 170°C, then to 220°C[3]
Mass Spectrometer	Agilent 5977B MSD or equivalent	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI) or Negative Chemical Ionization (NCI)
Ion Source Temp.	230°C	230°C
Transfer Line Temp.	290°C	280°C
Scan Mode	Full Scan (m/z 50-600) for identification, Selected Ion Monitoring (SIM) for quantification	Full Scan (m/z 50-550) for identification, Selected Ion Monitoring (SIM) for quantification

Quantitative Data

The following tables summarize representative method validation data for the analysis of short-chain fatty acids using GC-MS, which are indicative of the expected performance for 3,3-Dimethylbutyric acid.

Table 1: Method Validation Parameters

Parameter	Expected Performance (Silylation)	Expected Performance (Esterification)
Linearity (R²)	≥ 0.99[4]	≥ 0.997[3]
Limit of Detection (LOD)	0.03 - 0.6 µg/mL[5]	0.244 - 0.977 µM[3]
Limit of Quantification (LOQ)	0.1 - 1.0 µg/mL	0.244 - 0.977 µM[3]
Recovery	85% - 115%	55.7% - 97.9%[3]
Precision (%RSD)	< 15%	< 10%[3]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of 3,3-Dimethylbutyric acid.

Logical Relationship of Derivatization Choice

Caption: Logic for selecting a derivatization method.

Conclusion

The GC-MS method detailed in this application note, incorporating either silylation or esterification derivatization, provides a reliable and sensitive approach for the quantification of 3,3-Dimethylbutyric acid. The choice of derivatization reagent will depend on the specific requirements of the analysis, such as the desired sensitivity and the available instrumentation. The provided protocols and performance data serve as a comprehensive guide for researchers to develop and validate a robust analytical method for 3,3-Dimethylbutyric acid in their respective studies.

References

• 1. Frontiers | Gas Chromatography–Mass Spectroscopy-Based Metabolomics Analysis Reveals Potential Biochemical Markers for Diagnosis of Gestational Diabetes Mellitus [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. The optimization and validation of a gas chromatography-mass spectrometry method to analyze the concentration of acetate, propionate and butyrate in human plasma or serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the ¹H and ¹³C NMR Characterization of 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) characterization of 3,3-Dimethylbutyric acid. It includes detailed experimental protocols for sample preparation and data acquisition, along with a summary of expected chemical shifts. Furthermore, this guide presents visual aids in the form of diagrams to illustrate the experimental workflow and the correlation between the molecular structure and its NMR spectral data. This information is intended to assist researchers in the accurate identification and structural elucidation of 3,3-Dimethylbutyric acid.

Introduction

3,3-Dimethylbutyric acid, also known as tert-butylacetic acid, is a carboxylic acid with the chemical formula (CH₃)₃CCH₂COOH. It serves as a valuable building block in organic synthesis and is utilized in the development of pharmaceuticals and other specialty chemicals. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural confirmation and purity assessment of such compounds. This application note details the expected ¹H and ¹³C NMR spectral characteristics of 3,3-Dimethylbutyric acid and provides standardized protocols for obtaining high-quality NMR data.

¹H and ¹³C NMR Spectral Data

The ¹H and ¹³C NMR spectra of 3,3-Dimethylbutyric acid are relatively simple and highly characteristic. The absence of proton-proton coupling between the distinct chemical environments results in singlet peaks for the aliphatic protons. The chemical shifts are influenced by the electron-withdrawing carboxylic acid group.

Table 1: ¹H NMR Data for 3,3-Dimethylbutyric Acid in CDCl₃

Protons	Chemical Shift (δ) ppm	Multiplicity	Integration
(CH₃)₃C-	~1.06	Singlet	9H
-CH₂-	~2.24	Singlet	2H
-COOH	~11.89	Singlet (broad)	1H

Note: The chemical shift of the carboxylic acid proton (-COOH) is concentration and solvent dependent and may appear as a broad singlet.[1][2][3]

Table 2: ¹³C NMR Data for 3,3-Dimethylbutyric Acid in CDCl₃

Carbon	Chemical Shift (δ) ppm
(CH₃)₃C-	~29.5
(CH₃)₃C-	~30.8
-CH₂-	~48.7
-COOH	~179.5

Note: The carbonyl carbon of the carboxylic acid is significantly deshielded and appears far downfield.[1][3]

Experimental Protocols

High-quality NMR spectra are contingent upon proper sample preparation. The following protocol is recommended for 3,3-Dimethylbutyric acid:

• Sample Weighing: Accurately weigh 5-10 mg of 3,3-Dimethylbutyric acid for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent Selection: Use a deuterated solvent in which the sample is soluble. Chloroform-d (CDCl₃) is a common choice. Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

• Dissolution: Gently swirl the vial to dissolve the sample completely.

• Filtration (Optional but Recommended): If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This prevents line broadening in the NMR spectrum.

• Transfer: Carefully transfer the solution into the NMR tube.

• Capping and Labeling: Cap the NMR tube and label it clearly.

The following are general parameters for acquiring ¹H and ¹³C NMR spectra on a standard NMR spectrometer. Instrument-specific parameters may need to be optimized.

¹H NMR Acquisition:

• Spectrometer Frequency: 300 MHz or higher

• Pulse Program: Standard single-pulse experiment (e.g., zg30)

• Number of Scans (NS): 8-16

• Acquisition Time (AQ): 2-4 seconds

• Relaxation Delay (D1): 1-5 seconds

• Spectral Width (SW): 0-15 ppm

• Temperature: 298 K

¹³C NMR Acquisition:

• Spectrometer Frequency: 75 MHz or higher

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30)

• Number of Scans (NS): 128 or more, depending on concentration

• Acquisition Time (AQ): 1-2 seconds

• Relaxation Delay (D1): 2 seconds

• Spectral Width (SW): 0-220 ppm

• Temperature: 298 K

Data Processing:

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction.

• Referencing: Reference the spectrum using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

• Peak Picking and Integration: Identify all peaks and integrate the signals in the ¹H spectrum.

Visualizations

The following diagrams illustrate the experimental workflow and the structure-spectrum correlation for 3,3-Dimethylbutyric acid.

Figure 1: Experimental workflow for NMR analysis.

Figure 2: Structure and NMR signal correlation.

References

• 1. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Synthesis of 3,3-Dimethylbutyric Acid Derivatives for SAR Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and evaluation of 3,3-dimethylbutyric acid derivatives for Structure-Activity Relationship (SAR) studies. The protocols detailed below are designed to facilitate the generation of compound libraries for screening and lead optimization.

Introduction

3,3-Dimethylbutyric acid is a valuable building block in medicinal chemistry, offering a sterically hindered tert-butyl group that can impart unique properties to drug candidates, such as increased metabolic stability or specific hydrophobic interactions with biological targets. Its derivatives have been explored for various therapeutic applications, including as antimicrobial agents, anti-tumor compounds, and notably, as inhibitors of histone deacetylases (HDACs).

SAR studies are fundamental to drug discovery, systematically modifying a lead compound's structure to understand the impact of these changes on biological activity. This iterative process of synthesis and testing is crucial for optimizing potency, selectivity, and pharmacokinetic properties. This document outlines the synthesis of 3,3-dimethylbutyric acid and its subsequent derivatization into amides and esters, key functional groups for exploring SAR.

Synthesis of 3,3-Dimethylbutyric Acid

A common laboratory-scale synthesis of 3,3-dimethylbutyric acid involves the Wolff-Kishner reduction of 2-oxo-3,3-dimethylbutanoic acid (trimethylpyruvic acid).

Protocol 1: Wolff-Kishner Reduction for 3,3-Dimethylbutyric Acid Synthesis

• Materials: 2-oxo-3,3-dimethylbutanoic acid, hydrazine (B178648) hydrate (B1144303), potassium hydroxide (B78521), triethylene glycol, toluene, concentrated hydrochloric acid.

• Procedure:

  • Combine 2-oxo-3,3-dimethylbutanoic acid (1.0 eq), hydrazine hydrate (1.1 eq), and potassium hydroxide (2.2 eq) in triethylene glycol.

  • Heat the mixture to reflux for 2 hours.

  • Distill off excess hydrazine hydrate and continue heating until gas evolution ceases and the internal temperature reaches 190-200°C.

  • Cool the reaction mixture and add water.

  • Acidify the aqueous phase to pH 2 with concentrated hydrochloric acid.

  • Extract the aqueous phase multiple times with toluene.

  • Combine the organic phases and purify by fractional distillation to yield 3,3-dimethylbutyric acid.

Synthesis of 3,3-Dimethylbutyric Acid Derivatives for SAR Studies

The steric hindrance of the tert-butyl group in 3,3-dimethylbutyric acid requires robust coupling methods for the efficient synthesis of amide and ester derivatives.

Amide Derivatives

Amide derivatives are frequently synthesized in SAR studies to explore hydrogen bonding interactions and metabolic stability. Due to the steric hindrance of 3,3-dimethylbutyric acid, potent coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are recommended.

Protocol 2: HATU-Mediated Amide Coupling

• Materials: 3,3-Dimethylbutyric acid, desired amine (1.1 eq), HATU (1.1 eq), DIPEA (N,N-Diisopropylethylamine, 2.0 eq), anhydrous DMF or DCM, ethyl acetate, 1 M HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄ or Na₂SO₄.

• Procedure:

  • Dissolve 3,3-dimethylbutyric acid (1.0 eq) in anhydrous DMF or DCM.

  • Add HATU (1.1 eq) and DIPEA (2.0 eq) to the solution and stir for 15 minutes at room temperature for pre-activation.

  • Add the desired amine (1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 2-6 hours, monitoring completion by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography.

Ester Derivatives

Ester derivatives are synthesized to probe for interactions in hydrophobic pockets of target proteins and to modify pharmacokinetic properties. The Steglich esterification, using a carbodiimide (B86325) coupling agent like DCC (N,N'-Dicyclohexylcarbodiimide), is an effective method for sterically hindered acids.

Protocol 3: Steglich Esterification

• Materials: 3,3-Dimethylbutyric acid, desired alcohol (1.2 eq), DCC (1.1 eq), DMAP (4-Dimethylaminopyridine, 0.1 eq), anhydrous DCM, 1 M HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄ or Na₂SO₄.

• Procedure:

  • Dissolve 3,3-dimethylbutyric acid (1.0 eq) in anhydrous DCM.

  • Add the desired alcohol (1.2 eq) and a catalytic amount of DMAP (0.1 eq).

  • Cool the mixture to 0°C in an ice bath.

  • Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise.

  • Stir the reaction at 0°C for 30 minutes and then allow it to warm to room temperature.

  • Continue stirring for 4-12 hours, monitoring by TLC.

  • Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

  • Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Data Presentation for SAR Studies

Quantitative data from SAR studies should be organized in a clear and concise manner to facilitate analysis. The following table is a representative example for a hypothetical SAR study of 3,3-dimethylbutyric acid amide derivatives as HDAC inhibitors.

Compound ID	R Group (Amine)	MW	cLogP	HDAC1 IC₅₀ (µM)
33DMA-01	-NH₂	115.18	1.35	>100
33DMA-02	-NHCH₃	129.20	1.68	85.2
33DMA-03	-NH-Phenyl	191.27	3.12	25.6
33DMA-04	-NH-(4-F-Phenyl)	209.26	3.29	15.1
33DMA-05	-NH-(4-Cl-Phenyl)	225.71	3.67	10.8
33DMA-06	-NH-(4-MeO-Phenyl)	221.29	3.01	30.4
33DMA-07	-NH-Benzyl	205.29	3.48	5.2
33DMA-08	-NH-CH₂CH₂-Phenyl	219.32	3.84	2.1

Note: The data in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Experimental Workflow for SAR Studies

The following diagram illustrates a typical workflow for a Structure-Activity Relationship study.

Caption: A typical workflow for SAR studies.

Histone Deacetylase (HDAC) Signaling Pathway

3,3-Dimethylbutyric acid derivatives have been investigated as HDAC inhibitors. HDACs play a crucial role in gene expression by deacetylating histone proteins, leading to chromatin condensation and transcriptional repression. Inhibiting HDACs can restore the expression of tumor suppressor genes.

Caption: The role of HDACs in gene expression.

Application Notes and Protocols: Phenylpropanoic Acid Derivatives in the Development of PPAR Agonists

A Note on 3,3-Dimethylbutyric Acid: Initial literature searches did not yield specific data on the direct use of 3,3-Dimethylbutyric acid as a scaffold for the development of Peroxisome Proliferator-Activated Receptor (PPAR) agonists. The following application notes and protocols are based on a well-researched class of carboxylic acid derivatives, specifically substituted phenylpropanoic acids, which have been successfully developed as potent PPAR agonists. This information provides a representative framework for researchers interested in the development of novel carboxylic acid-based PPAR agonists.

Introduction to PPARs and their Agonists

Peroxisome Proliferator-Activated Receptors (PPARs) are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in lipid and glucose metabolism, inflammation, and cellular differentiation.[1][2] There are three main isoforms:

• PPARα: Primarily expressed in the liver, kidney, heart, and skeletal muscle, it is a key regulator of fatty acid oxidation. Fibrate drugs, used to treat hyperlipidemia, are PPARα agonists.[2][3]

• PPARγ: Highly expressed in adipose tissue, it is a master regulator of adipogenesis and is crucial for insulin (B600854) sensitivity. The thiazolidinedione (TZD) class of drugs for type 2 diabetes are potent PPARγ agonists.

• PPARδ (or β): Ubiquitously expressed, it is involved in fatty acid oxidation and energy homeostasis.

The development of selective or dual PPAR agonists is a significant area of research for treating metabolic disorders such as dyslipidemia, type 2 diabetes, and nonalcoholic steatohepatitis (NASH).

Design and Synthesis of Phenylpropanoic Acid-Based PPAR Agonists

Phenylpropanoic acid derivatives have emerged as a promising scaffold for the development of potent and selective PPAR agonists. The general structure consists of a carboxylic acid head group, a central phenyl ring, and a variable hydrophobic tail. Structure-activity relationship (SAR) studies have shown that modifications to the α-position of the propanoic acid, the linker between the phenyl rings, and the substituents on the distal hydrophobic tail can significantly impact potency and selectivity for the different PPAR isoforms.[4][5]

A general synthetic scheme for these derivatives can be conceptualized, although specific routes will vary based on the desired final compound.

Signaling Pathway of PPAR Agonists

Upon binding to a ligand (agonist), PPARs undergo a conformational change, leading to the dissociation of corepressors and recruitment of coactivators. This complex then heterodimerizes with the Retinoid X Receptor (RXR). The PPAR-RXR heterodimer binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.[1][3]

Caption: PPAR Agonist Signaling Pathway.

Experimental Protocols

In Vitro PPAR Transactivation Assay (Luciferase Reporter Assay)

This assay is a common method to determine the potency and efficacy of a compound as a PPAR agonist. It measures the ability of a compound to activate a reporter gene under the control of a PPRE.

Objective: To quantify the dose-dependent activation of PPARα, PPARγ, or PPARδ by a test compound.

Materials:

• HEK293T or other suitable mammalian cell line

• DMEM with 10% Fetal Bovine Serum (FBS)

• Expression plasmids:

  • pBIND-PPARα/γ/δ (encoding a fusion protein of the GAL4 DNA-binding domain and the PPAR ligand-binding domain)

  • pGRE-LUC (containing a GAL4 response element upstream of the firefly luciferase reporter gene)

  • pRL-TK (encoding Renilla luciferase for normalization)

• Transfection reagent (e.g., Lipofectamine 2000)

• Test compounds (e.g., phenylpropanoic acid derivatives) dissolved in DMSO

• Positive controls (e.g., WY-14643 for PPARα, Rosiglitazone for PPARγ, GW501516 for PPARδ)

• Dual-Luciferase Reporter Assay System

• Luminometer

Protocol:

• Cell Seeding: Seed HEK293T cells in 96-well plates at a density of 4 x 10^4 cells/well and incubate overnight.

• Transfection: Co-transfect the cells with the pBIND-PPAR, pGRE-LUC, and pRL-TK plasmids using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 4-6 hours of transfection, replace the medium with fresh DMEM containing 10% charcoal-stripped FBS. Add the test compounds and positive controls at various concentrations (typically from 0.01 nM to 10 µM). Include a DMSO vehicle control.

• Incubation: Incubate the cells for 24 hours at 37°C in a CO2 incubator.

• Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to correct for transfection efficiency.

  • Calculate the fold activation relative to the vehicle control.

  • Plot the fold activation against the compound concentration and fit the data to a dose-response curve to determine the EC50 value (the concentration at which 50% of the maximal response is observed).

Caption: In Vitro PPAR Transactivation Assay Workflow.

Data Presentation

The following table summarizes hypothetical data for a series of phenylpropanoic acid derivatives, illustrating how SAR data can be presented.

Compound	R1 (α-position)	Linker (X)	R2 (Tail)	PPARα EC50 (µM)	PPARγ EC50 (µM)	PPARδ EC50 (µM)
1a	H	O	Phenyl	5.2	>10	>10
1b	CH3	O	Phenyl	2.1	8.5	9.1
2a	H	S	4-Cl-Phenyl	1.5	3.7	4.8
2b	CH3	S	4-Cl-Phenyl	0.08	1.2	2.5
3a	H	O	4-CF3-Phenyl	0.5	2.1	3.3
3b	CH3	O	4-CF3-Phenyl	0.013	0.061	0.5
Rosiglitazone	-	-	-	>10	0.045	>10
WY-14643	-	-	-	0.5	>10	>10

Data is hypothetical and for illustrative purposes, inspired by findings in medicinal chemistry literature such as reference[4].

Conclusion

The development of PPAR agonists using scaffolds like phenylpropanoic acid remains a viable strategy for identifying novel therapeutics for metabolic diseases. The protocols and data presentation formats outlined here provide a foundational guide for researchers in this field. Careful consideration of the SAR is crucial for optimizing potency and achieving the desired selectivity profile for the target PPAR isoform(s).

References

• 1. PPARγ signaling and metabolism: the good, the bad and the future - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part I: PPAR-α - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and evaluation of novel alpha-heteroaryl-phenylpropanoic acid derivatives as PPARalpha/gamma dual agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and evaluation of substituted phenylpropanoic acid derivatives as human peroxisome proliferator activated receptor activators. Discovery of potent and human peroxisome proliferator activated receptor alpha subtype-selective activators - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Common side reactions in the synthesis of 3,3-Dimethylbutyric acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 3,3-Dimethylbutyric acid. The information is tailored for researchers, scientists, and drug development professionals to help navigate potential side reactions and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3,3-Dimethylbutyric acid?

A1: The two most prevalent methods for the synthesis of 3,3-Dimethylbutyric acid are:

• Oxidation: This route involves the oxidation of 3,3-dimethyl-1-butanol (B44104) to 3,3-dimethylbutanal, which is then further oxidized to the desired carboxylic acid.[1][2]

• Grignard Reaction: This method utilizes the carbonation of a neopentyl Grignard reagent, such as t-butylmagnesium chloride, by reacting it with carbon dioxide.

Q2: What are the primary side reactions to be aware of during the oxidation of 3,3-dimethyl-1-butanol?

A2: The main side reactions include:

• Incomplete Oxidation: The reaction may stop at the intermediate aldehyde (3,3-dimethylbutanal) if the oxidizing agent is not strong enough or if reaction conditions are not optimal.

• Dehydration and Rearrangement: Under acidic conditions, the starting alcohol, 3,3-dimethyl-1-butanol, can undergo dehydration to form 3,3-dimethyl-1-butene. This can be followed by carbocation rearrangement to more stable alkenes like 2,3-dimethyl-2-butene (B165504) and 2,3-dimethyl-1-butene.[2]

Q3: What are the common side reactions during the Grignard synthesis of 3,3-Dimethylbutyric acid?

A3: Key side reactions to consider are:

• Wurtz Coupling: The Grignard reagent can react with the starting alkyl halide to form a homocoupled alkane (e.g., 2,2,5,5-tetramethylhexane).

• Reaction with Water: Grignard reagents are highly reactive with protic sources, including residual moisture in glassware or solvents, which will quench the reagent and reduce the yield.

Troubleshooting Guides

Synthesis Route 1: Oxidation of 3,3-Dimethyl-1-butanol

Issue 1: Low yield of 3,3-Dimethylbutyric acid and presence of 3,3-dimethylbutanal.

Possible Cause	Troubleshooting Steps
Incomplete Oxidation	- Ensure a sufficient stoichiometric amount of the oxidizing agent is used. - Increase reaction time or temperature according to the protocol. - If using a mild oxidant like PCC for the initial alcohol to aldehyde step, ensure a subsequent, stronger oxidation step is performed to convert the aldehyde to the carboxylic acid.
Choice of Oxidant	- For the conversion of the aldehyde to the carboxylic acid, stronger oxidizing agents are required. Consider using reagents like potassium permanganate (B83412) (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid). A protocol using copper and cobalt acetates with oxygen has also been reported.[3]

Issue 2: Presence of alkene impurities in the final product.

Possible Cause	Troubleshooting Steps
Acid-Catalyzed Dehydration	- Avoid strongly acidic conditions during the oxidation of 3,3-dimethyl-1-butanol, as this can promote the elimination of water and subsequent rearrangement.[2] - If acidic conditions are necessary for the chosen oxidant, maintain a low reaction temperature to minimize dehydration.
Starting Material Purity	- Ensure the starting 3,3-dimethyl-1-butanol is free from acidic impurities.

Synthesis Route 2: Grignard Reaction with a Neopentyl Halide and CO₂

Issue 1: Difficulty initiating the Grignard reaction.

Possible Cause	Troubleshooting Steps
Inactive Magnesium Surface	- The surface of magnesium turnings can be coated with a passivating layer of magnesium oxide. Activate the magnesium by crushing the turnings under an inert atmosphere or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.
Presence of Moisture	- All glassware must be rigorously dried (flame-dried or oven-dried) and the reaction should be conducted under a dry, inert atmosphere (e.g., nitrogen or argon). - Use anhydrous solvents.

Issue 2: Low yield of 3,3-Dimethylbutyric acid and presence of alkane byproducts.

Possible Cause	Troubleshooting Steps
Wurtz Coupling	- Add the alkyl halide slowly to the magnesium suspension to maintain a low concentration of the halide and minimize its reaction with the formed Grignard reagent. - Ensure the reaction temperature is controlled, as higher temperatures can favor coupling reactions.
Inefficient Carbonation	- Ensure a sufficient supply of dry carbon dioxide (solid CO₂ or bubbled gas) is provided to the Grignard reagent. - Maintain a low temperature during the addition of the Grignard reagent to the CO₂ to prevent side reactions of the initially formed carboxylate salt.

Quantitative Data Summary

Synthesis Route	Starting Material	Reagents	Product	Reported Yield	Side Products	Reference
Oxidation	3,3-dimethylbutanal	O₂, Cu(OAc)₂·H₂O, Co(OAc)₂·4H₂O	3,3-Dimethylbutyric acid	95%	Not specified	[4]
Oxidation (of alcohol)	3,3-dimethyl-1-butanol	TEMPO, NaOCl	3,3-dimethylbutanal	~80%	Over-oxidation to carboxylic acid, rearranged alkenes	[2]
Wolff-Kishner Reduction	3,3-dimethyl-2-oxobutanoic acid	Hydrazine hydrate, KOH	3,3-Dimethylbutyric acid	90%	Not specified	[5]

Experimental Protocols

Protocol 1: TEMPO-Catalyzed Oxidation of 3,3-Dimethyl-1-butanol to 3,3-dimethylbutanal

This protocol describes the initial oxidation of the alcohol to the aldehyde, which can then be further oxidized to 3,3-Dimethylbutyric acid.

Materials:

• 3,3-dimethyl-1-butanol

• 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO)

• Potassium bromide (KBr)

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium hypochlorite (B82951) (NaOCl) solution

• 10% Hydrochloric acid (HCl)

• 10% Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a reaction vessel, prepare a mixture of 3,3-dimethyl-1-butanol (0.5 mol), TEMPO (5 mmol), and potassium bromide (0.05 mol) in dichloromethane (150 ml).[2]

• Maintain the temperature at approximately 0°C while adding a solution of sodium hypochlorite dropwise to the stirred mixture.[2]

• Monitor the reaction progress using a suitable method (e.g., TLC or GC).[2]

• Upon completion, separate the organic layer.[2]

• Extract the aqueous layer with dichloromethane.[2]

• Combine the organic layers and wash successively with 10% hydrochloric acid, 10% sodium thiosulfate solution, and water.[2]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield 3,3-dimethylbutanal.[2]

Protocol 2: Grignard Synthesis of 3,3-Dimethylbutyric Acid

This is a general protocol for the synthesis of a carboxylic acid via a Grignard reagent and carbon dioxide.

Materials:

• Neopentyl halide (e.g., 1-bromo-2,2-dimethylpropane)

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Iodine crystal (initiator)

• Dry ice (solid CO₂)

• Hydrochloric acid (for workup)

Procedure:

• Grignard Reagent Formation:

  • Set up a flame-dried, three-necked flask with a reflux condenser, dropping funnel, and nitrogen inlet.

  • Place magnesium turnings in the flask.

  • Add a small crystal of iodine.

  • In the dropping funnel, prepare a solution of the neopentyl halide in anhydrous ether.

  • Add a small amount of the halide solution to the magnesium. Initiation is indicated by the disappearance of the iodine color and gentle boiling.

  • Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

• Carbonation:

  • Cool the Grignard reagent in an ice bath.

  • In a separate flask, place a generous amount of crushed dry ice.

  • Slowly pour the Grignard solution onto the dry ice with vigorous stirring.

  • Allow the mixture to warm to room temperature as the excess CO₂ sublimes.

• Workup:

  • Quench the reaction by slowly adding aqueous hydrochloric acid.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude 3,3-Dimethylbutyric acid, which can be further purified by distillation or recrystallization.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Challenges in the purification of 3,3-Dimethylbutyric acid from reaction mixtures

Welcome to the technical support center for the purification of 3,3-Dimethylbutyric acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of 3,3-Dimethylbutyric acid from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 3,3-Dimethylbutyric acid reaction mixtures?

A1: The most common impurities largely depend on the synthetic route. When synthesized from trimethylpyruvic acid (TMPA), impurities often include pivalic acid and 2-hydroxy-3,3-dimethylbutyric acid.[1] Unreacted starting materials and byproducts from side reactions are also potential contaminants.

Q2: What are the general physical properties of 3,3-Dimethylbutyric acid relevant to its purification?

A2: 3,3-Dimethylbutyric acid is a colorless liquid at room temperature. It has moderate solubility in water but is highly soluble in common organic solvents such as toluene (B28343), diethyl ether, and ethyl acetate (B1210297). Its boiling point is approximately 185-190 °C. These properties are crucial for designing effective extraction and distillation procedures.

Q3: Which purification techniques are most effective for 3,3-Dimethylbutyric acid?

A3: The most common and effective purification methods for 3,3-Dimethylbutyric acid are liquid-liquid extraction and fractional distillation.[1][2] Crystallization can also be employed, particularly for removing certain impurities. The choice of method depends on the scale of the reaction and the nature of the impurities present.

Q4: How can I assess the purity of my 3,3-Dimethylbutyric acid sample?

A4: The purity of 3,3-Dimethylbutyric acid can be reliably determined using analytical techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). These methods can separate and quantify the target compound and its impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 3,3-Dimethylbutyric acid.

Liquid-Liquid Extraction

Problem: Low yield of 3,3-Dimethylbutyric acid after extraction.

• Possible Cause 1: Incorrect pH of the aqueous phase.

  • Solution: Ensure the aqueous phase is sufficiently acidified to a pH of less than 2 before extraction.[1] This protonates the carboxylate salt, making the 3,3-Dimethylbutyric acid more soluble in the organic solvent.

• Possible Cause 2: Insufficient mixing or contact time between phases.

  • Solution: Ensure thorough mixing of the aqueous and organic phases by vigorous shaking in a separatory funnel. Allow adequate time for the phases to separate completely.

• Possible Cause 3: Use of an inappropriate extraction solvent.

  • Solution: Use a water-immiscible organic solvent in which 3,3-Dimethylbutyric acid has high solubility. Toluene, diethyl ether, and ethyl acetate are effective choices.[2]

• Possible Cause 4: Insufficient number of extractions.

  • Solution: Perform multiple extractions (at least 2-3) with fresh portions of the organic solvent to maximize the recovery of the product from the aqueous phase.

Problem: Formation of an emulsion during extraction.

• Possible Cause 1: Vigorous shaking.

  • Solution: Instead of vigorous shaking, gently invert the separatory funnel multiple times. If an emulsion has formed, allow the mixture to stand for a longer period. Gentle swirling or the addition of a small amount of brine (saturated NaCl solution) can help to break the emulsion.

• Possible Cause 2: Presence of surfactants or particulate matter.

  • Solution: Filter the initial reaction mixture before extraction to remove any solid particles.

Fractional Distillation

Problem: The distilled 3,3-Dimethylbutyric acid is still impure.

• Possible Cause 1: Inefficient fractional distillation column.

  • Solution: Use a fractional distillation column with a sufficient number of theoretical plates to separate compounds with close boiling points. The column should be properly insulated to maintain the temperature gradient.

• Possible Cause 2: Distillation rate is too fast.

  • Solution: A slow and steady distillation rate is crucial for achieving good separation. A high distillation rate does not allow for proper equilibrium between the liquid and vapor phases in the column.

• Possible Cause 3: Presence of azeotropes.

  • Solution: While not definitively reported for 3,3-Dimethylbutyric acid itself, azeotrope formation with water or other solvents can be a possibility for related compounds. Consider drying the crude product with a suitable drying agent (e.g., anhydrous magnesium sulfate) before distillation.

Problem: Difficulty in separating 3,3-Dimethylbutyric acid from pivalic acid.

• Background: Pivalic acid is a common impurity with a boiling point (164 °C) close to that of 3,3-Dimethylbutyric acid (185-190 °C), making separation by simple distillation challenging.

• Solution:

  • High-Efficiency Fractional Distillation: Use a high-performance fractional distillation column under reduced pressure. One patent describes isolating 3,3-dimethylbutyric acid at 66-68 °C and 8 mbar.[2]

  • Chemical Conversion: Consider converting the carboxylic acids to their corresponding esters. The difference in the boiling points of the esters might be larger, facilitating separation by distillation. The esters can then be hydrolyzed back to the purified acids.

Crystallization

Problem: 3,3-Dimethylbutyric acid does not crystallize from the solution.

• Possible Cause 1: The solution is not supersaturated.

  • Solution: Concentrate the solution by slowly evaporating the solvent. If using a mixed solvent system, gradually add the anti-solvent (a solvent in which the compound is less soluble).

• Possible Cause 2: Lack of nucleation sites.

  • Solution: Introduce a seed crystal of pure 3,3-Dimethylbutyric acid. Alternatively, scratch the inside of the flask with a glass rod at the surface of the liquid to create nucleation sites.

• Possible Cause 3: Presence of impurities inhibiting crystallization.

  • Solution: If the crude product is highly impure, consider a preliminary purification step like extraction or a simple column chromatography to remove some of the impurities before attempting crystallization.

Data on Purification Methods

The following table summarizes quantitative data on the purification of 3,3-Dimethylbutyric acid from different sources.

Purification Method	Starting Material	Key Steps	Yield (%)	Purity (%)	Reference
Extraction & Fractional Distillation	Crude reaction mixture from trimethylpyruvic acid	Acidification, extraction with toluene, fractional distillation	90	Not specified	[2]
Extraction & Analysis	Crude reaction mixture from trimethylpyruvic acid ketazine	Acidification, extraction with toluene	94	99 (with 0.5% pivalic acid)	[1]

Experimental Protocols

Protocol 1: Purification by Liquid-Liquid Extraction and Fractional Distillation

This protocol is based on a procedure described in a patent for the synthesis of 3,3-Dimethylbutyric acid.[2]

• Acidification: After the completion of the reaction, cool the reaction mixture and add water. Adjust the pH of the aqueous solution to 2 using concentrated hydrochloric acid.

• Extraction: Transfer the acidified aqueous solution to a separatory funnel. Extract the aqueous phase three times with toluene. Combine the organic phases.

• Drying: Dry the combined organic phases over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Remove the toluene under reduced pressure using a rotary evaporator.

• Fractional Distillation: Set up a fractional distillation apparatus. Distill the crude 3,3-Dimethylbutyric acid under reduced pressure. Collect the fraction boiling at 66-68 °C at 8 mbar.[2]

Protocol 2: Purification by Crystallization (General Procedure)

This is a general procedure that may require optimization for 3,3-Dimethylbutyric acid.

• Solvent Selection: Choose a suitable solvent or solvent system. The ideal solvent should dissolve the crude product at an elevated temperature but not at room temperature, while the impurities should remain soluble at room temperature.

• Dissolution: Dissolve the crude 3,3-Dimethylbutyric acid in a minimal amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Perform a hot filtration to remove the charcoal.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Further cooling in an ice bath can promote crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Diagrams

Caption: Experimental workflow for the purification of 3,3-Dimethylbutyric acid.

Caption: Troubleshooting logic for low yield in liquid-liquid extraction.

References

• 1. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 2. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]

Optimizing reaction conditions for the Wolff-Kishner reduction of 2-oxo-3,3-dimethylbutanoic acid

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the Wolff-Kishner reduction of 2-oxo-3,3-dimethylbutanoic acid. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the Wolff-Kishner reduction and why is it used for 2-oxo-3,3-dimethylbutanoic acid?

The Wolff-Kishner reduction is a chemical reaction that converts a carbonyl group (an aldehyde or ketone) into a methylene (B1212753) group (-CH2-).[1][2] For 2-oxo-3,3-dimethylbutanoic acid, this reaction is used to remove the ketone group at the C2 position to synthesize 3,3-dimethylbutanoic acid, a valuable intermediate in the production of various active ingredients for insecticides, fungicides, or herbicides.[3][4] This method is particularly suitable for compounds that are sensitive to acidic conditions, offering an alternative to the Clemmensen reduction.[2][5]

Q2: What are the typical reaction conditions for the Wolff-Kishner reduction of 2-oxo-3,3-dimethylbutanoic acid?

A common procedure involves heating the α-keto acid with hydrazine (B178648) hydrate (B1144303) and a strong base, such as potassium hydroxide (B78521) (KOH), in a high-boiling solvent like triethylene glycol.[3] The reaction mixture is typically heated to reflux to form the hydrazone intermediate. Subsequently, water and excess hydrazine are distilled off, and the temperature is raised to around 190-200°C to facilitate the decomposition of the hydrazone and formation of the final product.[3][5]

Q3: The reaction is not going to completion, and I am isolating unreacted starting material. What could be the cause?

Incomplete reaction is a common issue, especially with sterically hindered ketones like 2-oxo-3,3-dimethylbutanoic acid.[1][6] Several factors could be at play:

• Insufficient Temperature: The decomposition of the hydrazone intermediate requires high temperatures, often around 200°C.[5][7] Ensure your reaction setup can safely reach and maintain this temperature.

• Inadequate Reaction Time: Sterically hindered substrates may require longer heating times for the reaction to proceed to completion.[6][8]

• Premature Removal of Hydrazine: Ensure that hydrazone formation is complete before distilling off the excess hydrazine and water.[7]

• Insufficient Base: A sufficient excess of a strong base is crucial for the deprotonation steps in the mechanism.[5]

Q4: My yield is low, and I am observing the formation of side products. What are the likely side reactions and how can I minimize them?

Low yields can often be attributed to side reactions. For the Wolff-Kishner reduction, potential side reactions include:

• Azine Formation: The hydrazone intermediate can react with another molecule of the starting ketone to form an azine. This can be minimized by ensuring a sufficient excess of hydrazine and by controlling the rate of addition of the reactants.[1]

• Reduction to Alcohol: Under certain conditions, the ketone can be reduced to an alcohol.[1]

• Kishner-Leonard Elimination: This is a potential side reaction for certain substrates, although less common for this specific starting material.[1]

To minimize these, it is crucial to follow a well-established protocol, such as the Huang-Minlon modification, which involves removing water and excess hydrazine after the initial hydrazone formation to drive the reaction towards the desired product.[1][7]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or no product yield	Incomplete hydrazone formation.	Ensure adequate reaction time at a suitable temperature for hydrazone formation before raising the temperature for decomposition. Use a sufficient excess of hydrazine hydrate.
Insufficient temperature for hydrazone decomposition.	The reaction temperature needs to reach 190-200°C. Use a high-boiling solvent like triethylene glycol and ensure your heating apparatus is capable of reaching and maintaining this temperature.
Base is not strong enough or used in insufficient quantity.	Use a strong base like KOH or NaOH in stoichiometric excess (typically 3 equivalents or more).[1]
Formation of an oily, insoluble layer	Azine formation.	Add the ketone to the hydrazine/base mixture slowly. Ensure a good excess of hydrazine is present throughout the initial phase of the reaction.
Product is contaminated with starting material	Incomplete reaction.	Increase the final reaction temperature and/or prolong the heating time at the maximum temperature.
Reaction stalls after initial gas evolution	Water in the reaction mixture.	Ensure that water and excess hydrazine are efficiently distilled off after the initial reflux period before raising the temperature for the final decomposition step. The Huang-Minlon modification is specifically designed to address this.[7]

Experimental Protocols

Protocol 1: Wolff-Kishner Reduction of 2-oxo-3,3-dimethylbutanoic acid

This protocol is adapted from a patented procedure for the synthesis of 3,3-dimethylbutanoic acid.[3]

Materials:

• 2-oxo-3,3-dimethylbutanoic acid (28 g)

• Hydrazine hydrate (30 g)

• Potassium hydroxide (62.8 g)

• Triethylene glycol (200 ml)

• Toluene

• Concentrated Hydrochloric Acid

• Water

Procedure:

• Combine 2-oxo-3,3-dimethylbutanoic acid, hydrazine hydrate, and potassium hydroxide in triethylene glycol in a reaction vessel equipped with a reflux condenser and a distillation apparatus.

• Heat the mixture to reflux for 2 hours to facilitate the formation of the hydrazone.

• After the reflux period, arrange the apparatus for distillation and distill off the excess hydrazine hydrate and water.

• Once the excess hydrazine and water are removed, continue heating the reaction mixture until the evolution of nitrogen gas ceases. The internal temperature should reach 190-200°C.

• Cool the reaction mixture to room temperature.

• Add 300 ml of water to the cooled mixture.

• Acidify the aqueous solution to a pH of 2 using concentrated hydrochloric acid.

• Extract the aqueous phase multiple times with toluene.

• Combine the organic extracts and perform a fractional distillation to isolate the 3,3-dimethylbutanoic acid. The product is expected to distill at 66-68°C under a pressure of 8 mbar.

Expected Yield: Approximately 90%[3]

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful execution.

References

• 1. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Wolff-Kishner Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. chemistry.mdma.ch [chemistry.mdma.ch]
• 8. youtube.com [youtube.com]

Byproducts formed during the oxidation of 3,3-dimethylbutanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the oxidation of 3,3-dimethylbutanal to 3,3-dimethylbutanoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed during the oxidation of 3,3-dimethylbutanal?

A1: Due to the sterically hindered nature of the t-butyl group in 3,3-dimethylbutanal, side reactions can occur, leading to the formation of several byproducts. The specific byproducts and their prevalence depend on the chosen oxidizing agent and reaction conditions.

Common Byproducts:

• Unreacted Starting Material: Incomplete conversion is a common issue, especially with milder oxidizing agents or insufficient reaction times.

• Over-oxidation Products: While the desired product is the carboxylic acid, harsh conditions can lead to the cleavage of carbon-carbon bonds.

• Cleavage Products: Oxidative cleavage of the C-C bond between the carbonyl group and the adjacent methylene (B1212753) group can lead to the formation of pivalic acid (2,2-dimethylpropanoic acid) and formaldehyde (B43269). Further oxidation of formaldehyde can produce formic acid and eventually carbon dioxide.

• Ester Formation: If an alcohol is used as a solvent or is present as an impurity, esterification of the resulting carboxylic acid can occur, forming an alkyl 3,3-dimethylbutanoate.

Q2: I am observing a low yield of 3,3-dimethylbutanoic acid. What are the potential causes and how can I improve it?

A2: Low yields in the oxidation of 3,3-dimethylbutanal can stem from several factors, often related to the steric hindrance of the substrate and the choice of oxidant.

Potential Causes and Solutions:

Cause	Recommended Solution
Incomplete Reaction	Increase reaction time, moderately increase the temperature (monitor for byproduct formation), or use a stronger oxidizing agent.
Steric Hindrance	Employ a less sterically demanding oxidizing agent. For instance, if using a bulky chromium complex, consider switching to potassium permanganate (B83412) or a Baeyer-Villiger oxidation protocol.
Side Reactions	Optimize reaction conditions (temperature, concentration, stoichiometry of the oxidant) to minimize the formation of cleavage products or esters.
Difficult Work-up/Purification	Ensure complete extraction of the carboxylic acid, which may require adjusting the pH of the aqueous phase. Use appropriate chromatographic techniques for purification.

Q3: My reaction mixture is turning dark brown/black when using potassium permanganate. Is this normal?

A3: Yes, the formation of a dark brown or black precipitate is characteristic of oxidations using potassium permanganate (KMnO₄). The purple permanganate ion (MnO₄⁻) is reduced to manganese dioxide (MnO₂), which is an insoluble brown-black solid. The disappearance of the purple color and the formation of this precipitate indicate that the reaction is proceeding.

Q4: How can I effectively remove the chromium or manganese byproducts from my reaction mixture?

A4: Proper quenching and work-up procedures are essential for removing metal byproducts.

• Chromium-based oxidants (e.g., Jones Reagent): After the reaction is complete, the excess Cr(VI) can be quenched by the careful addition of a small amount of isopropanol (B130326) until the orange/red color disappears and a green solution/precipitate of Cr(III) salts is formed. These salts can then be removed by filtration and/or extraction.

• Manganese-based oxidants (e.g., KMnO₄): The manganese dioxide precipitate can be removed by filtration. To dissolve any remaining finely dispersed MnO₂, you can add a reducing agent like sodium bisulfite (NaHSO₃) or oxalic acid until the solution becomes colorless.

Troubleshooting Guides

Issue 1: Formation of Significant Amounts of Pivalic Acid

• Symptom: GC-MS or NMR analysis of the crude product shows a significant peak corresponding to pivalic acid (2,2-dimethylpropanoic acid).

• Likely Cause: Oxidative cleavage of the C-C bond adjacent to the carbonyl group. This is more likely to occur under harsh reaction conditions (e.g., high temperatures, highly concentrated strong oxidants).

• Troubleshooting Steps:

  • Reduce Reaction Temperature: Perform the oxidation at a lower temperature. For many oxidations, starting at 0 °C and allowing the reaction to slowly warm to room temperature is a good practice.

  • Use a Milder Oxidant: If using a very strong oxidant like hot, acidic potassium permanganate, consider switching to a milder system such as Jones reagent at low temperatures or a Baeyer-Villiger oxidation.

  • Control Stoichiometry: Use a stoichiometric amount or a slight excess of the oxidizing agent. A large excess can promote over-oxidation.

Issue 2: Presence of an Ester Byproduct in the Final Product

• Symptom: NMR or IR spectroscopy indicates the presence of an ester functional group. GC-MS may show a peak with a mass corresponding to an alkyl 3,3-dimethylbutanoate.

• Likely Cause: The reaction was performed in an alcohol solvent, or the starting material or reagents were contaminated with an alcohol. The acidic conditions of some oxidations (like Jones oxidation) can catalyze Fischer esterification between the product carboxylic acid and the alcohol.

• Troubleshooting Steps:

  • Solvent Selection: Use a non-alcoholic solvent such as acetone (B3395972), dichloromethane, or ethyl acetate.

  • Ensure Dry Reagents and Glassware: Dry all glassware thoroughly and use anhydrous reagents to minimize the presence of water and alcohol impurities.

  • Purification: If a small amount of ester is formed, it can often be separated from the carboxylic acid by column chromatography or by extraction with a basic aqueous solution (the carboxylic acid will be deprotonated and move to the aqueous layer, while the ester remains in the organic layer).

Experimental Protocols

Method 1: Jones Oxidation

This protocol describes the oxidation of 3,3-dimethylbutanal to 3,3-dimethylbutanoic acid using Jones reagent.

Materials:

• 3,3-dimethylbutanal

• Jones Reagent (Chromium trioxide in sulfuric acid and water)

• Acetone

• Isopropanol

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 3,3-dimethylbutanal in a minimal amount of acetone in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the flask in an ice bath to 0 °C.

• Slowly add Jones reagent dropwise from the dropping funnel to the stirred solution. Maintain the temperature below 10 °C during the addition. The color of the reaction mixture will change from orange-red to green.

• After the addition is complete, continue stirring at 0 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC or GC analysis indicates complete consumption of the starting material.

• Quench the reaction by the dropwise addition of isopropanol until the orange color is no longer present.

• Filter the mixture through a pad of celite to remove the chromium salts, washing the filter cake with acetone.

• Remove the acetone from the filtrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash with a saturated sodium bicarbonate solution.

• Separate the aqueous layer (which now contains the sodium salt of the carboxylic acid) and acidify it with concentrated HCl to a pH of ~2.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3,3-dimethylbutanoic acid.

Technical Support Center: Purification of 3,3-Dimethylbutyric Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3,3-Dimethylbutyric acid. Below are detailed protocols and guidance for removing impurities to achieve high-purity material for your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 3,3-Dimethylbutyric acid?

A1: The impurities present in commercial 3,3-Dimethylbutyric acid largely depend on the synthetic route used for its manufacture. Common impurities may include:

• Pivalic acid: A structurally similar organic acid that can be difficult to remove due to similar physical properties.[1]

• Unreacted starting materials: Depending on the synthesis, this could include 3,3-dimethylbutanal or trimethylpyruvic acid.[1][2]

• Byproducts from side reactions: The specific byproducts will vary with the synthetic method employed.

• Water and other solvents: Residual moisture and solvents from the manufacturing process may be present.

Q2: What is the most effective method for purifying 3,3-Dimethylbutyric acid?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity.

• Fractional vacuum distillation is highly effective for separating 3,3-Dimethylbutyric acid from impurities with different boiling points and is often the preferred method for achieving high purity.[3]

• Aqueous workup (acid-base extraction) is a useful first step to remove neutral and basic impurities.[4]

• Recrystallization can be employed if the acid is solid at room temperature or can be derivatized to a solid. However, 3,3-Dimethylbutyric acid is a liquid at room temperature.

• Flash chromatography is suitable for removing highly polar or non-polar impurities that are difficult to separate by distillation.

Q3: How can I assess the purity of my 3,3-Dimethylbutyric acid sample?

A3: Several analytical techniques can be used to determine the purity of your sample both before and after purification:

• Gas Chromatography (GC): Coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), this is a powerful technique for separating and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can identify and quantify impurities if their signals do not overlap with the product signals.

• Acid-Base Titration: This method can determine the overall acid content but is not specific for 3,3-Dimethylbutyric acid and will not distinguish it from other acidic impurities.

Purification Method Selection Workflow

The following diagram illustrates a general workflow for selecting an appropriate purification strategy for commercial 3,3-Dimethylbutyric acid.

Caption: Decision workflow for purifying 3,3-Dimethylbutyric acid.

Quantitative Data on Purification

Purification Method	Starting Purity (%)	Final Purity (%)	Key Impurities Removed/Reduced	Reference
Azeotropic Distillation & Solvent Extraction	Not specified	99	Pivalic acid (reduced to 0.5%)	[1]
Fractional Vacuum Distillation	Not specified	>90 (based on 90% yield of pure product)	Byproducts of Wolff-Kishner reduction	[3]

Experimental Protocols

General Purification via Aqueous Workup (Acid-Base Extraction)

This method is a good initial step to remove neutral and basic impurities.[4]

Methodology:

• Dissolve the commercial 3,3-Dimethylbutyric acid in a suitable organic solvent like diethyl ether.

• Extract the organic solution with an aqueous basic solution (e.g., 1 M NaOH or NaHCO3). The 3,3-Dimethylbutyric acid will move to the aqueous layer as its carboxylate salt.

• Separate the aqueous layer and wash it with diethyl ether to remove any remaining neutral impurities.

• Acidify the aqueous layer with a strong acid (e.g., concentrated HCl) to a pH below the pKa of 3,3-Dimethylbutyric acid (~4.8) to precipitate the pure acid.

• Extract the purified 3,3-Dimethylbutyric acid back into an organic solvent like diethyl ether.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4).

• Remove the solvent under reduced pressure to yield the purified product.

Fractional Vacuum Distillation

This is a highly effective method for purifying liquid carboxylic acids.[3][4]

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum source, a fractionating column (e.g., Vigreux or packed column), a condenser, and a receiving flask. Ensure all glassware is free of cracks and all joints are properly sealed with vacuum grease.

• Sample Preparation: Place the crude 3,3-Dimethylbutyric acid in the distillation flask with a magnetic stir bar for smooth boiling.

• Distillation:

  • Begin stirring and gradually apply vacuum to the system.

  • Gently heat the distillation flask using a heating mantle.

  • Collect any low-boiling impurities as the first fraction.

  • Carefully monitor the temperature at the head of the column. Collect the main fraction of 3,3-Dimethylbutyric acid at its boiling point at the corresponding pressure (e.g., 66-68 °C at 8 mbar).[3]

  • Leave a small amount of residue in the distillation flask to avoid distilling to dryness.

• Post-Distillation:

  • Allow the apparatus to cool to room temperature before releasing the vacuum.

  • The collected main fraction is the purified 3,3-Dimethylbutyric acid.

Flash Chromatography

This method is useful for removing impurities that are not easily separated by distillation.

Methodology:

• Stationary Phase and Solvent System Selection:

  • For a polar compound like 3,3-Dimethylbutyric acid, reversed-phase (C18) silica (B1680970) gel can be effective. A typical mobile phase would be a gradient of water and acetonitrile (B52724) or methanol, often with a small amount of acid (e.g., 0.1% trifluoroacetic acid or formic acid) to suppress ionization of the carboxylic acid.

  • Alternatively, Hydrophilic Interaction Liquid Chromatography (HILIC) on a diol or amine-functionalized silica gel can be used with a gradient of an organic solvent and water.[5]

• Column Packing: Pack a glass column with the selected stationary phase as a slurry in the initial mobile phase.

• Sample Loading: Dissolve the crude 3,3-Dimethylbutyric acid in a minimal amount of the mobile phase or a strong solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.

• Elution: Begin eluting the sample with the mobile phase, starting with a lower polarity and gradually increasing the polarity.

• Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) or another appropriate method to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3,3-Dimethylbutyric acid.

Troubleshooting Guides

Fractional Vacuum Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Bumping or Unstable Boiling	- No or ineffective stir bar. - Heating too rapidly.	- Ensure a stir bar is present and stirring vigorously. - Reduce the heating rate.
Poor Vacuum	- Leaks in the glassware joints. - Inefficient vacuum source.	- Check all joints and re-grease if necessary. - Ensure the vacuum pump is functioning correctly and the tubing is intact.
No Distillate Collection	- Insufficient heating. - Thermometer bulb placed incorrectly. - Condenser water is too cold, causing solidification.	- Increase the heating mantle temperature gradually. - Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head. - For 3,3-Dimethylbutyric acid, this is less of a concern due to its low melting point.
Poor Separation of Impurities	- Inefficient fractionating column. - Distilling too quickly.	- Use a longer or more efficient fractionating column. - Reduce the distillation rate to allow for better equilibration on the column.

Flash Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation	- Inappropriate solvent system. - Column was not packed properly (channeling).	- Optimize the mobile phase polarity using TLC. A gradient elution may be necessary. - Repack the column carefully to ensure a homogenous stationary phase bed.
Compound Stuck on the Column	- Solvent polarity is too low. - Irreversible adsorption to the stationary phase.	- Increase the polarity of the mobile phase. - For acidic compounds like 3,3-Dimethylbutyric acid on silica gel, adding a small amount of acetic or formic acid to the eluent can help.
Tailing of the Product Peak	- Sample overload. - Interaction of the carboxylic acid with the stationary phase.	- Reduce the amount of sample loaded onto the column. - Add a modifier to the mobile phase (e.g., a small amount of acid) to reduce interactions with the stationary phase.

Logical Relationship Diagram for Troubleshooting Distillation

Caption: Troubleshooting logic for fractional vacuum distillation.

References

• 1. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 5. teledynelabs.com [teledynelabs.com]

Troubleshooting low yields in the esterification of 3,3-Dimethylbutyric acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the esterification of 3,3-dimethylbutyric acid. The sterically hindered nature of this carboxylic acid presents unique challenges, which are addressed in the following sections.

Troubleshooting Guides (Question & Answer Format)

Q1: My Fischer esterification of 3,3-Dimethylbutyric acid is resulting in very low yields. What are the likely causes?

A1: Low yields in the Fischer esterification of 3,3-Dimethylbutyric acid are common and can be attributed to several factors, primarily stemming from the steric hindrance of the tert-butyl group adjacent to the carboxylic acid. This steric bulk impedes the nucleophilic attack of the alcohol on the protonated carbonyl carbon.[1]

Common Causes for Low Yield:

• Steric Hindrance: The bulky tert-butyl group physically blocks the approach of the alcohol to the reaction center, slowing down the reaction rate significantly.

• Reversible Reaction: The Fischer esterification is an equilibrium reaction. The presence of water, a byproduct, can drive the reaction backward, hydrolyzing the ester back to the carboxylic acid and alcohol.[1][2]

• Incomplete Reaction: Due to the slow reaction rate, the reaction may not have reached equilibrium within the allotted time.

• Suboptimal Reaction Conditions: Incorrect temperature, insufficient catalyst, or an inappropriate molar ratio of reactants can all contribute to poor yields.

• Side Reactions: At higher temperatures, tertiary alcohols are prone to elimination, and other side reactions can occur, consuming starting materials.[3]

Q2: How can I improve the yield of my Fischer esterification for this acid?

A2: To improve the yield, you need to address the equilibrium and kinetic limitations of the reaction.

Strategies for Yield Improvement:

• Use a Large Excess of Alcohol: Using the alcohol as the solvent (a large excess) can shift the equilibrium towards the product side according to Le Châtelier's principle.[1]

• Remove Water: Employing a Dean-Stark apparatus to azeotropically remove water as it is formed is a highly effective method to drive the reaction to completion.[3]

• Increase Reaction Time: Given the slow reaction rate, extending the reflux time can allow the reaction to proceed further towards completion.

• Optimize Catalyst Loading: Ensure an adequate amount of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is used.[3]

Q3: I am still struggling with low yields using Fischer esterification. Are there alternative methods for esterifying 3,3-Dimethylbutyric acid?

A3: Yes, for sterically hindered acids like 3,3-Dimethylbutyric acid, alternative methods that activate the carboxylic acid are often more effective. The Steglich esterification is a highly recommended alternative.[4][5]

This method uses a coupling agent, typically dicyclohexylcarbodiimide (B1669883) (DCC) or a water-soluble alternative like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).[5][6] This reaction is milder and often provides significantly higher yields for sterically demanding substrates.[4]

Q4: My Steglich esterification is also giving a lower-than-expected yield. What could be going wrong?

A4: While generally more effective, low yields in a Steglich esterification can still occur.

Potential Issues with Steglich Esterification:

• Reagent Purity: The purity of the carboxylic acid, alcohol, DCC (or EDC), and DMAP is crucial. Impurities can interfere with the reaction.

• Anhydrous Conditions: The reaction is sensitive to water, which can react with the activated carboxylic acid intermediate. Ensure all glassware is dry and use anhydrous solvents.

• Side Reactions: A common side reaction is the formation of an N-acylurea byproduct from the rearrangement of the O-acylisourea intermediate. This is more likely if the alcohol is not reactive enough or if the reaction is slow. DMAP helps to minimize this side reaction.[4]

• Insufficient DMAP: A catalytic amount of DMAP is essential for the reaction to proceed efficiently.[6]

• Workup Issues: Improper workup can lead to product loss. The dicyclohexylurea (DCU) byproduct from DCC is a solid that needs to be effectively removed by filtration.

Frequently Asked Questions (FAQs)

Q: What is the primary challenge in esterifying 3,3-Dimethylbutyric acid?

A: The main challenge is the significant steric hindrance caused by the bulky tert-butyl group adjacent to the carboxylic acid functional group. This steric bulk hinders the approach of the alcohol nucleophile in traditional esterification methods like the Fischer esterification.

Q: Which esterification method is generally recommended for 3,3-Dimethylbutyric acid?

A: The Steglich esterification, which utilizes a coupling agent like DCC or EDC and a catalyst such as DMAP, is generally the recommended method for sterically hindered carboxylic acids like 3,3-Dimethylbutyric acid due to its milder reaction conditions and typically higher yields.[4][5]

Q: Can I use a tertiary alcohol for the esterification of 3,3-Dimethylbutyric acid?

A: Using tertiary alcohols in Fischer esterification is generally not recommended as they are prone to elimination under the acidic and high-temperature conditions.[3] For Steglich esterification, while possible, the reaction may be very slow due to the combined steric hindrance of both the acid and the alcohol.

Q: How do I remove the dicyclohexylurea (DCU) byproduct from my Steglich esterification reaction?

A: Dicyclohexylurea (DCU) is a white solid that is largely insoluble in many common organic solvents like dichloromethane (B109758) or diethyl ether. It can be removed by filtration of the reaction mixture. Sometimes, concentrating the filtrate and redissolving the residue in a minimal amount of a solvent in which the product is soluble but the DCU is not (like cold diethyl ether) followed by another filtration can help remove residual DCU.

Data Presentation

The following table provides an illustrative comparison of expected yields for the esterification of a sterically hindered carboxylic acid like 3,3-Dimethylbutyric acid with a primary alcohol (e.g., methanol (B129727) or ethanol) using different methods. Note: This data is representative and actual yields may vary based on specific reaction conditions and the alcohol used.

Esterification Method	Catalyst/Reagents	Typical Temperature	Typical Reaction Time	Expected Yield Range
Fischer Esterification	H₂SO₄ (catalytic)	Reflux	8 - 24 hours	10% - 40%
Steglich Esterification	DCC, DMAP (catalytic)	Room Temperature	2 - 12 hours	70% - 95%
Acid Chloride Formation followed by Alcoholysis	1. SOCl₂ or (COCl)₂ 2. Alcohol, Pyridine	Room Temperature	1 - 4 hours	80% - 98%

Experimental Protocols

Protocol 1: Fischer Esterification of 3,3-Dimethylbutyric Acid with Ethanol (B145695)

Materials:

• 3,3-Dimethylbutyric acid

• Ethanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (B28343) (optional, for Dean-Stark)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, Dean-Stark trap (optional), heating mantle, separatory funnel, rotary evaporator.

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add 3,3-Dimethylbutyric acid (1.0 eq).

• Add a large excess of anhydrous ethanol (e.g., 10-20 eq, can also serve as the solvent). If using a Dean-Stark trap, add toluene as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Attach a reflux condenser (and Dean-Stark trap if used) and heat the mixture to reflux.

• Monitor the reaction progress by TLC or GC. Allow the reaction to reflux for 8-24 hours, or until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• If ethanol was used in large excess, remove most of it using a rotary evaporator.

• Dilute the residue with diethyl ether or ethyl acetate (B1210297) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (carefully, CO₂ evolution), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by distillation or column chromatography.

Protocol 2: Steglich Esterification of 3,3-Dimethylbutyric Acid with Benzyl (B1604629) Alcohol

Materials:

• 3,3-Dimethylbutyric acid

• Benzyl alcohol

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 0.5 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stir bar, ice bath, filtration apparatus, separatory funnel, rotary evaporator.

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3,3-Dimethylbutyric acid (1.0 eq), benzyl alcohol (1.1 eq), and a catalytic amount of DMAP (0.1 eq).

• Dissolve the components in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous dichloromethane dropwise to the cooled mixture.

• Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.

• Stir the reaction at room temperature for 2-12 hours, monitoring the progress by TLC. A white precipitate of dicyclohexylurea (DCU) will form.

• Once the reaction is complete, filter the mixture to remove the DCU precipitate and wash the solid with a small amount of cold dichloromethane.

• Combine the filtrate and washings and transfer to a separatory funnel.

• Wash the organic layer sequentially with 0.5 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: Troubleshooting workflow for low esterification yields.

Caption: Mechanism of Fischer Esterification.

Caption: Mechanism of Steglich Esterification.

References

• 1. athabascau.ca [athabascau.ca]
• 2. Esterification Discussion | Writing in Biology [bcrc.bio.umass.edu]
• 3. Buy Methyl 2,3-dimethylbutanoate (EVT-2713633) | 30540-29-5 [evitachem.com]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. Steglich esterification - Wikipedia [en.wikipedia.org]
• 6. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]

Preventing azine formation in Wolff-Kishner reduction for 3,3-Dimethylbutyric acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Wolff-Kishner reduction for the synthesis of 3,3-dimethylbutyric acid. Our focus is to address common challenges, with a specific emphasis on preventing the formation of azine impurities.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the Wolff-Kishner reduction, and how can I spot it?

A1: The most prevalent side reaction is the formation of an azine. This occurs when the intermediate hydrazone reacts with another molecule of the starting aldehyde or ketone. Azine formation is particularly favored in the presence of water. You can often identify azine formation by a noticeable decrease in the yield of your desired product and the appearance of a higher molecular weight, often colored, impurity in your crude reaction mixture, which can be confirmed by analytical techniques such as TLC, GC-MS, or NMR.

Q2: I'm observing a significant amount of starting material in my reaction mixture even after prolonged reaction times. What could be the issue?

A2: Incomplete conversion is often due to two main factors:

• Insufficient Temperature: The decomposition of the hydrazone intermediate to the final product requires high temperatures, typically around 180-200°C. The presence of water, formed during the initial hydrazone formation, can lower the boiling point of the reaction mixture, preventing it from reaching the necessary temperature.

• Steric Hindrance: While less of a concern for 3,3-dimethylbutanal, highly sterically hindered carbonyl compounds can form the hydrazone intermediate at a very slow rate.

Q3: Are there alternatives to the classical Wolff-Kishner reduction that are more effective at preventing side reactions?

A3: Yes, several modifications to the original Wolff-Kishner protocol have been developed to improve yields and minimize side reactions. The most common and effective for preventing azine formation is the Huang-Minlon modification . Other modifications like the Cram, Barton, and Henbest methods offer milder reaction conditions or are better suited for specific types of substrates, such as those that are base-sensitive or sterically hindered.

Troubleshooting Guide: Preventing Azine Formation

Issue: Low yield of 3,3-dimethylbutyric acid due to significant azine formation.

Primary Cause: Presence of water and unreacted starting material in the reaction mixture during the high-temperature decomposition step.

Solutions:

• Implement the Huang-Minlon Modification: This is the most effective method to suppress azine formation. By distilling off water and excess hydrazine (B178648) after the initial formation of the hydrazone, you remove the components that lead to the side reaction before proceeding to the high-temperature reduction step.[1][2]

• Ensure Anhydrous Conditions: While the Huang-Minlon modification removes water in situ, starting with anhydrous solvents and reagents can further minimize the potential for side reactions.

• Control the Rate of Hydrazone Formation: In some cases, slow addition of the carbonyl compound to the hydrazine solution can help to ensure that the carbonyl compound is consumed in the formation of the hydrazone before it has a chance to react with already-formed hydrazone.

• Use of Pre-formed Hydrazones: For particularly sensitive substrates, the hydrazone can be synthesized and isolated in a separate step. This ensures that no unreacted carbonyl compound is present during the base-mediated decomposition.

Data Presentation: Comparison of Wolff-Kishner Reduction Protocols

The following table summarizes the key differences and expected outcomes for various Wolff-Kishner reduction protocols.

Protocol	Base	Solvent	Temperature	Key Feature	Typical Yield
Classical Wolff-Kishner	Sodium Ethoxide	Ethanol	~180°C (sealed tube)	Original procedure, often suffers from low yields due to side reactions.	48% (for β-(p-phenoxybenzoyl)propionic acid)[1]
Huang-Minlon Modification	KOH or NaOH	Diethylene Glycol	190-200°C	In situ water and excess hydrazine removal after hydrazone formation.	95% (for γ-(p-phenoxyphenyl)butyric acid)[1], 90% (for 3,3-dimethylbutyric acid)
Cram Modification	Potassium tert-butoxide	DMSO	Room Temperature	Milder conditions, suitable for base-sensitive substrates. Requires pre-formed hydrazone.	Varies with substrate
Barton Modification	Sodium Metal	Diethylene Glycol	Higher Temperatures	Vigorous exclusion of water, suitable for sterically hindered ketones.	Varies with substrate
Henbest Modification	Potassium tert-butoxide	Toluene	Reflux	Milder than Huang-Minlon, suitable for base-sensitive compounds.	Varies with substrate

Experimental Protocols

Protocol 1: Synthesis of 3,3-Dimethylbutyric Acid via Huang-Minlon Modification of the Wolff-Kishner Reduction

This protocol is adapted from a patented procedure for the synthesis of 3,3-dimethylbutyric acid.

Materials:

• 2-oxo-3,3-dimethylbutanoic acid (trimethylpyruvic acid)

• Hydrazine hydrate (B1144303)

• Potassium hydroxide (B78521) (KOH)

• Triethylene glycol (triglycol)

• Toluene

• Concentrated hydrochloric acid (HCl)

Procedure:

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, combine 28 g of trimethylpyruvic acid, 30 g of hydrazine hydrate, and 62.8 g of potassium hydroxide in 200 ml of triethylene glycol.

• Heat the mixture to reflux and maintain for 2 hours.

• Water and Excess Hydrazine Removal: Remove the reflux condenser and arrange for distillation. Continue heating to distill off excess hydrazine hydrate and water. The internal temperature of the reaction mixture will rise to 190-200°C.

• Decomposition: Once the temperature has stabilized in the 190-200°C range, continue heating until the evolution of nitrogen gas ceases.

• Work-up: Cool the reaction mixture to room temperature.

• Add 300 ml of water and carefully adjust the pH to 2 with concentrated hydrochloric acid.

• Extract the aqueous phase several times with toluene.

• Combine the organic phases and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by fractional distillation to yield 3,3-dimethylbutyric acid (boiling point 66-68°C at 8 mbar). The expected yield is approximately 90%.

Visualizations

Caption: Wolff-Kishner Reduction Pathway for 3,3-Dimethylbutanal.

Caption: Competing Azine Formation Pathway.

Caption: Troubleshooting Workflow for Low Yields.

References

• 1. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 2. Wolff-Kishner Reduction & Huang-Minlon Modification Explained [unacademy.com]

Difficulties in handling BF3 in 3,3-Dimethylbutyric acid synthesis

This guide provides troubleshooting advice and answers to frequently asked questions regarding the use of Boron Trifluoride (BF3) in the synthesis of 3,3-Dimethylbutyric acid. It is intended for researchers, scientists, and drug development professionals familiar with organic synthesis.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3,3-Dimethylbutyric acid when using BF3 as a catalyst.

Issue 1: Low or No Yield of 3,3-Dimethylbutyric Acid

• Question: My reaction has resulted in a very low yield or has failed completely. What are the likely causes and how can I fix this?

• Answer: Low yields in BF3-catalyzed reactions are most commonly traced back to catalyst deactivation or competing side reactions. The primary culprit is often moisture. BF3 is extremely hygroscopic and reacts readily with water.[1] This reaction, known as hydrolysis, forms boric acid and fluoroboric acid, consuming the catalyst.[2][3][4] Additionally, unwanted polymerization of reactants can consume starting materials, reducing the desired product yield.[1][5]

Issue 2: Difficulty in Product Purification and Removal of BF3

• Question: I am struggling to isolate pure 3,3-Dimethylbutyric acid. My final product seems to be contaminated with boron-containing impurities. How can I effectively remove the BF3 catalyst during workup?

• Answer: Boron trifluoride can form stable complexes with Lewis bases present in the reaction mixture, such as the carboxylic acid product itself or solvents. These complexes can be difficult to break down and may co-purify with the product. The hydrolysis of BF3 also produces boric and fluoroboric acids, which can complicate extraction. A thorough aqueous workup is essential. Quenching the reaction mixture by carefully adding it to a cold, dilute basic solution (e.g., sodium bicarbonate or sodium carbonate) can help neutralize the acidic species and break down BF3 complexes.[6] This is often followed by extraction with an organic solvent and subsequent washes with brine.

Issue 3: Reaction Mixture is Fuming or Showing Signs of Corrosion

• Question: When I handle the BF3 reagent or during the reaction, I observe white fumes and/or signs of corrosion on my equipment. What is happening and is it dangerous?

• Answer: Boron trifluoride gas is highly toxic and corrosive.[7][8][9] It reacts instantly with moisture in the air to form a visible white mist of acidic BF3 hydrates.[1][10] This acidic mist is corrosive to skin, mucous membranes, and laboratory equipment.[1][7] Using the more manageable liquid complex, Boron Trifluoride Etherate (BF3-OEt2), reduces but does not eliminate this risk, as it is also moisture-sensitive and can release BF3 gas.[11] All handling must be performed in a well-ventilated chemical fume hood using dry glassware and an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.[7][11]

Troubleshooting Summary Table

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	Moisture Contamination: Reagents, solvents, or glassware are not perfectly dry, leading to BF3 hydrolysis.[1][11]	Thoroughly dry all glassware in an oven before use. Use anhydrous solvents and fresh, properly stored reagents. Handle all materials under an inert atmosphere.[6][11]
Catalyst Inactivity: The BF3 or BF3-OEt2 reagent may be old or improperly stored, having already reacted with atmospheric moisture.	Use a fresh bottle of BF3-OEt2. Procure reagents from reputable suppliers who provide comprehensive safety data sheets.[11]
Side Reactions: Polymerization of the alkene starting material (e.g., vinylidene chloride) is a known side reaction catalyzed by Lewis acids like BF3.[1][5]	Optimize reaction temperature and catalyst concentration. Consider the use of a polymerization inhibitor if the problem persists.
Difficult Purification	Stable BF3 Complexes: The product or other species in the mixture form stable adducts with BF3.	During workup, quench the reaction in a cold, aqueous basic solution (e.g., NaHCO3) to hydrolyze BF3 and break complexes. Perform multiple aqueous washes.
Acidic Byproducts: Hydrolysis of BF3 forms boric and fluoroboric acid.[2][3][12]	Neutralize the reaction mixture with a base during workup before extraction.
Safety Hazards	Fuming Reagent: Exposure of BF3 or BF3-OEt2 to atmospheric moisture.[1][10]	Handle reagents exclusively in a certified chemical fume hood under an inert atmosphere (nitrogen or argon).[7] Use dry syringes or cannulas for transfers.[11]
Equipment Corrosion: The acidic nature of BF3 and its hydrates corrodes metal components.[1]	Use glass or other resistant materials for the reaction setup. Ensure vacuum pump exhausts are properly vented to avoid corrosion of internal components.[13]

Frequently Asked Questions (FAQs)

Q1: Why is BF3 used in the synthesis of 3,3-Dimethylbutyric acid? BF3 is a powerful and versatile Lewis acid, meaning it can accept an electron pair.[8] In this synthesis, it acts as a catalyst, activating the reactants (e.g., tert-butanol (B103910) and vinylidene chloride) to facilitate the formation of the carbon-carbon bond required for the final product.[8][14][15] Its strong electrophilic nature makes it effective in promoting reactions like alkylations and acylations.[16]

Q2: What is the difference between BF3 gas and BF3 Etherate (BF3-OEt2)? BF3 is a toxic, colorless gas that is difficult to handle.[2][8] BF3-OEt2 is a liquid coordination complex formed between boron trifluoride and diethyl ether.[11][17] This complex is more stable and easier to handle than the gas, making it a convenient liquid source of BF3 for laboratory-scale reactions.[11][16][17]

Q3: What are the primary hazards associated with BF3 and BF3-OEt2? Both substances are highly hazardous. Key risks include:

• Corrosivity: They cause severe chemical burns to the skin, eyes, and respiratory tract.[7][11]

• Toxicity: Inhalation of BF3 gas can be fatal and may cause delayed effects like pulmonary edema.[7][18][19]

• Moisture Reactivity: They react vigorously with water, releasing corrosive and toxic fumes.[8][9][11]

Q4: What personal protective equipment (PPE) is mandatory when working with BF3? Non-negotiable PPE includes:

• Eye Protection: ANSI-approved chemical splash goggles and a face shield.[7]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Wearing two pairs is often recommended.[7][11]

• Body Protection: A flame-resistant laboratory coat, buttoned to its full length, along with full-length pants and closed-toed shoes.[7] All work must be conducted in a certified chemical fume hood.[7]

Q5: How should BF3-OEt2 be properly stored? BF3-OEt2 must be stored in tightly sealed containers to protect it from atmospheric moisture.[11] It is best stored under an inert atmosphere like nitrogen or argon in a cool, dry, and well-ventilated area away from incompatible substances such as water, alcohols, bases, and oxidizing agents.[7][11]

Q6: Are there alternatives to BF3 for synthesizing 3,3-Dimethylbutyric acid? Yes. Due to the handling difficulties associated with BF3, alternative synthesis routes have been developed.[15] One common method involves the Wolff-Kishner reduction of trimethylpyruvic acid using hydrazine (B178648) hydrate (B1144303) and a base.[14][15][20] This process avoids the use of BF3 entirely.[15]

Experimental Workflow and Logic Diagrams

Experimental Workflow for BF3-Catalyzed Synthesis

The following diagram outlines the general steps for carrying out the synthesis, emphasizing the critical handling requirements for BF3.

General workflow for BF3-catalyzed synthesis.

Troubleshooting Logic Diagram

This diagram provides a logical path for diagnosing common problems during the synthesis.

A decision tree for troubleshooting common issues.

References

• 1. boreal-laser.com [boreal-laser.com]
• 2. Boron trifluoride - Wikipedia [en.wikipedia.org]
• 3. BF3 on hydrolysis forms a H3BO3 b HBF4 c both a and class 11 chemistry CBSE [vedantu.com]
• 4. `BF_(3)` on hydrolysis forms [allen.in]
• 5. researchgate.net [researchgate.net]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. purdue.edu [purdue.edu]
• 8. youtube.com [youtube.com]
• 9. medcraveonline.com [medcraveonline.com]
• 10. stacks.cdc.gov [stacks.cdc.gov]
• 11. nbinno.com [nbinno.com]
• 12. quora.com [quora.com]
• 13. researchgate.net [researchgate.net]
• 14. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 15. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 16. What are Boron Trifluoride Etherate uses in Organic Chemistry? - Shandong Heyi Gas Co., Ltd. [heyigasglobal.com]
• 17. Boron Trifluoride Diethyl Etherate [commonorganicchemistry.com]
• 18. WERCS Studio - Application Error [assets.thermofisher.com]
• 19. Boron Trifluoride Guide: Safety, Hazards, Industry Usage and More [cloudsds.com]
• 20. US5907060A - Process for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3,3-Dimethylbutyric Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the selectivity of 3,3-Dimethylbutyric acid synthesis.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of 3,3-Dimethylbutyric acid, categorized by the synthetic method.

Synthesis from Trimethylpyruvic Acid (Wolff-Kishner Reduction Approach)

Q1: What are the main advantages of synthesizing 3,3-Dimethylbutyric acid from trimethylpyruvic acid and hydrazine (B178648)?

A1: This method, a modification of the Wolff-Kishner reduction, provides high selectivity and yields.[1] A significant advantage is that it avoids the use of boron trifluoride (BF3), which can be difficult to handle.[1][2] The process is also effective in reducing the levels of other organic acid impurities in the final product.[2]

Q2: What is the key intermediate in this synthesis?

A2: The reaction proceeds through the formation of a hydrazone or a ketazine intermediate.[2][3] This intermediate is formed by the reaction of trimethylpyruvic acid with hydrazine hydrate (B1144303).[1][3]

Q3: What types of bases are effective for the final step of the reaction?

A3: Alkali metal hydroxides or alkali metal alkoxides are preferred bases. Examples include sodium hydroxide (B78521), potassium hydroxide, sodium methoxide, sodium ethoxide, and potassium tert-butoxide.[1]

Synthesis via Grignard Reagent Carboxylation

Q1: What is the primary challenge in using Grignard reagents for this synthesis?

A1: A common side reaction is the formation of the Wurtz coupling product, where the Grignard reagent reacts with the starting alkyl halide.[4][5][6] This reduces the yield of the desired carboxylic acid.

Q2: How can the selectivity of the Grignard reaction be improved?

A2: Studies have shown that a continuous production process can improve the selectivity of Grignard reagent formation and reduce Wurtz coupling compared to a semi-batch process.[4][5]

Q3: What are the limitations of the Grignard reagent carboxylation method?

A3: This method is sensitive to the presence of functional groups that are incompatible with Grignard reagents, such as hydroxyl (O-H), amine (N-H), thiol (S-H), and carbonyl (C=O) groups in the starting material.[7]

Synthesis by Oxidation of 3,3-Dimethylbutanal

Q1: Is the oxidation of 3,3-dimethylbutanal a viable method for producing 3,3-Dimethylbutyric acid?

A1: Yes, the oxidation of 3,3-dimethylbutanal is a common and efficient method for synthesizing 3,3-Dimethylbutyric acid.[8]

Q2: What reaction conditions have been shown to give high yields for this oxidation?

A2: A reaction using oxygen with copper(II) acetate (B1210297) monohydrate and cobalt(II) diacetate tetrahydrate as catalysts in water at 20°C has been reported to achieve a 95% yield.[9]

Troubleshooting Guides

This section provides solutions to specific issues that may be encountered during the synthesis of 3,3-Dimethylbutyric acid.

Troubleshooting Workflow: General Approach

Caption: General troubleshooting workflow for synthesis issues.

Issue 1: Low Yield in Wolff-Kishner Type Synthesis from Trimethylpyruvic Acid

Possible Cause	Troubleshooting Step
Incomplete formation of the hydrazone/ketazine intermediate.	Ensure the correct stoichiometry of hydrazine hydrate is used. Monitor the reaction progress by TLC or other appropriate analytical methods. Consider adjusting the reaction time or temperature for the first step.[1]
Inefficient decomposition of the intermediate.	Verify the type and concentration of the base used. Ensure the temperature for the second step is sufficiently high (typically 100°C to 280°C) to drive the reaction to completion.[1]
Loss of product during workup.	During acidification, ensure the pH is low enough (e.g., pH 2) to fully protonate the carboxylate.[3] Use an appropriate extraction solvent and perform multiple extractions to maximize recovery.

Issue 2: Presence of Wurtz Coupling Byproduct in Grignard Synthesis

Possible Cause	Troubleshooting Step
High local concentration of alkyl halide.	Add the alkyl halide slowly to the magnesium turnings to maintain a low concentration.
Reaction conditions favoring Wurtz coupling.	Consider switching to a continuous flow setup, which has been shown to improve selectivity and reduce Wurtz coupling.[4][5]
Impurities in the solvent or on the magnesium surface.	Ensure the use of anhydrous solvents and that the magnesium turnings are activated (e.g., by grinding or using a small amount of iodine).

Reaction Pathway: Wolff-Kishner Variant

Caption: Synthesis of 3,3-Dimethylbutyric acid via Wolff-Kishner variant.

Data Presentation

Table 1: Comparison of Reported Yields for Different Synthesis Methods

Synthesis Method	Starting Materials	Key Reagents/Catalysts	Reported Yield	Reference
Wolff-Kishner Variant	Trimethylpyruvic acid, Hydrazine hydrate	Potassium hydroxide, Triethylene glycol	90%	[3]
Aldehyde Oxidation	3,3-dimethylbutanal	O₂, Cu(OAc)₂·H₂O, Co(OAc)₂·4H₂O	95%	[9]

Experimental Protocols

Protocol 1: Synthesis of 3,3-Dimethylbutyric Acid via Wolff-Kishner Variant

This protocol is adapted from patent literature and should be performed by qualified personnel with appropriate safety precautions.[3]

Materials:

• Trimethylpyruvic acid (28 g)

• Hydrazine hydrate (30 g)

• Potassium hydroxide (62.8 g)

• Triethylene glycol (200 ml)

• Toluene

• Concentrated hydrochloric acid

• Water

Procedure:

• Combine trimethylpyruvic acid, hydrazine hydrate, and potassium hydroxide in triethylene glycol.

• Heat the mixture to reflux for 2 hours.

• Distill off the excess hydrazine hydrate.

• Continue heating until gas evolution ceases. The internal temperature should reach 190-200°C.

• Cool the reaction mixture and add 300 ml of water.

• Adjust the pH to 2 using concentrated hydrochloric acid.

• Extract the aqueous phase multiple times with toluene.

• Combine the organic phases and purify by fractional distillation (66-68°C at 8 mbar) to isolate 3,3-Dimethylbutyric acid.

Protocol 2: Synthesis of 3,3-Dimethylbutyric Acid via Aldehyde Oxidation

This protocol is a general representation based on available data and may require optimization.[9]

Materials:

• 3,3-dimethylbutanal (1 mmol)

• Copper(II) acetate monohydrate (0.0001 mmol)

• Cobalt(II) diacetate tetrahydrate (0.0001 mmol)

• Water (2 ml)

• Oxygen (balloon)

Procedure:

• In a 15 ml glass reaction tube, combine water, 3,3-dimethylbutanal, copper(II) acetate monohydrate, and cobalt(II) diacetate tetrahydrate.

• Connect an oxygen balloon to the reaction tube.

• Place the reaction tube in a 20°C water bath and stir the mixture for 3 hours.

• Upon completion of the reaction, extract, concentrate, and dry the product to a constant weight to obtain 3,3-Dimethylbutyric acid.

Experimental Workflow: Grignard Carboxylation

Caption: Workflow for Grignard carboxylation to synthesize 3,3-Dimethylbutyric acid.

References

• 1. US5907060A - Process for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 2. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 3. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale [publica.fraunhofer.de]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. nbinno.com [nbinno.com]
• 9. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]

Scaling up the synthesis of 3,3-Dimethylbutyric acid for industrial production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the scaling up of 3,3-Dimethylbutyric acid synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 3,3-Dimethylbutyric acid, providing potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield in Wolff-Kishner Reduction of Trimethylpyruvic Acid

• Question: We are experiencing significantly lower than expected yields (below 80%) when synthesizing 3,3-Dimethylbutyric acid via the Wolff-Kishner reduction of trimethylpyruvic acid. What are the potential causes and how can we troubleshoot this?

• Answer: Low yields in this reaction can stem from several factors. Here is a step-by-step guide to troubleshoot the issue:

  • Incomplete Hydrazone Formation: The initial reaction between trimethylpyruvic acid and hydrazine (B178648) hydrate (B1144303) to form the hydrazone is critical. Ensure the reaction goes to completion.

    • Solution: Consider extending the reaction time for this step or slightly increasing the molar ratio of hydrazine hydrate. The reaction temperature for this initial step is typically between 20°C and 180°C.[1]

  • Suboptimal Temperature for Nitrogen Elimination: The subsequent heating step with a base to eliminate nitrogen gas is temperature-sensitive.

    • Solution: Ensure the reaction mixture reaches a temperature between 100°C and 280°C, with a preferred range of 100°C to 250°C, until gas evolution ceases.[1] Insufficient temperature can lead to an incomplete reaction.

  • Base Strength and Concentration: The choice and amount of base are crucial for the final elimination step.

    • Solution: Alkali metal hydroxides like potassium hydroxide (B78521) or sodium hydroxide are commonly used.[1] Ensure the molar ratio of the intermediate hydrazone to the base is appropriate, typically ranging from 1:2 to 1:6.[2]

  • Inefficient Product Extraction: The final product, 3,3-Dimethylbutyric acid, needs to be efficiently extracted from the acidified aqueous phase.

    • Solution: Use an appropriate organic solvent for extraction, such as toluene (B28343) or diethyl ether. Perform multiple extractions to maximize the recovery of the product.[1][3]

Issue 2: Byproduct Formation in Grignard-based Synthesis

• Question: Our synthesis of 3,3-Dimethylbutyric acid, which involves a Grignard reagent, is resulting in significant byproduct formation, complicating purification. How can we minimize these side reactions?

• Answer: Grignard reactions are sensitive and prone to side reactions if not carefully controlled. Here are key areas to focus on:

  • Reaction with a-Protons: Grignard reagents are strong bases and can deprotonate any acidic protons alpha to a carbonyl group, leading to enolization and reduced yield.

    • Solution: Maintain a very low reaction temperature (e.g., -78°C) to disfavor the enolization pathway.[4] Consider the slow, dropwise addition of the Grignard reagent to the electrophile to avoid localized high concentrations.

  • Reaction with Water: Grignard reagents react readily with water, which will quench the reagent and reduce the yield.

    • Solution: Ensure all glassware is rigorously dried before use, and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[4]

  • Formation of Tertiary Alcohols: In reactions with esters, Grignard reagents can add twice, leading to the formation of a tertiary alcohol instead of the desired ketone intermediate.[5]

    • Solution: Use a less reactive organometallic reagent, such as an organocadmium or organocuprate (Gilman) reagent, which are generally less reactive towards ketones.[4] Alternatively, employing a Weinreb amide can prevent the second addition.[4]

Issue 3: Incomplete Oxidation of 3,3-Dimethylbutanal

• Question: We are attempting the synthesis of 3,3-Dimethylbutyric acid by oxidizing 3,3-dimethylbutanal, but the conversion is low. How can we drive the reaction to completion?

• Answer: Incomplete oxidation can be due to several factors related to the catalyst, oxidant, and reaction conditions.

  • Catalyst Activity: The choice and activity of the catalyst are paramount for efficient oxidation.

    • Solution: A combination of copper(II) acetate (B1210297) monohydrate and cobalt(II) diacetate tetrahydrate has been shown to be effective.[6] Ensure the catalyst is not deactivated and is used in the correct loading.

  • Oxidant Delivery: The reaction typically uses oxygen as the oxidant.

    • Solution: Ensure efficient bubbling of oxygen through the reaction mixture. The reaction is typically carried out under normal pressure oxygen (760.051 Torr).[6]

  • Reaction Time and Temperature: The reaction may not have been allowed to proceed for a sufficient duration or at an optimal temperature.

    • Solution: The reaction is typically run at 20°C for about 3 hours.[6] Monitor the reaction progress using techniques like TLC or GC to determine the optimal reaction time.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial synthesis routes for 3,3-Dimethylbutyric acid?

A1: The most prevalent industrial synthesis routes are:

• Wolff-Kishner Reduction of Trimethylpyruvic Acid: This method involves reacting trimethylpyruvic acid (also known as 3,3-dimethyl-2-oxobutyric acid) with hydrazine hydrate to form a hydrazone, which is then treated with a strong base to yield 3,3-Dimethylbutyric acid.[2][3] This process is known for providing the product selectively and in high yields.[1]

• Oxidation of 3,3-Dimethylbutanal: This route involves the direct oxidation of 3,3-dimethylbutanal to the corresponding carboxylic acid.[7]

• Reaction of tert-Butanol or tert-Butyl Chloride with Vinylidene Chloride: This method utilizes sulfuric acid and boron trifluoride (BF3) as catalysts. However, the handling of BF3 can be problematic on an industrial scale.[2][3]

Q2: What are the key safety precautions to consider during the industrial production of 3,3-Dimethylbutyric acid?

A2: Safety is paramount, especially when handling hazardous reagents. Key precautions include:

• Hydrazine Hydrate: Hydrazine is toxic and a suspected carcinogen. All handling should be done in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Boron Trifluoride (BF3): BF3 is a toxic and corrosive gas. Its use requires specialized equipment and handling procedures.[2][3]

• Grignard Reagents: These are highly reactive and can be pyrophoric (ignite spontaneously in air). They react violently with water. All operations involving Grignard reagents must be conducted under a dry, inert atmosphere.[4]

• Strong Bases: Strong bases like potassium hydroxide can cause severe burns. Appropriate PPE should be worn.

Q3: How can the purity of the final 3,3-Dimethylbutyric acid be improved?

A3: Achieving high purity is crucial for pharmaceutical and other high-value applications.[7] Purification can be enhanced by:

• Fractional Distillation: After extraction, fractional distillation of the crude product is an effective method to separate 3,3-Dimethylbutyric acid from byproducts and residual solvents.[3]

• Crystallization: If the product is a solid at room temperature or can be converted to a solid derivative, recrystallization can be a powerful purification technique.

• Chromatography: For very high purity requirements, column chromatography on silica (B1680970) gel can be employed, although this may be less feasible for very large industrial scales.[4]

Q4: What are the typical byproducts in the synthesis of 3,3-Dimethylbutyric acid and how can they be minimized?

A4: Byproduct formation depends on the chosen synthesis route.

• In the synthesis starting from pinacolone (B1678379) to produce the intermediate trimethylpyruvic acid, byproducts such as monochloro, trichloro, and tert-butyl chlorinated species can form during the chlorination step.[8] Minimizing these requires careful control of the chlorination conditions.

• In Grignard-based syntheses, the primary byproduct is often a tertiary alcohol resulting from a double addition to an ester starting material.[4][5] This can be minimized by using less reactive organometallic reagents or Weinreb amides and maintaining low reaction temperatures.[4]

Experimental Protocols

Protocol 1: Synthesis of 3,3-Dimethylbutyric Acid via Wolff-Kishner Reduction

This protocol is based on the reaction of trimethylpyruvic acid with hydrazine hydrate followed by base-mediated decomposition.

• Step 1: Hydrazone Formation

  • In a suitable reactor, combine 28g of trimethylpyruvic acid, 30g of hydrazine hydrate, and 200 ml of triethylene glycol.

  • Heat the mixture at reflux for 2 hours.

• Step 2: Decomposition and Product Formation

  • Add 62.8g of potassium hydroxide to the reaction mixture.

  • Distill off the excess hydrazine hydrate.

  • Continue heating the mixture until the evolution of nitrogen gas ceases. The internal temperature will typically reach 190-200°C.[3]

• Step 3: Work-up and Purification

  • Cool the reaction mixture and add 300 ml of water.

  • Adjust the pH to 2 using concentrated hydrochloric acid.

  • Extract the aqueous phase multiple times with toluene.

  • Combine the organic phases and perform fractional distillation to isolate the 3,3-Dimethylbutyric acid. A yield of approximately 90% can be expected.[3]

Quantitative Data Summary

Synthesis Route	Starting Materials	Key Reagents	Temperature (°C)	Reaction Time	Yield (%)	Reference
Wolff-Kishner Reduction	Trimethylpyruvic acid	Hydrazine hydrate, KOH, Triethylene glycol	190-200	Not specified	90	[3]
Oxidation	3,3-Dimethylbutyraldehyde	O2, Cu(OAc)2·H2O, Co(OAc)2·4H2O	20	3 hours	95	[6]

Visualizations

Caption: Workflow for the synthesis of 3,3-Dimethylbutyric acid via Wolff-Kishner reduction.

Caption: Troubleshooting guide for low yield in 3,3-Dimethylbutyric acid synthesis.

References

• 1. US5907060A - Process for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 2. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 3. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. CN111170846A - A kind of method for preparing 3,3-dimethyl-2-oxo-butyric acid - Google Patents [patents.google.com]

Stability issues of 3,3-Dimethylbutyric acid under different storage conditions

Welcome to the technical support center for 3,3-Dimethylbutyric acid. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the stability and handling of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3,3-Dimethylbutyric acid?

For optimal stability, 3,3-Dimethylbutyric acid should be stored in a cool, dry, and well-ventilated area.[1][2] The container should be tightly sealed to prevent exposure to moisture and air.[1][2] It is also advisable to keep it away from sources of ignition, heat, sparks, and open flames as it is a combustible liquid.[1][3][4] For long-term storage, refrigeration at 2-8°C is recommended, and for high-purity material intended for sensitive applications, storage at -20°C under an inert atmosphere (e.g., nitrogen or argon) is best practice.[5]

Q2: What materials are incompatible with 3,3-Dimethylbutyric acid?

3,3-Dimethylbutyric acid is incompatible with strong oxidizing agents and strong bases.[3][6] Contact with these substances should be avoided to prevent vigorous reactions.

Q3: Is 3,3-Dimethylbutyric acid stable under normal laboratory conditions?

Yes, 3,3-Dimethylbutyric acid is stable under normal temperatures and pressures.[1][4] However, as a carboxylic acid, its stability can be compromised under extreme pH, high temperatures, or in the presence of strong oxidizing agents over extended periods.

Q4: What are the known hazardous decomposition products of 3,3-Dimethylbutyric acid?

Upon combustion or thermal decomposition, 3,3-Dimethylbutyric acid may produce carbon monoxide (CO) and carbon dioxide (CO2).[1][3]

Troubleshooting Guide

Issue: I am observing a decrease in the concentration of my 3,3-Dimethylbutyric acid stock solution over time.

• Possible Cause 1: Evaporation. 3,3-Dimethylbutyric acid, like other short-chain fatty acids, can be volatile. An apparent loss of concentration may be due to evaporation, particularly if containers are not properly sealed or are opened frequently at room temperature.

  • Solution: Always use tightly sealed vials. For long-term storage, consider sealing vials with parafilm. Minimize the frequency and duration of opening the container. Prepare smaller aliquots for daily use to avoid repeated opening of the main stock.

• Possible Cause 2: Adsorption. The compound may adsorb to the surfaces of certain storage containers, especially some plastics.

  • Solution: It is recommended to use glass or chemical-resistant polypropylene (B1209903) vials for storing solutions of 3,3-Dimethylbutyric acid to minimize adsorption.[5]

• Possible Cause 3: Inaccurate Quantification. The observed decrease in concentration might be an artifact of the analytical method.

  • Solution: Ensure your analytical method (e.g., GC, HPLC) is properly validated for 3,3-Dimethylbutyric acid. Verify the calibration curve, extraction efficiency, and the potential need for derivatization for accurate detection.

Issue: I have noticed a change in the color of the 3,3-Dimethylbutyric acid upon storage.

• Possible Cause: Oxidation or Contamination. While generally stable, prolonged exposure to air (oxygen) or contamination with impurities could potentially lead to degradation, which may manifest as a color change.

  • Solution: For high-purity applications, consider storing under an inert atmosphere such as nitrogen or argon.[5] Ensure that all labware is scrupulously clean before use. If degradation is suspected, it is advisable to use a fresh batch of the acid and verify its purity.

Quantitative Data Summary

The following table summarizes illustrative stability data for 3,3-Dimethylbutyric acid under forced degradation conditions. This data is provided as an example of expected outcomes from a stability study and should be confirmed by experimental analysis.

Stress Condition	Duration	Temperature	% Recovery of 3,3-Dimethylbutyric Acid	% Degradation	Appearance of Solution
Acidic Hydrolysis (0.1 N HCl)	24 hours	60°C	~92%	~8%	Colorless
Alkaline Hydrolysis (0.1 N NaOH)	24 hours	60°C	~89%	~11%	Colorless
Oxidative (3% H₂O₂)	24 hours	Room Temp	~85%	~15%	Colorless
Thermal (Solid)	72 hours	80°C	>98%	<2%	No change
Thermal (Solution)	72 hours	80°C	~97%	~3%	Colorless
Photostability (Solid)	7 days	Room Temp	>99%	<1%	No change

Experimental Protocols

Protocol: Forced Degradation Study of 3,3-Dimethylbutyric Acid

This protocol is designed to intentionally degrade 3,3-Dimethylbutyric acid under various stress conditions to identify potential degradation products and establish its stability profile.[7][8][9]

Materials:

• 3,3-Dimethylbutyric acid

• Methanol (B129727) or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• Validated stability-indicating analytical method (e.g., HPLC-UV, LC-MS, or GC-MS)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 3,3-Dimethylbutyric acid at a known concentration (e.g., 1 mg/mL) in a suitable solvent such as a 50:50 mixture of methanol and water.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 24 hours.

  • Thermal Degradation (Solution): Heat the stock solution at 80°C for 72 hours.

  • Thermal Degradation (Solid): Store a known quantity of solid 3,3-Dimethylbutyric acid in a vial at 80°C for 72 hours.

  • Control Sample: Keep 1 mL of the stock solution mixed with 1 mL of water at 4°C.

• Sample Preparation for Analysis:

  • Allow all samples to return to room temperature.

  • Neutralize the acid and base hydrolysis samples with an equivalent amount of NaOH and HCl, respectively.

  • For the solid thermal degradation sample, dissolve it in the solvent to the initial stock concentration.

• Analysis:

  • Analyze all samples using a validated stability-indicating method.

  • Compare the chromatograms of the stressed samples to the control sample.

  • Identify and quantify the parent 3,3-Dimethylbutyric acid peak and any new peaks corresponding to potential degradation products. Mass spectrometry can be crucial for identifying the structure of unknown degradants.[10]

Visualizations

Caption: Experimental workflow for a forced degradation study.

Caption: Troubleshooting decision tree for concentration loss.

References

• 1. 3,3-Dimethylbutyric acid(1070-83-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. ijrpp.com [ijrpp.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medcraveonline.com [medcraveonline.com]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Reference Data & Comparative Studies

A Comparative Guide to 3,3-Dimethylbutyric Acid and Pivalic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the selection of appropriate building blocks and protecting groups is paramount to achieving desired molecular architectures and reaction outcomes. Among the sterically hindered carboxylic acids, 3,3-dimethylbutyric acid and its isomer, pivalic acid, are frequently employed, particularly for the introduction of bulky, stabilizing groups. This guide provides an objective comparison of their performance in organic synthesis, supported by available experimental data and detailed methodologies, to aid researchers in making informed decisions for their synthetic strategies.

At a Glance: Physicochemical Properties

A fundamental understanding of the intrinsic properties of 3,3-dimethylbutyric acid and pivalic acid is crucial for predicting their behavior in chemical reactions. The key difference lies in the position of the quaternary carbon atom relative to the carboxyl group, which influences both steric and electronic effects.

Property	3,3-Dimethylbutyric Acid	Pivalic Acid	Reference(s)
Structure	(CH₃)₃CCH₂COOH	(CH₃)₃CCOOH	N/A
IUPAC Name	3,3-Dimethylbutanoic acid	2,2-Dimethylpropanoic acid	[1],[2]
CAS Number	1070-83-3	75-98-9	[1],[2]
Molecular Formula	C₆H₁₂O₂	C₅H₁₀O₂	[1],[2]
Molecular Weight	116.16 g/mol	102.13 g/mol	[1],[2]
pKa	~4.79 (Predicted)	5.01 - 5.03	[3],[4][5]
Melting Point	-11 °C	32-35 °C	[6],[7]
Boiling Point	185-190 °C	163-164 °C	[6],[7]
Solubility in Water	19 g/L	25 g/L	[8],[9]

Structural and Reactivity Comparison

The seemingly subtle difference in the placement of the tert-butyl group results in distinct steric environments around the carbonyl carbon.

Caption: Steric hindrance comparison.

In pivalic acid, the bulky tert-butyl group is directly attached to the carbonyl carbon (α-position), creating significant steric hindrance. This directly impedes the approach of nucleophiles to the carbonyl carbon, making reactions like esterification more challenging and the resulting esters highly resistant to hydrolysis.[10]

In 3,3-dimethylbutyric acid, the tert-butyl group is situated at the β-position, separated from the carbonyl group by a methylene (B1212753) (-CH₂-) spacer. While still exerting considerable steric influence, this separation lessens the direct steric shielding of the carbonyl carbon compared to pivalic acid. This can lead to differences in reaction kinetics and the stability of the corresponding derivatives.

Application in Organic Synthesis: Protecting Groups

Both acids are precursors to valuable protecting groups for alcohols, forming sterically hindered esters. The choice between a 3,3-dimethylbutyryl and a pivaloyl protecting group can influence the stability and ease of deprotection.

Pivaloyl (Piv) Group

The pivaloyl group is a well-established protecting group for alcohols.[10] Its significant steric bulk renders the resulting pivaloate esters exceptionally stable to a wide range of reaction conditions, particularly basic hydrolysis.[10]

Protection Workflow:

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of (pivaloyloxy)methyl 6α-fluoropenicillanate - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. CN106365998A - Preparation method of iodomethyl pivalate - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. US7348459B2 - Process for the preparation of 3,3-dimethylbutanal - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. CAS 7065-46-5: 3,3-Dimethylbutanoyl chloride | CymitQuimica [cymitquimica.com]
• 8. dM-Dim for Carboxylic Acid Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]

Distinguishing Isomers of Dimethylbutyric Acid: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate identification and quantification of dimethylbutyric acid isomers are critical for ensuring the purity, efficacy, and safety of pharmaceutical products. This guide provides a comprehensive comparison of analytical methods for distinguishing between the structural isomers (2,2-, 2,3-, and 3,3-dimethylbutyric acid) and the enantiomers of 2,3-dimethylbutanoic acid, supported by experimental data and detailed protocols.

The structural isomers of dimethylbutyric acid, while sharing the same molecular formula (C6H12O2), exhibit distinct physical and chemical properties due to the different arrangements of their methyl groups. Furthermore, 2,3-dimethylbutanoic acid is a chiral molecule, existing as a pair of enantiomers ((2R)- and (2S)-2,3-dimethylbutanoic acid) which can have different pharmacological activities. Consequently, robust analytical methods are essential for their differentiation and quantification.

This guide explores the application of key analytical techniques, including Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy, for the comprehensive analysis of these isomers.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method depends on the specific isomers of interest (structural or chiral), the required sensitivity, and the available instrumentation. The following tables summarize the performance of various techniques for the separation and identification of dimethylbutyric acid isomers.

Table 1: Comparison of Chromatographic Methods for Dimethylbutyric Acid Isomer Analysis

Method	Analyte Form	Stationary Phase	Detection	Separation Principle	Typical Performance
Chiral Gas Chromatography (GC)	Methyl Ester Derivatives[1]	Chiral (e.g., Cyclodextrin-based)[1]	FID, MS[1]	Direct separation of enantiomers based on differential interactions with the chiral stationary phase.[1]	High resolution and efficiency are often achievable for enantiomers.[1]
Indirect Chiral High-Performance Liquid Chromatography (HPLC)	Diastereomeric Derivatives (e.g., with a chiral amine)[1]	Achiral (e.g., C18)[1]	UV, Fluorescence[1]	Separation of diastereomers formed by reacting the enantiomers with a chiral derivatizing agent.	Can be advantageous for enhanced sensitivity with UV or fluorescence detection.[1]
Direct Chiral High-Performance Liquid Chromatography (HPLC)	Native or derivatized	Chiral Stationary Phase (CSP) (e.g., Polysaccharide-based)	UV (~210 nm)	Enantioselective separation based on interactions with the CSP.	Effective for direct enantiomer separation.

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. The following sections provide protocols for sample preparation, derivatization, and analysis using GC and HPLC.

Gas Chromatography (GC) Analysis of 2,3-Dimethylbutanoic Acid Enantiomers

Due to the low volatility of dimethylbutyric acid, derivatization is a mandatory step for GC analysis.[1] Esterification to form more volatile methyl esters is a common approach.[1]

Protocol 1: Derivatization to Methyl Esters for Chiral GC Analysis [1]

• Reagents: Boron trifluoride-methanol solution (BF3-MeOH, 14%).

• Procedure:

  • To a sample of 2,3-dimethylbutanoic acid in a sealed vial, add the 14% BF3 in methanol (B129727) solution.

  • Heat the mixture at 60-100°C for 5-10 minutes.

  • After cooling, the sample is ready for injection into the GC system.

Table 2: Typical Chiral GC Operating Conditions for 2,3-Dimethylbutanoic Acid Methyl Ester Enantiomers

Parameter	Value
Column	Chiral Stationary Phase (e.g., Cyclodextrin-based)
Carrier Gas	Helium or Hydrogen
Injector Temperature	250 °C
Oven Program	Optimized temperature gradient (e.g., 60°C initial, ramp to 150°C)
Detector	Flame Ionization Detector (FID) or Mass Spectrometry (MS)

High-Performance Liquid Chromatography (HPLC) Analysis of 2,3-Dimethylbutanoic Acid Enantiomers

HPLC offers two main strategies for chiral separation: direct analysis on a chiral stationary phase (CSP) or indirect analysis of diastereomeric derivatives on a standard achiral column.[2]

Protocol 2: Indirect Chiral HPLC via Derivatization with a Chiral Amine [1]

• Derivatization:

  • Chiral Derivatizing Agent (CDA): (R)- or (S)-1-(1-anthryl)ethylamine. The anthryl group provides a strong UV chromophore for sensitive detection.[1]

  • Procedure:

    • Activate the carboxylic acid group of 2,3-dimethylbutanoic acid using a coupling agent (e.g., a carbodiimide).[1]

    • React the activated acid with the chiral amine in an appropriate solvent.[1]

    • After a simple workup to remove excess reagents, the resulting diastereomeric amides can be directly analyzed by HPLC.[1]

• Achiral HPLC Analysis:

  • Column: Standard reversed-phase column (e.g., C18, 5 µm particle size).[1]

  • Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water, often with a small amount of acid (e.g., formic acid) to improve peak shape.[1]

  • Flow Rate: Typically 1.0 mL/min.[1]

  • Column Temperature: Maintained at a constant temperature (e.g., 25°C).[1]

  • Detector: UV detector set to the appropriate wavelength for the chromophore introduced by the derivatizing agent.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isomer Differentiation

NMR spectroscopy is a powerful tool for the structural elucidation of isomers without the need for chromatographic separation. The different chemical environments of the protons and carbon atoms in each isomer result in unique NMR spectra.

Expected ¹H NMR Spectral Features for Dimethylbutyric Acid Isomers:

• 2,2-Dimethylbutyric Acid: Will show a characteristic singlet for the two equivalent methyl groups at the C2 position.

• 2,3-Dimethylbutyric Acid: Will exhibit more complex splitting patterns due to the presence of protons on both the C2 and C3 carbons, with multiple doublet and multiplet signals for the methyl groups.

• 3,3-Dimethylbutyric Acid: Will display a sharp singlet for the three equivalent methyl groups of the tert-butyl group at the C3 position.

For the differentiation of enantiomers, a chiral derivatizing agent can be used to form diastereomers, which will exhibit distinct chemical shifts in the NMR spectrum.

Experimental and Analytical Workflows

Visualizing the workflow of an analytical method can aid in understanding the entire process from sample preparation to data analysis.

Workflow for Chiral GC Analysis of Dimethylbutyric Acid.

Workflow for Chiral HPLC Analysis of 2,3-Dimethylbutanoic Acid.

References

• 1. 2,2-Dimethylbutanoic acid | C6H12O2 | CID 11684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]

Efficacy of HDAC Inhibitors Featuring Branched-Chain Acyl Moieties: A Comparative Analysis

A comprehensive review of histone deacetylase (HDAC) inhibitors is crucial for researchers and drug development professionals. This guide provides a comparative analysis of the efficacy of HDAC inhibitors that incorporate a branched-chain fatty acid moiety, specifically focusing on derivatives containing a pivaloyl or tert-butylcarbamate (B1260302) group. It is important to note that a thorough literature search did not yield specific data on HDAC inhibitors containing a 3,3-dimethylbutyric acid moiety. Therefore, this guide focuses on structurally related compounds to provide valuable insights into the therapeutic potential of this class of molecules.

Introduction to HDAC Inhibitors with Branched-Chain Moieties

Histone deacetylase (HDAC) inhibitors are a promising class of therapeutic agents, particularly in oncology, that function by interfering with the enzymatic activity of HDACs. This inhibition leads to an accumulation of acetylated histones and other non-histone proteins, which in turn modulates gene expression, ultimately inducing cell cycle arrest, differentiation, and apoptosis in cancer cells. The structure of a typical HDAC inhibitor consists of three key components: a zinc-binding group (ZBG) that chelates the zinc ion in the active site of the enzyme, a linker region, and a "cap" group that interacts with the surface of the enzyme.

Branched-chain fatty acid moieties, such as the pivaloyl group (derived from pivalic acid) or structures containing a tert-butyl group, are utilized as cap groups to enhance the potency and selectivity of HDAC inhibitors. These bulky, hydrophobic groups can form favorable interactions with the surface of the HDAC enzyme, influencing the inhibitor's binding affinity and isoform selectivity. This guide will delve into the available preclinical data for two such compounds: Pivaloyloxymethyl butyrate (B1204436) (AN-9), a prodrug of butyric acid, and a tert-butylcarbamate-containing hydroxamate.

Quantitative Efficacy Comparison

The following tables summarize the in vitro efficacy of selected HDAC inhibitors with branched-chain acyl moieties, presenting their inhibitory activity against various HDAC isoforms and their anti-proliferative effects on different cancer cell lines.

Table 1: Comparative Inhibitory Activity (IC50) against HDAC Isoforms

Compound	HDAC1 (nM)	HDAC2 (nM)	HDAC3 (nM)	HDAC6 (nM)	HDAC8 (nM)
Pivaloyloxymethyl butyrate (AN-9)	Data not available	Data not available	Data not available	Data not available	Data not available
Tert-butylcarbamate Hydroxamate (10c)	Data not available	Data not available	Data not available	Selective, nanomolar	Data not available
Butyric Acid	~1,400,000	Data not available	Data not available	Data not available	Data not available
Vorinostat (SAHA) - Reference	10-20	20-30	30-50	10-20	100-200

Table 2: Comparative Anti-proliferative Activity (IC50) in Cancer Cell Lines

Compound	HL-60 (Leukemia) (µM)	U937 (Leukemia) (µM)	Neuroblastoma (LAN-5) (µM)	Neuroblastoma (SH-SY5Y) (µM)	Lung (H1299) (µM)	Lung (A549) (µM)	Colon (HCT116) (µM)	Colon (HT29) (µM)
Pivaloyloxymethyl butyrate (AN-9)	More potent than Butyric Acid	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available
Tert-butylcarbamate Hydroxamate (10c)	Data not available	Data not available	Sub-micromolar	Sub-micromolar	Low-micromolar	Low-micromolar	Low-micromolar	Low-micromolar
Butyric Acid	Less potent than AN-9	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available
Vorinostat (SAHA) - Reference	~1.5	~2.0	~2.5	~3.0	~4.0	~5.0	~3.5	~4.5

Note: IC50 values represent the concentration of the compound required to inhibit the proliferation of the cancer cell line by 50%. Lower values indicate greater anti-proliferative activity.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are representative experimental protocols for the key assays used to evaluate the efficacy of the discussed HDAC inhibitors.

HDAC Inhibition Assay

The in vitro inhibitory activity of a compound against specific HDAC isoforms is typically determined using a fluorometric assay.

• Enzyme and Substrate Preparation : Recombinant human HDAC enzymes (e.g., HDAC1, HDAC6) are used. A fluorogenic substrate, such as Boc-Lys(Ac)-AMC, is prepared in an assay buffer.

• Compound Incubation : The test compound is serially diluted and incubated with the HDAC enzyme in the assay buffer for a specified period (e.g., 15 minutes) at room temperature to allow for binding.

• Reaction Initiation : The fluorogenic substrate is added to the enzyme-inhibitor mixture to initiate the deacetylation reaction. The reaction is allowed to proceed for a set time (e.g., 30 minutes) at 37°C.

• Development : A developer solution, containing a protease (e.g., trypsin) and a buffer, is added to the reaction mixture. The developer cleaves the deacetylated substrate, releasing the fluorescent aminomethylcoumarin (AMC) group.

• Fluorescence Measurement : The fluorescence intensity is measured using a microplate reader with appropriate excitation and emission wavelengths (e.g., 360 nm excitation and 460 nm emission).

• Data Analysis : The fluorescence intensity is proportional to the HDAC activity. The IC50 value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Proliferation (MTT) Assay

The anti-proliferative activity of a compound on cancer cell lines is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding : Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment : The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 72 hours).

• MTT Addition : An MTT solution is added to each well, and the plates are incubated for a few hours (e.g., 4 hours) to allow for the conversion of MTT to formazan (B1609692) crystals by metabolically active cells.

• Formazan Solubilization : The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals, resulting in a colored solution.

• Absorbance Measurement : The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis : The absorbance is directly proportional to the number of viable cells. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizing Mechanisms and Workflows

Diagrams created using Graphviz provide a clear visual representation of complex biological pathways and experimental procedures.

Mechanism of HDAC Inhibition.

Workflow for HDAC Inhibitor Evaluation.

Conclusion

While direct comparative data for HDAC inhibitors containing the specific 3,3-dimethylbutyric acid moiety remains elusive, the analysis of structurally related compounds with branched-chain acyl "cap" groups provides valuable insights. Pivaloyloxymethyl butyrate (AN-9) demonstrates superior potency over its parent compound, butyric acid, in inducing apoptosis in cancer cells. Furthermore, tert-butylcarbamate-containing hydroxamates show promising selective inhibition of HDAC6 and potent anti-proliferative activity across a range of cancer cell lines.[1] These findings underscore the potential of incorporating branched-chain moieties in the design of novel and effective HDAC inhibitors. Further research is warranted to synthesize and evaluate compounds with the 3,3-dimethylbutyric acid cap group to fully elucidate their therapeutic potential and to provide direct comparative data. The experimental protocols and workflows outlined in this guide offer a robust framework for the continued investigation and development of this class of epigenetic modulators.

References

• 1. tert-Butylcarbamate-containing histone deacetylase inhibitors: apoptosis induction, cytodifferentiation, and antiproliferative activities in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis of 3,3-Dimethylbutyric Acid: A Comparative Guide to BF3 Alternatives

For researchers, scientists, and drug development professionals seeking efficient and safer pathways to 3,3-dimethylbutyric acid, this guide offers a comparative analysis of viable alternatives to the traditional, yet hazardous, boron trifluoride (BF3) method. We delve into reaction mechanisms, present quantitative performance data, and provide detailed experimental protocols to support informed decision-making in your synthetic endeavors.

The synthesis of 3,3-dimethylbutyric acid, a valuable intermediate in the pharmaceutical and agrochemical industries, has historically relied on the BF3-catalyzed reaction of tert-butanol (B103910) or tert-butyl chloride with vinylidene chloride.[1][2] However, the challenges associated with the handling of the toxic and corrosive BF3 gas, coupled with the limited availability of 1,1-dichloroethene, have spurred the development of alternative synthetic routes.[1][3] This guide explores robust and scalable alternatives, including the Wolff-Kishner reduction of trimethylpyruvic acid, the oxidation of 3,3-dimethylbutanal, and the Koch-Haaf reaction, providing a comprehensive overview to aid in methodological selection.

Comparative Performance of Synthetic Routes

The following table summarizes the key performance indicators for the principal alternatives to the BF3-mediated synthesis of 3,3-dimethylbutyric acid, offering a clear comparison of yields, reaction conditions, and key considerations.

Synthesis Route	Key Reagents	Typical Yield (%)	Reaction Conditions	Key Advantages	Key Disadvantages
BF3 Method (Baseline)	tert-Butanol/tert-Butyl chloride, Vinylidene chloride, H2SO4, BF3	Not explicitly stated in provided abstracts	Not detailed	Established method	Hazardous reagents (BF3), problematic availability of vinylidene chloride[1][3]
Wolff-Kishner Reduction	Trimethylpyruvic acid, Hydrazine (B178648) hydrate (B1144303), Base (e.g., KOH)	90 - 94[1][2]	High temperatures (reflux, up to 280°C)[1][3]	High yields, avoids BF3[3]	High reaction temperatures, use of hydrazine
Oxidation of 3,3-Dimethylbutanal	3,3-Dimethylbutanal, Oxygen, Cu(OAc)2·H2O, Co(OAc)2·4H2O	95[4]	20°C, atmospheric pressure[4]	High yield, mild conditions	Availability and synthesis of the starting aldehyde
Koch-Haaf Reaction	Alkenes/Alcohols, Carbon monoxide, Strong acid (e.g., H2SO4, HF)	Not explicitly stated for this specific product	High pressure and temperature (e.g., 50°C and 50 atm for pivalic acid)[5]	Direct carboxylation	Requires high-pressure equipment, strong acids
From Dichloropinacolone	Dichloropinacolone, Alkali, Potassium permanganate	High (e.g., 98% for intermediate step)[6]	Multi-step, elevated temperatures (50-60°C for oxidation)[6]	High purity of intermediate[6]	Multi-step process, use of permanganate

Experimental Protocols

Wolff-Kishner Reduction of Trimethylpyruvic Acid

This procedure is adapted from patented methods describing a high-yield synthesis of 3,3-dimethylbutyric acid.[1][2][3]

Materials:

• Trimethylpyruvic acid

• Hydrazine hydrate

• Potassium hydroxide (B78521)

• Triglycol (triethylene glycol)

• Toluene

• Concentrated hydrochloric acid

• Water

Procedure:

• In a suitable reactor, combine 28 g of trimethylpyruvic acid, 30 g of hydrazine hydrate, and 62.8 g of potassium hydroxide in 200 ml of triglycol.[1]

• Heat the mixture to reflux for 2 hours.[1]

• Distill off the excess hydrazine hydrate and continue heating until the evolution of gas ceases. The internal temperature will reach 190 to 200°C.[1]

• Cool the reaction mixture and add 300 ml of water.[1]

• Acidify the aqueous phase to a pH of 2 using concentrated hydrochloric acid.[1]

• Extract the aqueous phase multiple times with toluene.[1]

• Combine the organic phases and perform fractional distillation to isolate the 3,3-dimethylbutyric acid. The product is typically collected at 66 to 68°C and 8 mbar.[1] A yield of 90% has been reported for this method.[1]

Catalytic Oxidation of 3,3-Dimethylbutanal

This protocol is based on a patented method for the efficient oxidation of the corresponding aldehyde.[4]

Materials:

• 3,3-Dimethylbutyraldehyde

• Copper(II) acetate (B1210297) monohydrate (Cu(OAc)2·H2O)

• Cobalt(II) diacetate tetrahydrate (Co(OAc)2·4H2O)

• Water

• Oxygen

Procedure:

• In a reaction vessel, combine 1 mmol of 3,3-dimethylbutyraldehyde, 0.0001 mmol of Cu(OAc)2·H2O (0.01 mol%), and the corresponding amount of Co(OAc)2·4H2O in 2 mL of water.[4]

• Stir the reaction mixture under normal pressure of oxygen at 20°C for 3 hours.[4]

• Upon completion of the reaction, extract the product, concentrate the organic phase, and dry to a constant weight to obtain 3,3-dimethylbutyric acid as a colorless liquid.[4] A separation yield of 95% has been reported.[4]

Synthesis Pathways Overview

The following diagram illustrates the different synthetic routes to 3,3-dimethylbutyric acid discussed in this guide.

Caption: Alternative synthetic routes to 3,3-Dimethylbutyric acid.

Logical Workflow for Method Selection

The choice of a synthetic route will depend on various factors including available starting materials, equipment, and safety considerations. The following workflow can guide the decision-making process.

Caption: Decision workflow for selecting a synthesis method.

By providing a range of viable alternatives to the traditional BF3 method, this guide empowers researchers and chemists to select the most appropriate synthetic strategy for their specific needs, balancing efficiency, safety, and scalability.

References

• 1. EP0884299A1 - Process for the synthesis of 3,3-dimethyl-butyric acid - Google Patents [patents.google.com]
• 2. US6686501B2 - Processes for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 3. US5907060A - Process for preparing 3.3-dimethylbutyric acid - Google Patents [patents.google.com]
• 4. 3,3-Dimethylbutyric acid synthesis - chemicalbook [chemicalbook.com]
• 5. Koch reaction - Wikipedia [en.wikipedia.org]
• 6. US4052460A - Production of 3,3-dimethyl-2-oxo-butyric acid salt - Google Patents [patents.google.com]

Validating the purity of synthesized 3,3-Dimethylbutyric acid against a reference standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the purity of synthesized 3,3-Dimethylbutyric acid against a commercially available reference standard. We present detailed experimental protocols for three orthogonal analytical techniques: Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and Gas Chromatography-Mass Spectrometry (GC-MS). The combination of these methods provides a high degree of confidence in the identity, purity, and impurity profile of the synthesized compound.

Reference Standard

For the purpose of this guide, we will compare the synthesized 3,3-Dimethylbutyric acid to a commercially available reference standard with a specified purity of 98%. A Certificate of Analysis for such a standard typically provides lot-specific purity data and details of the analytical methods used for its characterization.

Orthogonal Analytical Techniques for Purity Validation

A multi-pronged analytical approach is crucial for the robust characterization of a synthesized compound. By employing techniques that rely on different physicochemical principles, a more complete picture of the sample's purity can be obtained.

• Quantitative NMR (qNMR): This primary analytical method allows for the direct quantification of a substance without the need for a specific reference standard of the same compound. Purity is determined by comparing the integral of a specific resonance of the analyte to that of a certified internal standard of known purity and concentration.

• HPLC-UV: This widely used chromatographic technique separates components of a mixture based on their differential partitioning between a stationary and a mobile phase. It is highly effective for quantifying known and unknown impurities, especially those that are non-volatile or thermally labile.

• GC-MS: This powerful technique combines the separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry. It is ideal for the analysis of volatile and semi-volatile impurities and provides structural information for their identification.

Data Presentation: Purity Comparison Summary

The following table summarizes the expected results from the analysis of the synthesized 3,3-Dimethylbutyric acid in comparison to the 98% reference standard.

Analytical Technique	Parameter	Reference Standard (98%)	Synthesized 3,3-Dimethylbutyric Acid (Example Data)
qNMR	Purity (%)	98.0 ± 0.5	97.5 ± 0.6
Major Impurities	Not Detected	Pivalic Acid (0.8%)
HPLC-UV	Purity (Area %)	≥ 98.0	97.8
Number of Impurities > 0.1%	≤ 2	3
Largest Impurity (Area %)	≤ 0.5	0.9 (Unidentified)
GC-MS	Purity (Area %)	≥ 98.0	98.2
Residual Solvents	Toluene (< 0.1%)	Toluene (0.2%)
Other Volatile Impurities	Not Detected	Trimethylpyruvic acid (<0.1%)

Experimental Protocols

Detailed methodologies for each analytical technique are provided below.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of the synthesized 3,3-Dimethylbutyric acid using an internal standard.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Analytical balance (accurate to 0.01 mg)

Reagents:

• Synthesized 3,3-Dimethylbutyric acid

• 3,3-Dimethylbutyric acid reference standard (98% purity)

• Maleic acid (certified internal standard, >99.5% purity)

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS)

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 3,3-Dimethylbutyric acid into a clean, dry vial.

• Accurately weigh approximately 5 mg of maleic acid into the same vial.

• Dissolve the mixture in 0.7 mL of CDCl₃ with TMS.

• Vortex the vial until the sample and internal standard are completely dissolved.

• Transfer the solution to a 5 mm NMR tube.

• Repeat the procedure for the 3,3-Dimethylbutyric acid reference standard.

NMR Parameters:

• Pulse Program: A standard 90° pulse sequence.

• Solvent: CDCl₃

• Temperature: 298 K

• Relaxation Delay (d1): 30 s (to ensure full relaxation of all nuclei)

• Number of Scans (ns): 8

• Acquisition Time (aq): 4 s

Data Analysis:

• Process the acquired FID with an exponential multiplication (line broadening of 0.3 Hz).

• Perform phasing and baseline correction.

• Integrate the well-resolved singlet of the methylene (B1212753) protons (-CH₂-) of 3,3-Dimethylbutyric acid (around 2.24 ppm) and the singlet of the vinyl protons of maleic acid (around 6.30 ppm).

• Calculate the purity of the synthesized sample using the following formula:

  Purity (%) = (I_sample / I_std) * (N_std / N_sample) * (MW_sample / MW_std) * (m_std / m_sample) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

High-Performance Liquid Chromatography (HPLC-UV)

Objective: To determine the purity of the synthesized 3,3-Dimethylbutyric acid by area percent and to detect any non-volatile impurities.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Synthesized 3,3-Dimethylbutyric acid

• 3,3-Dimethylbutyric acid reference standard (98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (reagent grade)

Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 5% A, 95% B

  • 15-18 min: Hold at 5% A, 95% B

  • 18-20 min: Return to 95% A, 5% B

  • 20-25 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of the synthesized 3,3-Dimethylbutyric acid at a concentration of 1 mg/mL in a 50:50 mixture of water and acetonitrile.

• Prepare a stock solution of the reference standard at the same concentration.

• Filter both solutions through a 0.45 µm syringe filter before injection.

Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity of the synthesized sample as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

• Compare the chromatogram of the synthesized sample to that of the reference standard to identify any common impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify volatile impurities and residual solvents in the synthesized 3,3-Dimethylbutyric acid.

Instrumentation:

• GC-MS system with a Flame Ionization Detector (FID) for quantification and a Mass Spectrometer (MS) for identification.

• Capillary column suitable for polar analytes (e.g., DB-WAX or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Reagents:

• Synthesized 3,3-Dimethylbutyric acid

• 3,3-Dimethylbutyric acid reference standard (98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (derivatizing agent)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (GC grade)

Derivatization and Sample Preparation:

• Accurately weigh approximately 5 mg of the synthesized 3,3-Dimethylbutyric acid into a vial.

• Add 200 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool the vial to room temperature.

• Dilute the derivatized sample with 1 mL of dichloromethane.

• Repeat the procedure for the reference standard.

GC-MS Parameters:

• Injector Temperature: 250 °C

• Injection Mode: Split (split ratio 20:1)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 240 °C

  • Hold at 240 °C for 5 minutes

• MS Transfer Line Temperature: 250 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 40-400 m/z

Data Analysis:

• For quantitative analysis using FID, calculate the area percent of the derivatized 3,3-Dimethylbutyric acid peak relative to the total peak area.

• For qualitative analysis using MS, identify impurities by comparing their mass spectra to a spectral library (e.g., NIST).

• Examine the chromatogram for the presence of residual solvents by comparing retention times to known standards.

Visualization of Experimental Workflows

Caption: Overall workflow for the purity validation of synthesized 3,3-Dimethylbutyric acid.

Cross-Reactivity of 3,3-Dimethylbutyric Acid in Biological Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

3,3-Dimethylbutyric acid, a branched short-chain fatty acid, serves as a versatile chemical intermediate in the synthesis of various pharmaceuticals and agricultural chemicals.[1][2][3] Its structural characteristics, particularly its bulky tert-butyl group, make it a point of interest for studying steric interactions in enzyme-substrate binding and for enhancing the metabolic stability of drug candidates.[1] While direct experimental data on the cross-reactivity of 3,3-Dimethylbutyric acid in many biological assays remains limited in publicly available literature, its role as a precursor for potent bioactive molecules, such as Histone Deacetylase (HDAC) inhibitors and Peroxisome Proliferator-Activated Receptor (PPAR) agonists, suggests a potential for interaction with these targets.[1]

This guide provides a comparative overview of the potential cross-reactivity of 3,3-Dimethylbutyric acid by examining the activity of structurally related short-chain fatty acids (SCFAs) and detailing the experimental protocols to assess such interactions.

Potential Cross-Reactivity with Histone Deacetylases (HDACs)

Several short-chain fatty acids are known to inhibit HDACs, enzymes that play a crucial role in gene expression regulation. Butyrate (B1204436), a structural analog of 3,3-Dimethylbutyric acid, is a well-documented HDAC inhibitor. The inhibitory concentration (IC50) of butyrate and other SCFAs in an in vitro HDAC activity assay are presented below. While no direct IC50 value for 3,3-Dimethylbutyric acid has been reported in the reviewed literature, the data for its analogs suggest that it may exhibit weak inhibitory activity.

Compound	IC50 (mM) in HT-29 cell nuclear extract	Reference
Butyrate	0.09	[4]
Propionate	Less potent than butyrate	[4]

Potential Interaction with Peroxisome Proliferator-Activated Receptors (PPARs)

3,3-Dimethylbutyric acid is also utilized in the development of PPAR agonists, which are key regulators of lipid and glucose metabolism. Various fatty acids have been shown to activate PPARs. The table below summarizes the activity of different fatty acids on PPAR subtypes. The bulky nature of 3,3-Dimethylbutyric acid may influence its binding affinity and activation potential for PPARs.

Compound	Receptor	Activity	Assay System	Reference
Various Fatty Acids	PPARα, PPARβ/δ, PPARγ	Agonists	Transiently transfected COS-1 cells	[5]
Perfluoroalkyl Carboxylic Acids	PPARα	Activation positively correlated with carbon chain length (up to C9)	Transiently transfected COS-1 cells	[5]

Experimental Protocols

To facilitate the investigation of 3,3-Dimethylbutyric acid's cross-reactivity, detailed protocols for relevant biological assays are provided below.

In Vitro Histone Deacetylase (HDAC) Inhibition Assay

This protocol is adapted from a study investigating the HDAC inhibitory effects of short-chain fatty acids.[4]

Materials:

• 96-well black fluorescence multiwell plate

• Assay Buffer: 25 mM Tris-HCl, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2, pH 8.0

• Inhibitor Solution: 3,3-Dimethylbutyric acid and other test compounds dissolved in a suitable solvent (e.g., DMSO or culture medium)

• Nuclear Extract from a relevant cell line (e.g., HT-29)

• HDAC Substrate Solution: 4 mM BOC-Lys(Ac)-AMC in DMSO

• Developer Solution: Aqueous solution of 2.5% 10x trypsin and 5.12 µM Trichostatin A (TSA)

• Fluorescence plate reader

Procedure:

• Add 150 µl of Assay Buffer to each well of the 96-well plate.

• Add 10 µl of the inhibitor solution or solvent blank to the respective wells.

• Add 10 µl of the nuclear extract to each well.

• Initiate the reaction by adding 10 µl of the HDAC Substrate Solution to each well.

• Protect the plate from light and agitate for 30 minutes.

• Stop the reaction by adding 40 µl of the Developer Solution to each well.

• Measure the fluorescence at an excitation wavelength of 360 nm and an emission wavelength of 460 nm.

• Calculate the percentage of inhibition and determine the IC50 value.

Peroxisome Proliferator-Activated Receptor (PPAR) Activation Assay

This protocol is a general method for assessing PPAR activation in a cell-based reporter assay.[5]

Materials:

• COS-1 cells (or other suitable cell line)

• PPARα, PPARγ, or PPARβ/δ expression plasmid

• Luciferase reporter plasmid under the control of a PPAR response element

• Transfection reagent

• Cell culture medium and supplements

• Test compounds (3,3-Dimethylbutyric acid and controls) dissolved in a suitable solvent (e.g., DMSO)

• Luciferase assay reagent

• Luminometer

Procedure:

• Seed COS-1 cells in a 96-well plate and allow them to attach overnight.

• Co-transfect the cells with the PPAR expression plasmid and the luciferase reporter plasmid using a suitable transfection reagent.

• After 24 hours, replace the medium with fresh medium containing the test compounds at various concentrations or a vehicle control.

• Incubate the cells for another 24 hours.

• Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Normalize the luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) to account for transfection efficiency.

• Calculate the fold activation relative to the vehicle control and determine the EC50 value.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Potential inhibitory effect of 3,3-Dimethylbutyric acid on HDAC signaling.

Caption: Potential activation of the PPAR signaling pathway by 3,3-Dimethylbutyric acid.

Caption: Experimental workflow for assessing the cross-reactivity of 3,3-Dimethylbutyric acid.

References

• 1. 3,3-Dimethylbutyric Acid | High-Purity Reagent | RUO [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. CAS 1070-83-3: 3,3-Dimethylbutanoic acid | CymitQuimica [cymitquimica.com]
• 4. gsartor.org [gsartor.org]
• 5. Activation of mouse and human peroxisome proliferator-activated receptor alpha by perfluoroalkyl acids of different functional groups and chain lengths - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Agrochemicals Derived from 3,3-Dimethylbutyric Acid: A Comparative Analysis

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the performance of agrochemicals synthesized from 3,3-Dimethylbutyric acid, offering a comparative analysis with relevant alternatives and supported by experimental data.

While 3,3-Dimethylbutyric acid primarily serves as a crucial intermediate in the synthesis of various agrochemicals, its direct application as an active ingredient is not documented.[1][2][3] However, its structural motif is found in certain active ingredients, notably within the class of carboxamide fungicides. This guide focuses on providing a framework for benchmarking the performance of such derivative agrochemicals.

Identified Active Ingredient Class: Carboxamide Fungicides

Through an extensive review of patent literature, a key European Patent (EP-A-0 528 156) has been identified that describes the synthesis of fungicidally active compounds derived from 3,3-Dimethylbutyric acid. These compounds belong to the broader class of carboxamide fungicides, which are known for their efficacy against a range of plant pathogens.

Due to the proprietary nature of specific commercial products and the limited publicly available, direct comparative performance data for specific 3,3-Dimethylbutyric acid-derived agrochemicals, this guide will present a generalized benchmarking framework. This framework will utilize data from publicly available studies on closely related carboxamide fungicides to illustrate the experimental protocols and data presentation methods required for a thorough comparison.

Data Presentation: A Framework for Comparison

To facilitate a clear and objective comparison, all quantitative performance data should be summarized in structured tables. Below is a template for presenting such data, populated with hypothetical data for illustrative purposes.

Table 1: Comparative Efficacy of Carboxamide Fungicide A (derived from 3,3-Dimethylbutyric Acid) against a Standard Alternative for the Control of Powdery Mildew on Wheat

Treatment	Application Rate (g a.i./ha)	Disease Severity (%)	Yield (t/ha)	% Yield Increase Over Control
Untreated Control	0	75.2	4.5	0
Carboxamide Fungicide A	100	15.8	6.8	51.1
Carboxamide Fungicide A	150	8.5	7.2	60.0
Standard Fungicide (e.g., Triazole)	120	18.3	6.5	44.4
Standard Fungicide (e.g., Strobilurin)	100	12.1	7.0	55.6

a.i. = active ingredient t/ha = tonnes per hectare

Experimental Protocols: Methodologies for Key Experiments

Detailed and reproducible experimental protocols are essential for valid comparisons. The following are examples of methodologies that should be detailed when presenting comparative performance data.

Field Efficacy Trial for Powdery Mildew Control in Wheat

• Experimental Design: Randomized Complete Block Design (RCBD) with four replicates.

• Plot Size: 3m x 10m.

• Crop: Winter wheat, variety susceptible to powdery mildew.

• Treatments:

  • Untreated Control

  • Carboxamide Fungicide A at two different application rates.

  • Standard commercial fungicides (e.g., a triazole and a strobilurin) at their recommended field rates.

• Application: Fungicides are applied as a foliar spray at the first sign of disease (flag leaf stage, Zadoks scale 37-39) using a calibrated backpack sprayer.

• Data Collection:

  • Disease Severity: Assessed visually as the percentage of leaf area covered with powdery mildew on the top three leaves of 20 randomly selected plants per plot at 14 and 28 days after treatment.

  • Yield: Harvested at maturity from the central area of each plot and adjusted to a standard moisture content.

• Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA), and treatment means are separated using a suitable post-hoc test (e.g., Tukey's HSD) at P ≤ 0.05.

In Vitro Fungicidal Activity Assay

• Pathogen: Pure culture of the target fungal pathogen (e.g., Blumeria graminis f. sp. tritici for wheat powdery mildew).

• Method: Mycelial growth inhibition assay on a suitable growth medium (e.g., Potato Dextrose Agar).

• Procedure:

  • The test compounds (Carboxamide Fungicide A and standards) are dissolved in a suitable solvent (e.g., DMSO) and added to the molten agar (B569324) at various concentrations.

  • A mycelial plug of the fungus is placed in the center of each petri dish.

  • Plates are incubated under optimal growth conditions for the pathogen.

  • The diameter of the fungal colony is measured after a set incubation period.

• Data Analysis: The effective concentration to inhibit 50% of mycelial growth (EC₅₀) is calculated for each compound using probit analysis.

Visualization of Experimental Workflow

A clear visualization of the experimental process is crucial for understanding the methodology.

Caption: Workflow for assessing the in-field and in-vitro performance of agrochemicals.

Signaling Pathway: Generalized Mechanism of Action for Carboxamide Fungicides

Carboxamide fungicides typically act by inhibiting the succinate (B1194679) dehydrogenase (SDH) enzyme in the mitochondrial respiratory chain of fungi. This disruption of cellular respiration leads to the death of the fungal pathogen.

Caption: Inhibition of fungal respiration by carboxamide fungicides.

This guide provides a foundational framework for benchmarking the performance of agrochemicals derived from 3,3-Dimethylbutyric acid. As specific commercial products based on this intermediate become more clearly identified in the public domain, this framework can be populated with real-world experimental data to provide a direct and robust comparative analysis.

References

• 1. nbinno.com [nbinno.com]
• 2. echemi.com [echemi.com]
• 3. tert-Butylacetic acid | C6H12O2 | CID 14057 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3,3-Dimethylbutyric Acid: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 3,3-Dimethylbutyric Acid

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides detailed procedural information for the safe disposal of 3,3-Dimethylbutyric acid (CAS No. 1070-83-3), a combustible and corrosive liquid that requires careful management.

Immediate Safety and Handling Precautions

3,3-Dimethylbutyric acid is classified as a flammable liquid (Category 4) and causes severe skin burns and eye damage.[1][2] Therefore, adherence to strict safety protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][3]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1][3]

• Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator when workplace conditions warrant its use.[3]

Handling and Storage:

• Keep away from heat, sparks, open flames, and hot surfaces.[1][3]

• Store in a tightly closed container in a cool, dry, well-ventilated area designated for corrosives.[1][3]

• Wash hands thoroughly after handling.[1][2]

• Empty containers may retain product residue and can be dangerous.[3]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 3,3-Dimethylbutyric acid is through an approved hazardous waste disposal plant.[1][2][4]

• Characterize the Waste: All waste must be fully characterized before it can be offered to a hazardous waste disposal company.[5]

• Containerization:

  • Use original or compatible containers for waste collection.[6][7] The container must be securely closed and free of external contamination.[5]

  • Do not mix with other waste.[6]

  • Fill liquid waste containers to no more than 75% capacity to allow for expansion.[5]

• Labeling:

  • Affix a completed hazardous waste label to the container.[5][7] The label must include the full chemical name and percentage of each component.[7]

• Storage Pending Disposal:

  • Store the labeled waste container in a designated, well-ventilated, and secure area, segregated from incompatible materials.[8]

• Arrange for Pickup:

  • Contact a licensed hazardous waste disposal company to arrange for pickup and proper disposal in accordance with local, state, and federal regulations.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[3]

• Containment: Absorb the spill with an inert material such as dry sand, earth, or a universal binder.[3][4]

• Collection: Using non-sparking tools, scoop the absorbed material into a suitable, labeled container for disposal.[3]

• Decontamination: Clean the spill area thoroughly.

• Personal Protection: Utilize the appropriate PPE throughout the cleanup process.[3]

Quantitative Data Summary

Property	Value	Source
CAS Number	1070-83-3	[1][2][4]
GHS Classification	Flammable Liquid Category 4, Skin Corrosion Category 1B, Serious Eye Damage Category 1	[1]
Flash Point	88°C (192.2°F) - closed cup	[3]
Autoignition Temperature	495°C	[3]
Boiling Point	185-190°C
Density	0.912 g/mL at 25°C

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3,3-Dimethylbutyric acid.

Caption: Disposal workflow for 3,3-Dimethylbutyric acid.

Disclaimer: This information is intended for guidance purposes only. Always consult your institution's specific safety protocols and the most current Safety Data Sheet (SDS) for 3,3-Dimethylbutyric acid before handling and disposal. Adherence to all applicable local, state, and federal regulations is mandatory.

References

• 1. 3,3-Dimethylbutyric Acid SAFETY DATA SHEET - News [cnzrchem.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. 3,3-Dimethylbutyric acid(1070-83-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. nipissingu.ca [nipissingu.ca]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Essential Safety and Logistical Information for Handling 3,3-Dimethylbutyric Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the safe handling of 3,3-Dimethylbutyric acid, including personal protective equipment (PPE) selection, operational procedures, and disposal plans. Adherence to these protocols is critical to ensure personnel safety and mitigate risks in the laboratory environment. 3,3-Dimethylbutyric acid is a corrosive material that can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 3,3-Dimethylbutyric acid to ensure the appropriate level of PPE is selected. The following recommendations are based on the hazardous properties of this chemical.

Glove Material Compatibility

Glove Material	Recommended Use	Rationale
Nitrile	Incidental Contact (e.g., splashes)	Provides a good barrier for short-term exposure.
Neoprene	Extended Contact	Recommended for prolonged handling and immersion.
Butyl Rubber	Extended Contact	Offers excellent resistance for prolonged handling.

Note: It is crucial to inspect gloves for any signs of degradation or damage before and during use. If contact with the chemical occurs, gloves should be removed and replaced immediately. For operations with a high risk of exposure, consider double-gloving.

• Chemical Safety Goggles: Must be worn at all times when handling 3,3-Dimethylbutyric acid to protect against splashes. Goggles should comply with OSHA 29 CFR 1910.133 or European Standard EN166.[3]

• Face Shield: A full-face shield should be worn in conjunction with chemical safety goggles when there is a significant risk of splashing or when handling larger quantities of the acid.

The use of respiratory protection should be determined by a risk assessment of the specific laboratory procedure.

• Well-Ventilated Area: Handling small quantities in a well-ventilated area or a chemical fume hood may not require respiratory protection.

• Respirator Requirements: If ventilation is inadequate or there is a risk of inhaling vapors or aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator is required.[3] For higher concentrations or in emergency situations, a full-facepiece airline respirator may be necessary.

• Laboratory Coat: A chemical-resistant laboratory coat or apron should be worn to protect against skin contact.

• Protective Clothing: For procedures with a high risk of significant exposure, chemical-resistant coveralls may be necessary.

• Footwear: Closed-toe shoes are mandatory in any laboratory setting where hazardous chemicals are handled.

Operational Plan for Handling 3,3-Dimethylbutyric Acid

A systematic approach to handling 3,3-Dimethylbutyric acid is essential to minimize the risk of exposure.

Experimental Workflow

References

• 1. dess.uccs.edu [dess.uccs.edu]
• 2. Gloves - Tables of Properties and Resistances [cleanroom.byu.edu]
• 3. safety.fsu.edu [safety.fsu.edu]